Dodecylphosphocholine-d25

Core Science & Biosynthesis

An In-depth Technical Guide to Dodecylphosphocholine-d25 for Researchers, Scientists, and Drug Development Professionals

Introduction to Dodecylphosphocholine-d25

Dodecylphosphocholine-d25 (DPC-d25) is the deuterium-labeled form of dodecylphosphocholine (DPC), a zwitterionic detergent widely employed in the study of membrane proteins. Its utility stems from its ability to form micelles that mimic a lipid bilayer environment, thereby solubilizing and stabilizing membrane proteins for structural and functional characterization, particularly by Nuclear Magnetic Resonance (NMR) spectroscopy. The deuteration of the alkyl chain in DPC-d25 makes it nearly invisible in ¹H-NMR experiments, which significantly reduces background signals and allows for the focused observation of the isotopically labeled protein of interest.[1][2]

This guide provides a comprehensive overview of DPC-d25, its physicochemical properties, and its primary applications in research and drug development. It includes detailed experimental protocols for the solubilization and purification of membrane proteins, preparation of samples for NMR analysis, and its use in studying drug-protein interactions and drug delivery systems.

Physicochemical Properties

DPC is an amphipathic molecule with a hydrophilic phosphocholine headgroup and a hydrophobic C12 alkyl tail. These properties allow it to self-assemble into spherical micelles in aqueous solutions above a certain concentration known as the critical micelle concentration (CMC). The properties of DPC-d25 are considered to be nearly identical to those of its non-deuterated counterpart.

Table 1: Physicochemical Properties of Dodecylphosphocholine (DPC)

Property	Value	References
Molecular Formula (DPC)	C₁₇H₃₈NO₄P	[3]
Molecular Weight (DPC)	351.46 g/mol	[3]
Molecular Formula (DPC-d25)	C₁₇H₁₃D₂₅NO₄P	[2]
Molecular Weight (DPC-d25)	~376.6 g/mol
Molecular Formula (DPC-d38)	C₁₇D₃₈NO₄P	[4][5]
Molecular Weight (DPC-d38)	389.7 g/mol	[4][5]
Critical Micelle Concentration (CMC)	1.1 - 1.5 mM	[6]
Aggregation Number	56 ± 5	[7]
Appearance	White to off-white solid
Solubility	Soluble in water, ethanol, and DMSO	[6]

Primary Use: Structural Biology of Membrane Proteins by NMR Spectroscopy

The foremost application of DPC-d25 is in the structural elucidation of membrane proteins using solution NMR spectroscopy.[2] Membrane proteins, being naturally embedded in lipid bilayers, are notoriously difficult to study in their native environment. DPC-d25 micelles provide a stable, membrane-mimetic environment that solubilizes the protein while being "transparent" in ¹H-NMR, thus enabling the acquisition of high-resolution structural data of the protein.

Experimental Workflow for Membrane Protein Studies using DPC-d25 and NMR

Figure 1: General experimental workflow for membrane protein structural analysis using DPC-d25 and NMR.

Detailed Experimental Protocols

This protocol outlines the steps for the initial solubilization of a target membrane protein from isolated cell membranes using DPC.

• Membrane Preparation:

  • Harvest cells overexpressing the target membrane protein.

  • Lyse the cells using a French press or sonication in a suitable buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) containing protease inhibitors.

  • Isolate the membrane fraction by ultracentrifugation (e.g., 100,000 x g for 1 hour at 4°C).

  • Wash the membrane pellet with a high-salt buffer to remove peripherally associated proteins.

• Detergent Screening (Optional but Recommended):

  • To determine the optimal DPC concentration, perform a small-scale screen.

  • Resuspend the membrane pellet in a solubilization buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10% glycerol, pH 7.5) to a final protein concentration of 5-10 mg/mL.

  • Add varying concentrations of DPC (e.g., 0.5%, 1%, 1.5%, 2% w/v). The final detergent concentration must be above the CMC.

  • Incubate with gentle agitation for 1-4 hours at 4°C.

• Solubilization:

  • Based on the screening results, resuspend the membrane pellet in the solubilization buffer with the optimal DPC concentration.

  • Incubate with gentle rocking or stirring for 1-4 hours at 4°C.

  • Clarify the solution by ultracentrifugation (100,000 x g for 1 hour at 4°C) to pellet any unsolubilized material.

  • The supernatant contains the solubilized membrane protein in DPC micelles.

This protocol describes the purification of the solubilized membrane protein using affinity chromatography. This example assumes a His-tagged protein.

• Column Equilibration:

  • Equilibrate a Ni-NTA affinity column with a binding buffer containing DPC (e.g., 50 mM Tris-HCl, 150 mM NaCl, 20 mM imidazole, 0.1% DPC, pH 7.5). The DPC concentration should be at or above its CMC.

• Binding:

  • Load the supernatant containing the solubilized protein onto the equilibrated column.

• Washing:

  • Wash the column extensively with the binding buffer to remove non-specifically bound proteins.

  • Perform a second wash with a higher concentration of imidazole (e.g., 40-60 mM) to remove weakly interacting proteins.

• Elution:

  • Elute the target protein with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM) and DPC (e.g., 50 mM Tris-HCl, 150 mM NaCl, 300 mM imidazole, 0.1% DPC, pH 7.5).

• Further Purification (Optional):

  • For higher purity, the eluted fractions can be subjected to size-exclusion chromatography (SEC) using a buffer containing DPC to separate the protein-micelle complex from aggregates and other contaminants.

This protocol details the final steps to prepare a purified membrane protein in DPC-d25 micelles for NMR analysis.

• Buffer Exchange and Concentration:

  • Exchange the elution buffer with the desired NMR buffer (e.g., 20 mM sodium phosphate, 50 mM NaCl, pH 6.5) containing DPC-d25. This can be achieved through dialysis or repeated concentration and dilution using a centrifugal concentrator.

  • The final concentration of DPC-d25 should be well above its CMC (e.g., 100-300 mM).

  • Concentrate the protein to the desired concentration for NMR, typically 0.3-1.0 mM.[8]

• Sample Preparation for NMR Tube:

  • Add 5-10% D₂O to the final protein solution for the NMR lock.

  • Filter the sample through a 0.22 µm filter to remove any aggregates.

  • Transfer the sample to a high-quality NMR tube.

• Lyophilization and Reconstitution (Alternative Method):

  • For some proteins, co-lyophilization of the purified protein and DPC-d25 can improve sample homogeneity.

  • Mix the purified protein with a solution of DPC-d25 in a solvent like hexafluoroisopropanol (HFIP), then lyophilize.

  • Reconstitute the lyophilized powder in the final NMR buffer.[9]

Applications in Drug Development

Beyond structural biology, DPC and its deuterated analogs are valuable tools in various stages of drug development.

Drug-Membrane Protein Interaction Studies

DPC micelles provide a suitable environment to study the interaction of small molecules with membrane proteins using techniques like NMR, Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC). For NMR-based interaction studies, DPC-d25 is particularly advantageous as it allows for the direct observation of chemical shift perturbations or changes in the relaxation properties of the protein upon drug binding, without interference from the detergent signal.

Figure 2: Logical diagram of using DPC-d25 in NMR to study drug-protein interactions.

• Prepare the Protein Sample: Prepare a sample of the isotopically labeled membrane protein in DPC-d25 micelles as described in Protocol 3.

• Acquire Reference Spectrum: Record a reference ¹H-¹⁵N HSQC spectrum of the protein in the absence of the drug.

• Titration with Drug:

  • Prepare a concentrated stock solution of the drug in a compatible solvent (e.g., DMSO-d6).

  • Add small aliquots of the drug stock solution to the protein sample to achieve a series of increasing drug concentrations.

  • After each addition, acquire a ¹H-¹⁵N HSQC spectrum.

• Data Analysis:

  • Overlay the spectra and identify residues that show significant chemical shift perturbations upon drug binding.

  • Map these residues onto the protein structure to identify the binding site.

  • The magnitude of the chemical shift changes can be used to estimate the binding affinity (Kd).

Dodecylphosphocholine in Drug Delivery Systems

DPC's biocompatibility and ability to form micelles make it a candidate for use in drug delivery systems (DDS).[10] DPC micelles can encapsulate hydrophobic drugs, increasing their solubility and bioavailability.[10] While DPC-d25 is not typically used in final drug formulations, studies with DPC provide valuable insights into the formulation of lipid-based drug delivery vehicles.

• Drug Solubilization:

  • Dissolve the hydrophobic drug in an organic solvent.

  • Prepare an aqueous solution of DPC at a concentration well above its CMC.

• Encapsulation:

  • Slowly add the drug solution to the DPC micellar solution while stirring.

  • The organic solvent is then removed by evaporation or dialysis, leading to the encapsulation of the drug within the hydrophobic core of the DPC micelles.

• Characterization:

  • The drug-loaded micelles are characterized for size, drug-loading efficiency, and stability using techniques like Dynamic Light Scattering (DLS) and High-Performance Liquid Chromatography (HPLC).

Conclusion

Dodecylphosphocholine-d25 is an indispensable tool for researchers and scientists in the field of membrane protein structural biology and drug development. Its ability to create a membrane-mimetic environment that is transparent in ¹H-NMR studies allows for detailed structural and functional characterization of membrane proteins. The protocols provided in this guide offer a practical framework for the successful application of DPC-d25 in the laboratory, from protein solubilization and purification to advanced NMR-based interaction studies. As our understanding of the crucial roles of membrane proteins in health and disease continues to grow, the importance of tools like Dodecylphosphocholine-d25 in advancing biomedical research will undoubtedly continue to expand.

References

• 1. An NMR Approach for Investigating Membrane Protein–Lipid Interactions Using Native Reverse Micelles [bio-protocol.org]
• 2. Dodecylphosphocholine-d25 | CAS#:861924-55-2 | Chemsrc [chemsrc.com]
• 3. Dodecylphosphocholine | C17H38NO4P | CID 644308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Dodecylphosphocholine-d38 | CAS 130890-78-7 | Cayman Chemical | Biomol.com [biomol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Solubilization of Membrane Proteins [sigmaaldrich.com]
• 8. nmr-bio.com [nmr-bio.com]
• 9. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unveiling the mechanism of dodecylphosphorylcholine as an extremely promising drug delivery system: From self-assembly clusters to drug encapsulation pathways - PMC [pmc.ncbi.nlm.nih.gov]

Dodecylphosphocholine-d25 chemical structure and physical properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physical properties, and applications of Dodecylphosphocholine-d25 (DPC-d25), a deuterated non-ionic surfactant critical for the structural analysis of membrane proteins.

Chemical Structure and Identification

Dodecylphosphocholine-d25 is the deuterated form of Dodecylphosphocholine (DPC), where 25 hydrogen atoms in the dodecyl chain have been replaced with deuterium. This isotopic labeling is crucial for its application in Nuclear Magnetic Resonance (NMR) spectroscopy, as it minimizes interference from detergent signals in the proton NMR spectrum, thereby enhancing the resolution and sensitivity of the measurements of the embedded membrane protein.[1][2][3]

The chemical structure of Dodecylphosphocholine-d25 is as follows:

Synonyms: Dodecyl-d25-phosphocholine, Laurylphosphocholine-d25

Physicochemical Properties

The physical and chemical properties of DPC-d25 are summarized in the table below. The properties of the non-deuterated form (DPC) are also included for comparison, as they are often used as close approximations.

Property	Dodecylphosphocholine-d25	Dodecylphosphocholine (Non-deuterated)
CAS Number	861924-55-2[4][5]	29557-51-5[6][7]
Molecular Formula	C17H13D25NO4P[8]	C17H38NO4P[9]
Molecular Weight	376.62 g/mol [8]	351.46 g/mol [10]
Melting Point	Not explicitly found for d25.	251-252 °C[6]
Critical Micelle Concentration (CMC)	1.1 mM[11]	~1.5 mM[7][12]
Solubility	Soluble in DMSO (10 mM)[8]	H2O: 100 mg/mL (284.53 mM), DMSO: 32.5 mg/mL (92.47 mM)[13]

Applications in Membrane Protein Research

DPC-d25 is a detergent widely utilized in the field of structural biology, particularly for the solubilization and structural determination of membrane proteins by solution NMR spectroscopy.[1][4] Its amphipathic nature allows it to extract membrane proteins from their native lipid bilayer and form micelles around them, creating a soluble protein-detergent complex that is amenable to NMR analysis.[2][3] The use of the deuterated form is advantageous as it reduces the background signal from the detergent in ¹H-NMR spectra, allowing for clearer observation of the protein's signals.[2][3]

The general workflow for using DPC-d25 in membrane protein NMR studies is depicted in the following diagram:

Caption: Workflow for membrane protein structure determination using DPC-d25 and NMR.

Experimental Protocols

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant. A common method for its determination is through the use of a fluorescent probe, such as Nile Red, which exhibits a change in its fluorescence emission upon incorporation into the hydrophobic core of micelles.[14]

Methodology:

• Preparation of Stock Solutions: Prepare a stock solution of the fluorescent probe (e.g., Nile Red) in a suitable organic solvent. Prepare a concentrated stock solution of DPC-d25 in the desired buffer.

• Serial Dilutions: Create a series of solutions with a constant concentration of the fluorescent probe and varying concentrations of DPC-d25, spanning a range below and above the expected CMC.

• Fluorescence Measurement: Measure the fluorescence intensity of each solution using a fluorometer at the appropriate excitation and emission wavelengths for the chosen probe.

• Data Analysis: Plot the fluorescence intensity as a function of the DPC-d25 concentration. The CMC is identified as the concentration at which a sharp increase in fluorescence intensity is observed, corresponding to the formation of micelles and the partitioning of the probe into the micellar core.[14]

Other methods for CMC determination include surface tension measurements, conductivity measurements, and light scattering.[15][16][17][18]

Solubilization and Reconstitution of Membrane Proteins for NMR Studies

The following is a general protocol for preparing a membrane protein sample with DPC-d25 for solution NMR.

Methodology:

• Protein Expression and Purification: Express the target membrane protein, often isotopically labeled with ¹⁵N and/or ¹³C, in a suitable expression system (e.g., E. coli). Purify the protein in the presence of a mild detergent to maintain its solubility.

• Detergent Exchange: Exchange the purification detergent with DPC-d25. This can be achieved through methods like dialysis or size-exclusion chromatography against a buffer containing DPC-d25 at a concentration well above its CMC.

• Sample Concentration and Buffer Exchange: Concentrate the protein-DPC-d25 complex and exchange it into the final NMR buffer (e.g., phosphate or Tris buffer at a specific pH, containing D₂O for the NMR lock). The final DPC-d25 concentration should be sufficient to ensure micelle formation and protein stability.[19][20]

• NMR Sample Preparation: Transfer the final, concentrated sample into an NMR tube. It is crucial to ensure the sample is homogenous and free of aggregates.

• NMR Data Acquisition: Acquire a series of NMR experiments (e.g., ¹H-¹⁵N HSQC, NOESY, TROSY) to obtain structural and dynamic information about the protein. The use of deuterated DPC-d25 is particularly important here to minimize interfering signals from the detergent.[19][21]

The logical relationship for the decision-making process in sample preparation for NMR is outlined below:

Caption: Decision logic for detergent selection in membrane protein sample preparation.

Conclusion

Dodecylphosphocholine-d25 is an indispensable tool for researchers and scientists in the field of membrane protein structural biology. Its unique properties, particularly its ability to form stable micelles and the advantages conferred by deuteration, make it a detergent of choice for high-resolution solution NMR studies. A thorough understanding of its physicochemical properties and the application of robust experimental protocols are essential for successfully elucidating the structure and function of challenging membrane protein targets.

References

• 1. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 2. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Dodecylphosphocholine-d25 | CAS#:861924-55-2 | Chemsrc [chemsrc.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. DODECYL PHOSPHOCHOLINE | 29557-51-5 [chemicalbook.com]
• 7. caymanchem.com [caymanchem.com]
• 8. immunomart.com [immunomart.com]
• 9. Dodecylphosphocholine | C17H38NO4P | CID 644308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Dodecylphosphocholine | TargetMol [targetmol.com]
• 11. Interfacial properties and critical micelle concentration of lysophospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. mattersofmatter.eu [mattersofmatter.eu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journals.stmjournals.com [journals.stmjournals.com]
• 18. agilent.com [agilent.com]
• 19. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. NMR studies in dodecylphosphocholine of a fragment containing the seventh transmembrane helix of a G-protein-coupled receptor from Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Critical micelle concentration (CMC) of Dodecylphosphocholine-d25 in aqueous solutions

An In-Depth Technical Guide to the Critical Micelle Concentration (CMC) of Dodecylphosphocholine-d25 in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction: Dodecylphosphocholine (DPC) and its Deuterated Analog

Dodecylphosphocholine (DPC) is a zwitterionic detergent widely employed in the fields of biochemistry, biophysics, and drug delivery. Its structure, featuring a 12-carbon alkyl tail and a phosphocholine headgroup, makes it an effective agent for solubilizing membrane proteins and creating membrane-mimetic environments for structural studies, particularly using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] In drug development, DPC's biocompatibility and stability make it a promising candidate for novel drug delivery systems.[2]

For advanced NMR applications, the deuterated version, Dodecylphosphocholine-d25 (DPC-d25), where the 25 hydrogen atoms on the dodecyl chain are replaced by deuterium, is frequently used.[3] This isotopic labeling minimizes solvent-related signals in NMR spectra, thereby enhancing the resolution of the protein or drug of interest.

A pivotal characteristic of any surfactant is its Critical Micelle Concentration (CMC). The CMC is the concentration at which individual surfactant molecules (monomers) in a solution begin to spontaneously self-assemble into larger aggregates known as micelles.[4] This phenomenon is accompanied by a sharp change in various physicochemical properties of the solution, such as surface tension, conductivity, and light scattering.[4] Understanding the CMC is crucial as it dictates the concentration required for effective solubilization and the formation of stable micellar carriers.

Quantitative Data: CMC of Dodecylphosphocholine (DPC)

The CMC of DPC is influenced by the composition of the aqueous medium, particularly the ionic strength. The following table summarizes reported CMC values for DPC in various aqueous solutions.

CMC (mM)	Aqueous Solution	Technique / Source	Citation
~1.5	Water	Not Specified	[1]
1.49	PBS Buffer (at 298 K)	Not Specified
1.25	Water	Molecular Dynamics Simulation	[5]
1.1	Water	Surface Tension / ³¹P NMR
1.0	Water	Not Specified	[6]
0.91	<150 mM LiCl	Fluorimetry	[6]

Experimental Protocols for CMC Determination

Several robust methods are used to determine the CMC of surfactants. The point of micelle formation is identified by an inflection point when a specific physical property is plotted against the surfactant concentration.

Surface Tension Measurement (Tensiometry)

This is a classic and direct method for CMC determination. Surfactant monomers adsorb at the air-water interface, reducing the surface tension of the solution. Once micelles form, the monomer concentration remains relatively constant, and thus the surface tension plateaus.

Methodology:

• Preparation: Prepare a concentrated stock solution of DPC-d25 in the desired high-purity aqueous buffer.

• Dilution Series: Create a series of dilutions from the stock solution. The concentration range should bracket the expected CMC (e.g., from 0.1 mM to 10 mM for DPC).

• Measurement:

  • Using a tensiometer (e.g., with a Du Noüy ring or Wilhelmy plate), measure the surface tension of each solution, starting from the most dilute.

  • Ensure temperature control, as surface tension is temperature-dependent.

  • Thoroughly clean the measurement probe (ring or plate) between samples.

• Data Analysis:

  • Plot surface tension (γ) on the y-axis versus the logarithm of the surfactant concentration (log C) on the x-axis.

  • The plot will show two linear regions. The CMC is determined from the intersection point of the regression lines drawn through these two regions.

Fluorescence Spectroscopy

This sensitive technique utilizes a fluorescent probe (e.g., pyrene) whose spectral properties change depending on the polarity of its microenvironment. In a surfactant solution below the CMC, the probe is in a polar (aqueous) environment. Above the CMC, the hydrophobic probe partitions into the nonpolar core of the micelles, causing a distinct change in its fluorescence spectrum.

Methodology:

• Preparation: Prepare a DPC-d25 dilution series as described for tensiometry.

• Probe Addition: Add a small, constant amount of a pyrene stock solution (in a solvent like acetone) to each dilution. The final pyrene concentration should be very low (micromolar range) to avoid self-quenching.

• Incubation: Allow the solutions to equilibrate, and evaporate the acetone if used.

• Measurement:

  • Using a spectrofluorometer, excite the pyrene (e.g., at ~335 nm) and record the emission spectrum for each sample.

  • Measure the intensity of the first vibronic peak (I₁) and the third vibronic peak (I₃).

• Data Analysis:

  • Calculate the intensity ratio I₁/I₃ for each sample. This ratio is sensitive to the polarity of the probe's environment.

  • Plot the I₁/I₃ ratio versus the logarithm of the surfactant concentration (log C).

  • A sigmoidal curve is typically observed. The CMC is often determined from the midpoint of the transition or by the intersection of the tangents from the pre- and post-micellar regions.

Conductivity Measurement

This method is applicable to ionic or zwitterionic surfactants. The conductivity of the solution changes with surfactant concentration. Below the CMC, conductivity increases linearly as more charge-carrying monomers are added. Above the CMC, the monomers aggregate into micelles. While the micelles are charged, their mobility is much lower than that of the individual monomers, leading to a change in the slope of the conductivity plot.

Methodology:

• Preparation: Prepare a DPC-d25 dilution series in high-purity water or a low-conductivity buffer.

• Measurement:

  • Use a calibrated conductivity meter with a temperature-controlled cell.

  • Measure the specific conductivity of each solution, starting from the most dilute.

  • Rinse the conductivity cell thoroughly with the next solution to be measured before recording the value.

• Data Analysis:

  • Plot the specific conductivity (κ) versus the surfactant concentration (C).

  • The plot will show two linear regions with different slopes. The CMC is the concentration at the intersection of these two lines.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflows for the described CMC determination methods.

Workflow for CMC determination by surface tension measurement.

Workflow for CMC determination by fluorescence spectroscopy.

Workflow for CMC determination by conductivity measurement.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Physicochemical characterization of dodecylphosphocholine/palmitoyllysophosphatidic acid/myelin basic protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dodecylphosphocholine-d25 | CAS#:861924-55-2 | Chemsrc [chemsrc.com]
• 4. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 5. Implicit solvent simulations of DPC micelle formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Core Mechanism of Dodecylphosphocholine-d25 for Membrane Protein Solubilization

Audience: Researchers, scientists, and drug development professionals.

Introduction

The study of membrane proteins, which constitute a significant portion of the proteome and are the targets of a majority of modern pharmaceuticals, is often hindered by their inherent insolubility in aqueous solutions. Dodecylphosphocholine (DPC), a zwitterionic detergent, has emerged as a important tool for the solubilization and structural analysis of membrane proteins, particularly in the field of solution Nuclear Magnetic Resonance (NMR) spectroscopy. The deuterated analogue, Dodecylphosphocholine-d25 (DPC-d25), is especially valuable for reducing the background signal from the detergent in proton NMR experiments, thereby enhancing the spectral quality of the protein of interest.[1][2]

This technical guide provides a comprehensive overview of the core mechanism by which DPC-d25 solubilizes membrane proteins. It includes detailed information on the physicochemical properties of DPC, experimental protocols for solubilization and characterization, and quantitative data to aid in experimental design.

Physicochemical Properties of Dodecylphosphocholine (DPC)

The efficacy of a detergent in solubilizing a membrane protein is largely dictated by its physicochemical properties. While specific data for DPC-d25 is not extensively reported, the effects of deuteration on the fundamental properties such as the Critical Micelle Concentration (CMC) and aggregation number are generally considered to be minimal. The properties of unlabeled DPC are therefore a reliable guide for experimental design with DPC-d25.

Data Presentation: Physicochemical Properties of Dodecylphosphocholine (DPC)

Property	Value	Conditions	References
Molecular Weight	351.5 g/mol	-	[2]
Critical Micelle Concentration (CMC)	0.91 - 1.5 mM	In water/low salt buffer	[3][4]
Decreases with increasing salt concentration	High salt buffer (e.g., LiCl)	[3]
Aggregation Number	~50 - 60	In water/low salt buffer	[4]
Can increase in the presence of peptides	-	[5]
Micelle Hydrodynamic Radius	~2.5 - 3.0 nm	In water/low salt buffer	[6]
Headgroup	Phosphocholine (zwitterionic)	-	[4]
Alkyl Chain Length	12 carbons	-	[4]

The Core Mechanism of Membrane Protein Solubilization

The solubilization of a membrane protein from its native lipid bilayer by DPC-d25 is a multi-step process that can be broadly categorized into three stages. The process is driven by the amphipathic nature of the detergent, which allows it to interact with both the hydrophobic transmembrane domains of the protein and the surrounding aqueous environment.[7]

Stage 1: Partitioning of DPC-d25 Monomers into the Lipid Bilayer

At concentrations below its CMC, DPC-d25 exists as monomers in solution. These monomers partition into the lipid bilayer of the cell membrane. This initial insertion disrupts the packing of the lipid acyl chains and begins to destabilize the membrane structure.

Stage 2: Formation of Mixed Micelles

As the concentration of DPC-d25 increases and surpasses its CMC, the detergent molecules begin to form micelles. These micelles act as sinks for lipids and membrane proteins. The lipid bilayer becomes saturated with detergent molecules, leading to the formation of lipid-detergent mixed micelles. This process effectively disintegrates the membrane structure.

Stage 3: Formation of Protein-Detergent Complexes (PDCs)

With a further increase in the detergent-to-protein ratio, the membrane protein is extracted from the disintegrating lipid bilayer and becomes encapsulated within a DPC-d25 micelle. The hydrophobic transmembrane regions of the protein are shielded from the aqueous solvent by the dodecyl chains of the detergent, while the hydrophilic extramembranous domains remain exposed to the solvent. This results in a soluble protein-detergent complex (PDC) that can be purified and characterized using various biochemical and biophysical techniques.[7]

Mandatory Visualization: Mechanism of Membrane Protein Solubilization by DPC-d25

Caption: A stepwise diagram illustrating the solubilization of a membrane protein by DPC-d25.

Experimental Protocols

The successful solubilization of a membrane protein is highly dependent on the specific protein and requires empirical optimization. Below are detailed protocols for key experiments involving DPC-d25.

Protocol for Determining Optimal Solubilization Conditions

This protocol outlines a general procedure for screening various conditions to identify the optimal parameters for solubilizing a target membrane protein.

Materials:

• Isolated cell membranes containing the target protein.

• Solubilization Buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol).

• DPC-d25 stock solution (e.g., 10% w/v).

• Protease inhibitor cocktail.

• Microcentrifuge tubes.

• Ultracentrifuge.

Procedure:

• Membrane Preparation: Resuspend the isolated cell membranes in Solubilization Buffer to a final protein concentration of 5-10 mg/mL. Add protease inhibitors to prevent degradation.

• Detergent Addition: Aliquot the membrane suspension into several microcentrifuge tubes. Add varying concentrations of DPC-d25 to each tube. A good starting range is typically 0.5% to 2.0% (w/v).

• Incubation: Incubate the samples at 4°C for 1-4 hours with gentle agitation (e.g., end-over-end rotation).

• Clarification: Centrifuge the samples at high speed (e.g., 100,000 x g) for 30-60 minutes at 4°C to pellet the unsolubilized material.

• Analysis of Solubilized Fraction: Carefully collect the supernatant, which contains the solubilized proteins.

• Quantification of Solubilization Yield: Analyze the supernatant and the pellet fractions by SDS-PAGE and Western blotting (if an antibody is available) to determine the percentage of the target protein that has been solubilized. The solubilization yield can be quantified by densitometry of the protein bands.

Data Presentation: Example of Solubilization Yield Quantification

DPC-d25 Concentration (% w/v)	Total Protein in Supernatant (µg)	Target Protein in Supernatant (relative units)	Solubilization Yield (%)
0.5	150	2500	25
1.0	300	6000	60
1.5	450	8500	85
2.0	480	9000	90

Note: The values in this table are illustrative. Actual yields will vary depending on the protein and experimental conditions.

Protocol for NMR Sample Preparation

DPC-d25 is widely used for preparing membrane protein samples for solution NMR studies. This protocol is adapted from established methods.[1]

Materials:

• Purified, solubilized membrane protein in a suitable buffer with a non-deuterated detergent.

• DPC-d25.

• Hexafluoroisopropanol (HFIP).

• Lyophilizer.

• NMR buffer (e.g., 20 mM MES pH 6.5, 50 mM NaCl, in 90% H₂O/10% D₂O).

Procedure:

• Co-solubilization in HFIP: Mix the purified protein solution with DPC-d25 in a glass vial. The molar ratio of protein to detergent should be optimized, but a starting point of 1:100 to 1:200 is common. Add HFIP to dissolve the protein-detergent mixture completely.

• Lyophilization: Lyophilize the mixture overnight to remove the HFIP and water, resulting in a protein-detergent film.

• Rehydration: Resuspend the film in the desired NMR buffer. The final protein concentration for NMR is typically in the range of 0.1 to 1.0 mM.

• Sample Transfer: Transfer the final sample to a high-quality NMR tube.

Protocol for Reconstitution of Membrane Proteins from DPC-d25 Micelles into Liposomes

For functional studies, it is often necessary to reconstitute the solubilized membrane protein into a more native-like lipid bilayer environment.[8]

Materials:

• Purified protein-DPC-d25 complex.

• Lipids (e.g., DMPC, POPC) dissolved in chloroform.

• Dialysis tubing (with an appropriate molecular weight cutoff).

• Bio-Beads SM-2.

• Reconstitution Buffer (e.g., 20 mM HEPES pH 7.4, 100 mM NaCl).

Procedure:

• Lipid Film Preparation: In a glass vial, evaporate the chloroform from the lipid solution under a stream of nitrogen gas to form a thin lipid film. Further dry the film under vacuum for at least 2 hours.

• Hydration of Lipid Film: Hydrate the lipid film with Reconstitution Buffer to form multilamellar vesicles (MLVs).

• Formation of Mixed Micelles: Add the purified protein-DPC-d25 complex to the hydrated lipid suspension. The final lipid-to-protein molar ratio should be optimized (e.g., 100:1 to 500:1).

• Detergent Removal:

  • Dialysis: Place the mixture in dialysis tubing and dialyze against a large volume of Reconstitution Buffer at 4°C. Change the buffer several times over 48-72 hours.

  • Bio-Beads: Alternatively, add Bio-Beads to the mixture to adsorb the DPC-d25. Incubate with gentle mixing at 4°C, changing the beads periodically.

• Characterization of Proteoliposomes: The resulting proteoliposomes can be collected by ultracentrifugation and characterized for protein incorporation and function.

Mandatory Visualizations: Workflows and Logical Relationships

Experimental Workflow for Membrane Protein Solubilization and Characterization

Caption: A typical workflow for membrane protein solubilization and subsequent characterization.

Conclusion

Dodecylphosphocholine-d25 is a powerful and versatile tool for the solubilization of membrane proteins, enabling a wide range of structural and biochemical studies. Its zwitterionic nature and well-characterized properties make it particularly suitable for creating a membrane-mimicking environment that can stabilize many membrane proteins in a soluble form. Understanding the core mechanism of solubilization and employing systematic optimization strategies are crucial for the successful application of DPC-d25 in membrane protein research. The protocols and data presented in this guide provide a solid foundation for researchers to design and execute experiments aimed at elucidating the structure and function of these challenging yet vital biological macromolecules.

Disclaimer: The experimental protocols provided are intended as a guide and may require optimization for specific membrane proteins. Always follow appropriate laboratory safety procedures.

References

• 1. In vitro Assay for Bacterial Membrane Protein Integration into Proteoliposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved membrane protein solubilization and clean-up for optimum two-dimensional electrophoresis utilizing GLUT-1 as a classic integral membrane protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dodecylphosphocholine micelles as a membrane-like environment: new results from NMR relaxation and paramagnetic relaxation enhancement analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Membrane Protein-Detergent Complex Interactions - PMC [pmc.ncbi.nlm.nih.gov]

The Indispensable Role of Deuteration in Dodecylphosphocholine (DPC) for High-Resolution NMR Spectroscopy of Membrane Proteins

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming the Membrane Protein Challenge

Membrane proteins represent a significant portion of the proteomes of most organisms and are the targets of a vast majority of modern pharmaceuticals. However, their inherent insolubility in aqueous buffers poses a major challenge for structural biology. Solution Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a powerful technique for determining the high-resolution structures and dynamics of membrane proteins in environments that mimic their native lipid bilayer.[1][2]

A crucial step in this process is the solubilization of the membrane protein in a suitable membrane mimetic, such as detergent micelles.[3][4] Dodecylphosphocholine (DPC) is a widely used zwitterionic detergent that forms stable, relatively small micelles, making it highly suitable for solution NMR studies.[5][6] Yet, for high-quality NMR data, especially for ¹H-detected experiments, the use of protonated DPC is untenable. The sheer number of hydrogen atoms on the detergent molecules would create overwhelming signals in the NMR spectrum, completely obscuring the signals from the protein of interest.

This guide details the critical role of perdeuteration in DPC, resulting in Dodecylphosphocholine-d38 (DPC-d38), and explains how this isotopic substitution is fundamental to its application in modern NMR spectroscopy.

Note: The fully deuterated form of Dodecylphosphocholine is commonly referred to as DPC-d38, reflecting the 38 hydrogen sites that are substituted with deuterium. This document will use the scientifically accurate term DPC-d38.

Physicochemical Properties of DPC-d38

The physical properties of the detergent are critical for designing successful NMR experiments. While deuteration has a minimal effect on the bulk physicochemical properties of DPC, understanding these parameters is essential for sample preparation.

Property	Value	Source(s)
Full Chemical Name	2-[[(dodecyl-d25-oxy)hydroxyphosphinyl]oxy]-N,N,N-tri(methyl-d3)-ethan-1,1,2,2-d4-aminium, inner salt	[7]
Molecular Formula	C₁₇D₃₈NO₄P	[7][8][9]
Molecular Weight	~389.7 g/mol	[8][9][10]
CAS Number	130890-78-7	[7][9][10]
Critical Micelle Concentration (CMC)	~1.0 - 1.5 mM	[5][11][12][13]
Aggregation Number (N)	50 - 70 (for pure DPC micelles)	[13][14]
Solubility (DPC-d38)	DMF: 16 mg/mlDMSO: 16 mg/mlEthanol: 15 mg/mlPBS (pH 7.2): 25 mg/ml	[7][11]

The Core Role of Deuteration in DPC-d38 for NMR Spectroscopy

The strategic replacement of hydrogen (¹H) with its non-magnetic nucleus isotope, deuterium (²H or D), is the key to unlocking the utility of DPC in ¹H NMR. The benefits are multifaceted and synergistic, leading to dramatic improvements in spectral quality.

Eliminating Detergent Background Signals

In a typical NMR sample of a protein-micelle complex, the detergent molecules can outnumber the protein by a factor of 100 or more. If a protonated detergent were used, the resulting ¹H NMR spectrum would be completely dominated by intense, broad signals from the detergent's aliphatic chains and headgroup, masking the comparatively weak signals from the protein. DPC-d38 renders the detergent effectively "invisible" in ¹H NMR spectra, allowing for the clear observation of the protein's resonances.[4][15]

Enhancing Spectral Resolution and Sensitivity

The presence of a high concentration of protons in a protonated micelle creates a dense network of dipolar interactions. These interactions provide efficient relaxation pathways for the protein's protons, leading to rapid signal decay and, consequently, very broad spectral lines. By replacing the detergent's protons with deuterons, these detrimental relaxation pathways are eliminated.[4][15] This results in:

• Sharper Linewidths: The reduction in dipolar relaxation leads to significantly narrower signals for the protein's protons.

• Improved Sensitivity: Sharper lines are taller for a given area, leading to a much better signal-to-noise ratio.

Enabling Advanced NMR Experiments

Modern NMR experiments for studying large macromolecules, such as Transverse Relaxation-Optimated Spectroscopy (TROSY), are critically dependent on minimizing relaxation rates. The TROSY technique specifically selects for slowly relaxing coherence pathways, which would be quenched in the presence of strong dipolar couplings to a protonated detergent environment. The use of DPC-d38, often in conjunction with deuteration of the protein itself, is therefore a prerequisite for applying powerful techniques like TROSY to membrane proteins solubilized in micelles.[15][16][17]

The logical flow of these benefits is illustrated in the diagram below.

Figure 1. The logical cascade of benefits from using DPC-d38 in NMR.

Experimental Protocols

Sample Preparation of a Membrane Protein in DPC-d38 Micelles

This protocol is adapted from a published procedure for preparing a G-protein-coupled receptor fragment for solution NMR and represents a robust method for achieving homogenous protein-micelle complexes.[18]

Materials:

• Lyophilized, purified membrane protein (isotopically labeled, e.g., ¹⁵N, ¹³C, ²H, as required).

• Perdeuterated Dodecylphosphocholine (DPC-d38).

• Hexafluoro-i-propanol (HFIP).

• NMR Buffer (e.g., 20 mM MES, pH 6.0, in 90% H₂O / 10% D₂O).[18]

• Vortex mixer, sonicator, lyophilizer.

• High-quality NMR tubes (e.g., Shigemi).

Procedure:

• Co-solubilization: Accurately weigh the purified protein and DPC-d38. A typical starting point is a high molar excess of detergent, for example, a final concentration of 0.5 mM protein and 200-300 mM DPC-d38.[18] Dissolve the protein and DPC-d38 together in ~1 mL of HFIP in a glass vial.

• Sonication: Sonicate the HFIP solution for 10 minutes at a controlled temperature (e.g., 50°C) to ensure complete mixing.[18]

• First Lyophilization: Freeze the sample (e.g., in liquid nitrogen) and lyophilize for 12-15 hours or until a clear, oily residue remains. This step removes the bulk of the HFIP.

• Buffer Exchange: Re-dissolve the oily residue in a small volume (~250 µL) of the desired aqueous NMR buffer, then add a larger volume of pure water (~750 µL).[18]

• Second Lyophilization: Freeze the aqueous solution and lyophilize until it is completely dry. This second step is crucial for removing any residual HFIP, which can interfere with NMR measurements.

• Final Sample Preparation: Re-dissolve the final lyophilized powder in the NMR buffer (e.g., 250 µL of 90% H₂O / 10% D₂O buffer). Vortex thoroughly until the solution is clear and homogenous.

• Transfer to NMR Tube: Incubate the sample for 15 minutes at the target NMR temperature (e.g., 37°C) and then transfer it to a suitable NMR tube.[18]

NMR Experimental Workflow

The general workflow for structure determination of a membrane protein in DPC-d38 micelles follows a standard path, leveraging a suite of multidimensional NMR experiments.

Figure 2. General experimental workflow for membrane protein NMR in DPC-d38.

A typical set of experiments for a deuterated, ¹³C/¹⁵N-labeled membrane protein in DPC-d38 micelles would include:

• 2D [¹⁵N,¹H]-TROSY: For initial sample quality assessment and to serve as the "fingerprint" of the protein.[3][17]

• 3D TROSY-based backbone assignment experiments: Such as HNCA, HN(CO)CA, and HNCACB to assign the backbone resonances.[3]

• 3D NOESY experiments: ¹⁵N-edited and ¹³C-edited NOESY spectra are recorded to obtain through-space distance restraints between protons, which are the basis for structure calculation.[3][18]

• Relaxation experiments: T₁ and T₂ measurements can provide insights into the dynamics of the protein backbone.

Conclusion

The use of perdeuterated Dodecylphosphocholine (DPC-d38) is not merely an optimization but a fundamental necessity for the study of membrane proteins by high-resolution solution NMR spectroscopy. By rendering the detergent micelle invisible to ¹H NMR, DPC-d38 allows for the unambiguous detection of signals from the embedded protein. Furthermore, the elimination of proton-based relaxation pathways dramatically improves spectral quality, yielding the sharp, well-resolved signals required for resonance assignment and structure determination. This strategic use of isotopic labeling has been instrumental in advancing our understanding of the structure, function, and dynamics of this challenging but critically important class of proteins.

References

• 1. Nuclear magnetic resonance structural studies of membrane proteins in micelles and bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NMR structural studies of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mixing and Matching Detergents for Membrane Protein NMR Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 5. caymanchem.com [caymanchem.com]
• 6. The use of dodecylphosphocholine micelles in solution NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dodecylphosphocholine-d38 | CAS 130890-78-7 | Cayman Chemical | Biomol.com [biomol.com]
• 8. Dodecylphosphorylcholine-d38 | C17H38NO4P | CID 16213295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Dodecylphosphocholine (D₃₈, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 10. Dodecylphosphorylcholine-d38 D 98atom 130890-78-7 [sigmaaldrich.com]
• 11. DODECYLPHOSPHORYLCHOLINE-D38 | 130890-78-7 [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Accurate determination of the preferred aggregation number of a micelle-encapsulated membrane protein dimer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. NMR as a Tool to Investigate Membrane Protein Structure, Dynamics and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Aggregation Number and Micelle Size of Dodecylphosphocholine-d25

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aggregation number and micelle size of Dodecylphosphocholine-d25 (DPC-d25), a deuterated surfactant critical for various applications in structural biology and drug delivery, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. While direct experimental data for the d25 isotopic variant of Dodecylphosphocholine is limited in publicly available literature, this guide synthesizes information from its non-deuterated counterpart (DPC) and other deuterated forms to provide a robust predictive framework.

Quantitative Data Summary

The aggregation number and micelle size are fundamental properties that dictate the utility of DPC-d25 in forming stable, membrane-mimetic environments. The following table summarizes key quantitative data for Dodecylphosphocholine micelles. It is important to note that the deuteration of the alkyl chain in DPC-d25 is expected to have a minimal impact on the overall size and aggregation number of the resulting micelles compared to the protonated form.

Property	Value	Method	Conditions	Reference
Aggregation Number (N)	56 ± 5	Not Specified	>1 mM in aqueous solution	[1][2]
57 ± 5	Small-Angle Neutron Scattering (SANS)	10 mM	[3]
44 ± 5	NMR Spectroscopy	228 mM	[2]
56	NMR Spectroscopy	98 mM	[2]
60-70	Small-Angle X-ray Scattering (SAXS)	Not Specified	[2]
70.6 ± 5	Small-Angle Neutron Scattering (SANS)	Not Specified	[2]
Micelle Radius
Core Radius	16.9 ± 0.5 Å	Small-Angle Neutron Scattering (SANS)	10 mM	[3]
Shell Thickness	10.2 ± 2.0 Å	Small-Angle Neutron Scattering (SANS)	10 mM	[3]
Total Radius	27.1 ± 2.0 Å	Small-Angle Neutron Scattering (SANS)	10 mM	[3]
Hydrodynamic Radius (Rh)	~2.4 - 4.7 nm	Dynamic Light Scattering (DLS)	Concentration dependent	[4]
Critical Micelle Concentration (CMC)	~1.5 mM	Not Specified	Not Specified	[5]
1 mM	Not Specified	Aqueous solution	[1][2]

Note on Deuteration: The primary purpose of using DPC-d25, where the dodecyl chain is deuterated, is to minimize strong proton signals from the detergent in ¹H-NMR experiments, thereby allowing for clearer observation of the signals from the solubilized molecule of interest. The physical properties such as CMC, aggregation number, and micelle size are not expected to differ significantly from protonated DPC.

Experimental Protocols

The characterization of DPC-d25 micelles is predominantly carried out using Small-Angle Neutron Scattering (SANS), Dynamic Light Scattering (DLS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Small-Angle Neutron Scattering (SANS) for Aggregation Number and Size Determination

SANS is a powerful technique for determining the size, shape, and aggregation number of micelles in solution. The use of deuterated DPC-d25 is particularly advantageous in SANS as it allows for contrast variation experiments by using different H₂O/D₂O solvent mixtures.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of DPC-d25 in a suitable buffer (e.g., 20 mM phosphate buffer, pH 6.8, 150 mM NaCl) using D₂O to enhance scattering contrast.

  • Create a series of dilutions from the stock solution to obtain a range of concentrations above the Critical Micelle Concentration (CMC).

  • For contrast variation experiments, prepare samples in different H₂O/D₂O ratios.

• SANS Measurement:

  • Perform SANS measurements at a suitable neutron scattering facility.

  • The instrument configuration should be optimized to cover a q-range that is sensitive to the expected micelle size (typically 0.01 to 0.5 Å⁻¹).

  • Acquire scattering data for the sample solutions and the corresponding buffer for background subtraction.

• Data Analysis:

  • Reduce the raw data by correcting for detector sensitivity, background scattering, and sample transmission.

  • Model the scattering data using appropriate form factors for spherical or ellipsoidal core-shell micelles. The core is modeled as the hydrophobic dodecyl chains and the shell as the hydrophilic phosphocholine headgroups.

  • By fitting the model to the scattering data, parameters such as the core radius, shell thickness, and aggregation number can be extracted.[3]

Dynamic Light Scattering (DLS) for Hydrodynamic Radius Measurement

DLS measures the hydrodynamic radius (Rₕ) of particles in solution by analyzing the fluctuations in scattered light intensity caused by Brownian motion.

Methodology:

• Sample Preparation:

  • Prepare DPC-d25 solutions in a filtered buffer at various concentrations above the CMC. It is crucial to use high-purity, dust-free solvents and cuvettes to avoid interference from large scatterers.[6]

  • Filter the samples through a low-binding syringe filter (e.g., 0.22 µm) directly into a clean DLS cuvette.[7]

• DLS Measurement:

  • Equilibrate the sample to the desired temperature in the DLS instrument.

  • Perform measurements at a fixed scattering angle (e.g., 90° or 173°).

  • Collect multiple runs for each sample to ensure reproducibility.

• Data Analysis:

  • The autocorrelation function of the scattered light intensity is analyzed to determine the translational diffusion coefficient (D).

  • The hydrodynamic radius (Rₕ) is then calculated using the Stokes-Einstein equation: Rₕ = kₛT / 6πηD where kₛ is the Boltzmann constant, T is the absolute temperature, and η is the viscosity of the solvent.

  • The size distribution of the micelles can also be obtained from the analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Micelle Characterization

NMR spectroscopy, particularly Pulsed-Field Gradient (PFG) NMR, can be used to determine the self-diffusion coefficient of the micelles, which can then be related to their hydrodynamic radius.

Methodology:

• Sample Preparation:

  • Dissolve the lyophilized DPC-d25 in an aqueous buffer (e.g., 10% D₂O/90% H₂O) containing a suitable buffer (e.g., 20 mM phosphate buffer at pH ~6) to a final concentration significantly above the CMC (e.g., 300 mM).[8]

  • For experiments involving a solubilized molecule, the molecule of interest is co-dissolved with the detergent.

• NMR Experiment:

  • Perform a series of PFG-NMR experiments (e.g., DOSY) at a constant temperature.

  • The attenuation of the NMR signal is measured as a function of the gradient strength.

• Data Analysis:

  • The diffusion coefficient (D) of the micelles is determined by fitting the signal attenuation data to the Stejskal-Tanner equation.

  • The hydrodynamic radius (Rₕ) can then be calculated using the Stokes-Einstein equation as described for DLS.

Visualization of DPC-d25 Micelle Formation

The formation of micelles is a cooperative self-assembly process that occurs above a specific concentration known as the Critical Micelle Concentration (CMC). Below the CMC, DPC-d25 exists as monomers in solution. Above the CMC, the monomers spontaneously assemble into micelles to minimize the unfavorable interactions between their hydrophobic tails and the aqueous solvent.

Caption: Self-assembly of DPC-d25 monomers into a micelle above the CMC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Structural Features of Micelles of Zwitterionic Dodecyl-phosphocholine (C₁₂PC) Surfactants Studied by Small-Angle Neutron Scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Systematic analysis of protein–detergent complexes applying dynamic light scattering to optimize solutions for crystallization trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. lsinstruments.ch [lsinstruments.ch]
• 7. research.cbc.osu.edu [research.cbc.osu.edu]
• 8. NMR Structure of the Cathelicidin-Derived Human Antimicrobial Peptide LL-37 in Dodecylphosphocholine Micelles - PMC [pmc.ncbi.nlm.nih.gov]

Dodecylphosphocholine-d25 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of Dodecylphosphocholine-d25 (DPC-d25), detailed experimental protocols for its application in biomolecular Nuclear Magnetic Resonance (NMR) spectroscopy, and an exploration of relevant biological signaling pathways.

Core Data Presentation

Quantitative data for Dodecylphosphocholine-d25 and its non-deuterated counterpart are summarized below for easy comparison.

Property	Dodecylphosphocholine-d25	Dodecylphosphocholine (Non-deuterated)
CAS Number	861924-55-2[1]	29557-51-5[2][3][4][5][6]
Molecular Formula	C₁₇H₁₃D₂₅NO₄P[7]	C₁₇H₃₈NO₄P[1][3][4][5]
Molecular Weight	376.62 g/mol [8]	351.46 g/mol [6]
Exact Mass	376.408 g/mol (Calculated)	351.2538 g/mol [3]
Synonyms	n-Dodecyl-d25-phosphocholine, Dodecylphosphorylcholine-d25, Laurylphosphocholine-d25	n-Dodecylphosphocholine, DPC, Fos-choline-12
Isotopic Enrichment	≥98 atom % D[8]	Not Applicable
Critical Micelle Concentration (CMC)	Approx. 1.1 mM	Approx. 1.1 mM to 1.5 mM[5]
Appearance	White to off-white solid[6]	White to off-white crystalline solid[6]

Note on Molecular Weight Discrepancy: Initial search results presented varying molecular weights for Dodecylphosphocholine-d25. The more accurate molecular weight of 376.62 g/mol is based on its molecular formula (C₁₇H₁₃D₂₅NO₄P) and the atomic weight of deuterium (approx. 2.014 amu).[9][10][11][12][13] The discrepancy likely arose from some databases listing the molecular weight of the non-deuterated form.

Experimental Protocols

Dodecylphosphocholine-d25 is a deuterated detergent extensively utilized in the field of biomolecular NMR spectroscopy for the structural and dynamic analysis of membrane proteins.[1] The deuteration of the alkyl chain minimizes interference from detergent signals in ¹H-NMR spectra, thereby enhancing the quality of data obtained for the protein of interest. Below are detailed methodologies for key experiments involving DPC-d25.

Preparation of DPC-d25 Micelles for Membrane Protein Solubilization

This protocol outlines the steps for preparing DPC-d25 micelles, which serve as a membrane mimetic environment for integral membrane proteins.

Materials:

• Dodecylphosphocholine-d25 (DPC-d25) powder

• Buffer of choice (e.g., 20 mM MES, pH 6.5, 100 mM NaCl)

• High-purity water

• Vortex mixer

• Bath sonicator

Procedure:

• Calculate the required amount of DPC-d25: Determine the desired final concentration of DPC-d25, which should be well above its critical micelle concentration (CMC) of approximately 1.1 mM. A typical concentration for NMR studies is in the range of 50-150 mM.

• Weigh the DPC-d25: Accurately weigh the calculated amount of DPC-d25 powder in a clean conical tube.

• Add buffer: Add the appropriate volume of the chosen buffer to the DPC-d25 powder.

• Dissolve the detergent: Vortex the solution vigorously until the DPC-d25 is fully dissolved. The solution should be clear and colorless.

• Sonication (Optional): To ensure complete solubilization and homogeneity of the micelles, the solution can be briefly sonicated in a bath sonicator.

• Storage: The prepared DPC-d25 micelle solution can be stored at 4°C for short-term use or frozen at -20°C for long-term storage.

Reconstitution of a Membrane Protein into DPC-d25 Micelles for Solution NMR

This protocol describes the process of transferring a purified membrane protein from a different detergent into DPC-d25 micelles for subsequent NMR analysis.

Materials:

• Purified membrane protein in a starting detergent (e.g., LDAO, DDM)

• Prepared DPC-d25 micelle solution (from Protocol 1)

• Dialysis tubing or a centrifugal concentrator with an appropriate molecular weight cutoff (MWCO)

• NMR buffer (e.g., 20 mM MES, pH 6.5, 100 mM NaCl, 10% D₂O)

Procedure:

• Determine protein concentration: Accurately measure the concentration of the purified membrane protein.

• Mix protein with DPC-d25 micelles: In a clean tube, mix the protein solution with the DPC-d25 micelle solution. The final DPC-d25 concentration should be well above the CMC, and the lipid-to-protein molar ratio should be optimized for the specific protein, but typically ranges from 50:1 to 200:1.

• Detergent exchange via dialysis:

  • Transfer the protein-DPC-d25 mixture into a pre-wetted dialysis cassette.

  • Dialyze against a large volume of NMR buffer containing the desired final concentration of DPC-d25 for an extended period (e.g., overnight at 4°C) with at least one buffer change. This will gradually remove the initial detergent.

• Detergent exchange via concentration/dilution:

  • Alternatively, use a centrifugal concentrator to concentrate the protein-DPC-d25 mixture.

  • Dilute the concentrated sample with NMR buffer containing DPC-d25.

  • Repeat the concentration and dilution steps several times to reduce the concentration of the initial detergent to a negligible level.

• Final concentration: Concentrate the final sample to the desired volume for NMR spectroscopy (typically 400-600 µL for a standard 5 mm NMR tube).

• Sample verification: Before NMR data acquisition, it is advisable to check the integrity and homogeneity of the reconstituted protein using techniques such as SDS-PAGE and dynamic light scattering (DLS).

NMR Data Acquisition of a Membrane Protein in DPC-d25 Micelles

This section provides a general workflow for acquiring solution NMR data for a membrane protein solubilized in DPC-d25 micelles.

Equipment:

• High-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe

• Appropriate NMR tubes (e.g., 5 mm Shigemi tubes for reduced sample volume)

Procedure:

• Sample preparation for NMR: Transfer the final reconstituted protein sample into an NMR tube. Add a small percentage of D₂O (typically 5-10%) for the field-frequency lock.

• Spectrometer setup: Tune and match the probe for the desired nuclei (¹H, ¹⁵N, ¹³C). Set the sample temperature (a common temperature for membrane protein studies is 25-45 °C).

• Initial quality assessment: Acquire a 1D ¹H spectrum and a 2D ¹H-¹⁵N HSQC (or TROSY-HSQC for larger proteins) spectrum to assess the quality of the sample. Well-dispersed peaks in the HSQC spectrum are indicative of a well-folded and homogenous protein sample.

• Resonance assignment experiments: Acquire a suite of 3D triple-resonance experiments (e.g., HNCA, HN(CO)CA, HNCACB, CBCA(CO)NH) to assign the backbone resonances of the protein.

• Structural restraint experiments: Acquire 3D NOESY experiments (e.g., ¹⁵N-edited NOESY-HSQC, ¹³C-edited NOESY-HSQC) to obtain distance restraints between protons for structure calculation.

• Dynamics and interaction studies: Depending on the research question, additional experiments such as relaxation measurements (T₁, T₂), paramagnetic relaxation enhancement (PRE), or titration experiments with ligands can be performed.

Signaling Pathways and Logical Relationships

While Dodecylphosphocholine-d25 itself is not a signaling molecule, it is a critical tool for studying membrane proteins that are often involved in cellular signaling. The phosphocholine headgroup is a key component of phosphatidylcholine, a major phospholipid in eukaryotic cell membranes that is a precursor to several important second messengers.

Phosphatidylcholine Metabolism and Signaling

The following diagram illustrates the central role of phosphatidylcholine in generating signaling molecules through the action of phospholipases.

Caption: Phosphatidylcholine metabolism by phospholipases generates key second messengers.

Experimental Workflow for NMR Structural Studies

The following diagram outlines the logical workflow for determining the structure of a membrane protein using DPC-d25 and solution NMR.

References

• 1. Dodecylphosphocholine-d25 | CAS#:861924-55-2 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. Dodecylphosphocholine | C17H38NO4P | CID 644308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. DODECYL PHOSPHOCHOLINE | 29557-51-5 [chemicalbook.com]
• 7. immunomart.com [immunomart.com]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. Deuterium - Wikipedia [en.wikipedia.org]
• 10. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 11. byjus.com [byjus.com]
• 12. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 13. Deuterium: Definition, Properties, Uses & Key Facts Explained [vedantu.com]

The Indispensable Role of Deuterated Detergents in Structural Biology: An In-depth Technical Guide

For researchers, scientists, and drug development professionals, understanding the intricate three-dimensional structures of membrane proteins is paramount for deciphering their functions and designing targeted therapeutics. However, the hydrophobic nature of these proteins presents a significant challenge for structural analysis. Deuterated detergents have emerged as a powerful tool to overcome this hurdle, enabling high-resolution structural studies of membrane proteins by nuclear magnetic resonance (NMR) spectroscopy, small-angle neutron scattering (SANS), and, increasingly, cryo-electron microscopy (cryo-EM). This technical guide provides a comprehensive overview of the properties, applications, and methodologies associated with the use of deuterated detergents in structural biology.

The Critical Advantage of Deuteration

Detergents are amphipathic molecules essential for extracting membrane proteins from their native lipid bilayer and maintaining their solubility in aqueous solutions.[1][2][3] They form micelles that encapsulate the hydrophobic transmembrane domains of the protein, mimicking the lipid environment.[1][2][3] The substitution of hydrogen atoms with their heavier isotope, deuterium, in these detergents offers unique advantages for specific structural biology techniques.[2][3][4][5]

For solution-state NMR spectroscopy , the primary benefit of using deuterated detergents is the elimination of interfering proton signals from the detergent itself.[2][3][4][5] This results in cleaner spectra with improved resolution and sensitivity, allowing for a more detailed analysis of the protein's structure and dynamics.[2][3][4][5]

In small-angle neutron scattering (SANS) , the significant difference in the neutron scattering length of hydrogen and deuterium is exploited.[2][3] By using deuterated detergents in a solution containing heavy water (D₂O), the detergent micelles can be "contrast matched" to the solvent, effectively making them invisible to the neutron beam.[2][3] This allows the scattering signal from the membrane protein to be isolated and analyzed without interference from the detergent.[2][3]

While the application of deuterated detergents in cryo-electron microscopy (cryo-EM) is a more recent development, it holds promise for reducing the background noise from the detergent micelle, potentially leading to higher resolution structures.

Properties of Commonly Used Deuterated Detergents

The selection of an appropriate detergent is critical for the successful structural determination of a membrane protein. Key properties to consider include the critical micelle concentration (CMC), aggregation number, and molecular weight. While comprehensive data on the effects of deuteration on these properties are not always available, the following tables summarize the known characteristics of several commonly used deuterated detergents and their non-deuterated counterparts.[4]

Detergent	Abbreviation	Type	Molecular Weight ( g/mol )	CMC (mM)	Aggregation Number
Non-Deuterated Detergents
Sodium Dodecyl Sulfate	SDS	Anionic	288.38	8.2	62
Lauryl Dimethylamine Oxide	LDAO	Zwitterionic	229.40	1-2[6][7][8]	76[7][8]
n-Octyl-β-D-glucoside	β-OG	Non-ionic	292.37	20-25	27-100
n-Dodecyl-β-D-maltoside	DDM	Non-ionic	510.62[9]	0.17	78-149
Dodecylphosphocholine	DPC	Zwitterionic	351.46	1.5[10]	54
Deuterated Detergents
Sodium Dodecyl Sulfate-d25	d25-SDS	Anionic	313.54	~8.2	~62
Lauryl Dimethylamine Oxide-d31	d31-LDAO	Zwitterionic	260.43[11]	1-2	~76
n-Octyl-β-D-glucoside-d17	d17-β-OG	Non-ionic	309.47	~20-25	~27-100
n-Dodecyl-β-D-maltoside-d39	d39-DDM	Non-ionic	549.85	~0.17	~78-149
Dodecylphosphocholine-d38	d38-DPC	Zwitterionic	389.70[10]	~1.5[10]	~54

Note: The CMC and aggregation numbers for deuterated detergents are often assumed to be similar to their non-deuterated counterparts, as extensive studies on the effects of deuteration on these properties are limited.[4]

Experimental Protocols

The successful application of deuterated detergents in structural biology relies on robust experimental protocols for membrane protein expression, solubilization, purification, and sample preparation for the specific analytical technique.

General Workflow for Membrane Protein Preparation

The initial steps for preparing a membrane protein for structural analysis are broadly similar regardless of the chosen detergent or analytical method. The following diagram illustrates a typical workflow.

A generalized workflow for membrane protein preparation.

Detailed Methodologies

1. Membrane Protein Solubilization and Purification using n-Dodecyl-β-D-maltoside (DDM)

This protocol is a widely used method for the solubilization and purification of membrane proteins, which can be adapted for deuterated DDM (d39-DDM).

• Materials:

  • Isolated cell membranes containing the overexpressed protein of interest.

  • Solubilization Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol, 1% (w/v) DDM.

  • Wash Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol, 0.05% (w/v) DDM, 20 mM imidazole.

  • Elution Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol, 0.05% (w/v) DDM, 250 mM imidazole.

  • Ni-NTA affinity resin.

• Procedure:

  • Resuspend the isolated membranes in Solubilization Buffer to a final protein concentration of 5-10 mg/mL.

  • Incubate the suspension at 4°C for 1-2 hours with gentle agitation to allow for solubilization of the membrane proteins.

  • Centrifuge the mixture at 100,000 x g for 1 hour at 4°C to pellet any insoluble material.

  • Carefully collect the supernatant containing the solubilized protein-detergent complexes.

  • Equilibrate the Ni-NTA resin with Wash Buffer.

  • Load the supernatant onto the equilibrated resin and allow it to bind for 1-2 hours at 4°C.

  • Wash the resin extensively with Wash Buffer to remove non-specifically bound proteins.

  • Elute the protein of interest with Elution Buffer.

  • Analyze the eluted fractions by SDS-PAGE for purity.

  • Pool the pure fractions and proceed to the next purification step, such as size-exclusion chromatography, using a buffer containing 0.05% (w/v) DDM to maintain protein stability.

2. Sample Preparation for Solution NMR Spectroscopy

This protocol outlines the key steps for preparing a membrane protein sample in deuterated detergent micelles for NMR analysis.[12][13][14][15]

• Materials:

  • Purified membrane protein in a non-deuterated detergent (e.g., DDM).

  • Deuterated detergent of choice (e.g., d38-DPC).

  • NMR Buffer: 20 mM Sodium Phosphate pH 6.5, 50 mM NaCl, in 99.9% D₂O.

  • Dialysis cassette (e.g., 10 kDa MWCO).

• Procedure:

  • Concentrate the purified protein to a volume of approximately 500 µL. The protein concentration should be in the range of 0.2-1.0 mM.

  • Add the deuterated detergent to the concentrated protein solution to a final concentration well above its CMC (e.g., 1-2% w/v for d38-DPC).

  • Gently mix the solution to facilitate the exchange of the non-deuterated detergent with the deuterated one.

  • Transfer the protein-detergent mixture to a dialysis cassette.

  • Dialyze the sample against 1 liter of NMR Buffer containing the deuterated detergent at a concentration just above its CMC (e.g., 0.1% w/v d38-DPC) at 4°C. Perform at least two buffer changes over 24-48 hours.

  • After dialysis, carefully recover the sample from the cassette.

  • Concentrate the sample to the final desired volume for the NMR tube (typically 200-500 µL).

  • Add a small amount of a reference standard (e.g., DSS) for chemical shift referencing.

  • Transfer the final sample to a high-quality NMR tube for analysis.

3. Sample Preparation for Small-Angle Neutron Scattering (SANS)

This protocol describes the preparation of a deuterated membrane protein in a contrast-matched deuterated detergent solution for SANS analysis.[14]

• Materials:

  • Purified, deuterated membrane protein.

  • Deuterated detergent (e.g., d39-DDM).

  • SANS Buffer in 100% H₂O.

  • SANS Buffer in 100% D₂O.

• Procedure:

  • The purified deuterated protein should be in a buffer containing the deuterated detergent at a concentration above its CMC.

  • Prepare a series of SANS buffers with varying D₂O concentrations (e.g., 0%, 42%, 70%, 100%) containing the same concentration of the deuterated detergent. The 100% D₂O buffer will be used for contrast matching the detergent.

  • Exchange the buffer of the protein sample into each of the different D₂O concentration buffers using dialysis or a desalting column.

  • Measure the protein concentration accurately after buffer exchange. The typical concentration range for SANS is 1-10 mg/mL.

  • The sample is now ready to be loaded into quartz cuvettes for SANS data collection. Data will be collected for the protein in each D₂O concentration, as well as for the corresponding buffers for background subtraction.

4. Cryo-EM Grid Preparation with Detergent-Solubilized Membrane Proteins

This protocol provides a general framework for preparing cryo-EM grids of membrane proteins solubilized in detergents, which can be adapted for deuterated detergents.[1][16][17][18][19]

• Materials:

  • Purified membrane protein in a suitable detergent (deuterated or non-deuterated) at a concentration of 1-10 mg/mL.

  • Cryo-EM grids (e.g., glow-discharged holey carbon grids).

  • Vitrification device (e.g., Vitrobot).

• Procedure:

  • Optimize the detergent concentration. It is often beneficial to have the final detergent concentration just slightly above the CMC to minimize the number of empty micelles.[7]

  • Apply 3-4 µL of the protein sample to a freshly glow-discharged cryo-EM grid within the vitrification device, which should be maintained at a controlled temperature and humidity.

  • Blot the grid with filter paper to remove excess liquid, leaving a thin film of the sample across the holes of the carbon support. The blotting time is a critical parameter to optimize.

  • Plunge-freeze the grid into liquid ethane to vitrify the sample.

  • Store the vitrified grid in liquid nitrogen until it is ready to be loaded into the electron microscope for data collection.

Visualization of Key Processes

G Protein-Coupled Receptor (GPCR) Signaling Pathway

GPCRs are a large family of membrane proteins that are major drug targets.[20][21][22] Their structural elucidation, often aided by the use of detergents, is crucial for understanding their mechanism of action.[20][21][22] The following diagram illustrates a simplified GPCR signaling cascade.

A simplified G Protein-Coupled Receptor signaling pathway.

Impact on Drug Development

The structural information obtained from studies using deuterated detergents has a profound impact on the drug development process. High-resolution structures of membrane protein targets in complex with potential drug candidates provide a detailed map of the binding site and the key interactions involved. This knowledge allows for:

• Structure-Based Drug Design: Medicinal chemists can use the structural information to rationally design more potent and selective drug molecules.

• Lead Optimization: Understanding how a lead compound binds to its target can guide modifications to improve its pharmacological properties, such as affinity, selectivity, and pharmacokinetic profile.

• Understanding Drug Resistance: Structural studies can reveal how mutations in a target protein lead to drug resistance, enabling the design of new drugs that can overcome this resistance.

Deuterated compounds, in general, are also being explored as therapeutic agents themselves, where the substitution of hydrogen with deuterium can alter the metabolic stability of a drug, leading to improved pharmacokinetic properties.[23]

Conclusion

Deuterated detergents are an invaluable tool in the field of structural biology, enabling the determination of high-resolution structures of challenging membrane proteins. Their unique properties significantly enhance the capabilities of solution-state NMR and SANS, and their application in cryo-EM is a promising area of development. The detailed structural insights gained from these techniques are crucial for understanding the fundamental biological processes mediated by membrane proteins and for accelerating the discovery and development of novel therapeutics. As the demand for structural information on membrane protein drug targets continues to grow, the importance of deuterated detergents in the researcher's toolkit is set to increase even further.

References

• 1. Membrane Protein Cryo-EM: Cryo-Grid Optimization and Data Collection with Protein in Detergent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Anatrace.com [anatrace.com]
• 8. Anatrace.com [anatrace.com]
• 9. n-Dodecyl-beta-D-maltoside | 69227-93-6 [chemicalbook.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Lauryl-N, 𝑁-dimethylamine-𝑁-oxide (LDAO) (lauryl-D₂₅, dimethylamine-D₆, 97%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Mixing and Matching Detergents for Membrane Protein NMR Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NMR characterization of membrane protein–detergent micelle solutions using microcoil equipment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. structbio.vanderbilt.edu [structbio.vanderbilt.edu]
• 16. Membrane Protein Cryo-EM: Cryo-Grid Optimization and Data Collection with Protein in Detergent | Springer Nature Experiments [experiments.springernature.com]
• 17. Membrane Protein Cryo-EM: Cryo-Grid Optimization and Data Collection with Protein in Detergent. | Semantic Scholar [semanticscholar.org]
• 18. Frontiers | Cryo-EM Grid Preparation of Membrane Protein Samples for Single Particle Analysis [frontiersin.org]
• 19. research-explorer.ista.ac.at [research-explorer.ista.ac.at]
• 20. Structural biology of G protein‐coupled receptor signaling complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Structural biology of G protein-coupled receptor signaling complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. How Do Branched Detergents Stabilize GPCRs in Micelles? - PMC [pmc.ncbi.nlm.nih.gov]
• 23. salamandra.net [salamandra.net]

Protocols & Analytical Methods

Application Notes and Protocols for Solubilizing Membrane Proteins with Dodecylphosphocholine-d25

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylphosphocholine (DPC) is a zwitterionic detergent widely employed in the study of membrane proteins. Its deuterated analogue, Dodecylphosphocholine-d25 (DPC-d25), is particularly valuable for nuclear magnetic resonance (NMR) spectroscopy studies, as the deuterium atoms replace protons, reducing the solvent signal and enhancing the resolution of the protein spectra.[1] These application notes provide a detailed protocol for the solubilization of membrane proteins using DPC-d25, with a focus on G-protein coupled receptors (GPCRs), and outlines a general workflow for subsequent structural analysis by NMR.

Data Presentation

The choice of detergent is a critical step in the successful extraction and stabilization of membrane proteins for structural and functional studies.[2][3] While DPC is a widely used detergent, its solubilization efficiency can vary depending on the specific membrane protein and the biological membrane from which it is being extracted. The following table summarizes a comparative analysis of protein solubilization efficiency for different detergents.

Detergent	Membrane Source	Protein Class	Solubilization Efficiency (%)	Reference
Dodecylphosphocholine (DPC)	E. coli	Beta-barrel	~50	[4]
n-Dodecyl-β-D-maltoside (DDM)	E. coli	Heterodimer	~50-100	[4]
Fos-Choline-12 (FC-12)	E. coli	Heterodimer	~100	[4]
CHAPS	Hippocampal membranes	GPCR (Serotonin 5-HT1A)	High	[5]
CHAPSO	Hippocampal membranes	GPCR (Serotonin 5-HT1A)	High	[5]
Triton X-100	Hippocampal membranes	GPCR (Serotonin 5-HT1A)	Low	[5]

Experimental Protocols

Protocol 1: Solubilization of a G-Protein Coupled Receptor (GPCR) Fragment with DPC-d25 for NMR Studies

This protocol is adapted from a study on a 73-residue fragment of the Ste2p GPCR from yeast and is applicable to other similar membrane proteins.[6]

Materials:

• Membrane fraction containing the GPCR of interest

• Dodecylphosphocholine-d25 (DPC-d25)

• Hexafluoro-isopropanol (HFIP)

• 20 mM MES buffer, pH 6.0 (or other suitable buffer)

• Protease inhibitors

• Sonicator

• Lyophilizer

• Centrifuge

Procedure:

• Membrane Preparation: Isolate the membrane fraction containing the target GPCR using standard cell lysis and ultracentrifugation protocols. Resuspend the membrane pellet in a suitable buffer containing protease inhibitors.

• Co-solubilization with DPC-d25:

  • For a final NMR sample of 0.5 mM protein, weigh out the appropriate amount of lyophilized membrane protein and DPC-d25. A typical starting ratio is 1:600 (protein:detergent) on a molar basis. For a 0.5 mM protein sample, a DPC-d25 concentration of 300 mM is often used.[6]

  • Dissolve the protein and DPC-d25 together in hexafluoro-isopropanol (HFIP).

  • Sonicate the solution for 10 minutes at 50°C to ensure complete mixing.[6]

• Lyophilization: Lyophilize the protein-detergent mixture overnight (12-15 hours) until an oily residue remains. This step removes the organic solvent.[6]

• Rehydration:

  • Dissolve the oily residue in a small volume (e.g., 250 µL) of 20 mM MES buffer, pH 6.0.

  • Add a larger volume of water (e.g., 750 µL) and lyophilize the sample to dryness again.[6] This step helps to ensure a homogenous sample.

• Final Sample Preparation for NMR:

  • Dissolve the final lyophilized powder in the desired volume of NMR buffer (e.g., 20 mM MES, pH 6.0 in 90% H₂O/10% D₂O) to achieve the target protein and detergent concentrations.

  • Centrifuge the sample to remove any aggregates before transferring it to an NMR tube.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Epidermal Growth Factor Receptor (EGFR) Signaling Pathway.[7][8]

Experimental Workflow Diagram

Caption: Experimental Workflow for NMR Analysis of Membrane Proteins.[9][10]

Discussion and Conclusion

The protocol for solubilizing a GPCR fragment with DPC-d25 provides a robust starting point for researchers aiming to study membrane proteins by solution NMR. The use of deuterated DPC is crucial for obtaining high-quality spectra of the protein of interest.[1] The choice of detergent and its concentration must be empirically optimized for each specific membrane protein to ensure efficient solubilization while maintaining its structural and functional integrity.[2][11]

The provided workflow for NMR analysis outlines the key steps from protein expression to final structure determination. Each step, from isotopic labeling to the final NMR data acquisition and processing, requires careful execution and optimization.[10] The EGFR signaling pathway diagram illustrates the complexity of cellular signaling cascades initiated by membrane receptors and highlights the importance of studying these proteins in a near-native environment to understand their function.[7][8]

References

• 1. Detergents for Cell Lysis and Protein Extraction | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. GPCR Solubilization and Quality Control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solubilization of G protein-coupled receptors: a convenient strategy to explore lipid-receptor interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structuring Detergents for Extracting and Stabilizing Functional Membrane Proteins | PLOS One [journals.plos.org]
• 5. Differential solubilization of lipids along with membrane proteins by different classes of detergents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An NMR Approach for Investigating Membrane Protein–Lipid Interactions Using Native Reverse Micelles [bio-protocol.org]
• 7. High-Level Production, Solubilization and Purification of Synthetic Human GPCR Chemokine Receptors CCR5, CCR3, CXCR4 and CX3CR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sample Requirements - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 9. Structure Determination of Membrane Proteins by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Application of Dodecylphosphocholine-d38 for GPCR Structural Analysis

For Research Use Only.

Introduction

G-protein coupled receptors (GPCRs) are the largest family of membrane proteins in the human genome and are the targets for a significant percentage of currently marketed drugs. Understanding their three-dimensional structure is crucial for structure-based drug design. However, their hydrophobic nature and conformational flexibility present significant challenges for structural biology techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Cryo-Electron Microscopy (Cryo-EM). A critical step in the structural analysis of GPCRs is their extraction from the native lipid bilayer and stabilization in a membrane-mimetic environment.

Dodecylphosphocholine (DPC) is a zwitterionic detergent widely used to form micelles that mimic the cell membrane, thereby solubilizing and stabilizing membrane proteins for structural studies. For solution NMR spectroscopy, the use of perdeuterated Dodecylphosphocholine (DPC-d38) is essential. The replacement of all 38 hydrogen atoms with deuterium renders the detergent "invisible" in ¹H-NMR experiments, eliminating overwhelming signals from the detergent that would otherwise obscure the signals from the much lower concentration protein. This application note provides a detailed overview of the use of DPC-d38 in GPCR structural analysis, including its properties, comparative data with other detergents, and detailed experimental protocols.

Key Properties of Dodecylphosphocholine (DPC)

The physicochemical properties of a detergent are critical for its effectiveness in solubilizing and stabilizing a GPCR. DPC offers a balance of a relatively small micelle size and a moderate Critical Micelle Concentration (CMC), making it suitable for NMR studies where high concentrations of the protein-detergent complex are required.

Property	Value	Reference
Molecular Formula (DPC-d38)	C₁₇D₃₈NO₄P	[1][2]
Molecular Weight (DPC-d38)	389.7 g/mol	[1][2]
Critical Micelle Concentration (CMC)	~1.5 mM	[1][2][3]
Micelle Size (kDa)	~50 kDa (DDM, similar alkyl chain)	[4]
Purity (Deuterated forms)	≥99% (d1-d38)	[1][3]

Comparative Analysis of Detergents for GPCR Stability

The choice of detergent significantly impacts the stability and conformational integrity of a GPCR. While DPC is effective, its stability profile can be compared with other commonly used detergents. The apparent melting temperature (Tₘ) is a key metric for assessing the thermostability of a GPCR in a given detergent micelle.

Detergent	Abbreviation	Chemical Class	Apparent Tₘ of A₂ₐR (°C)	Reference
Lauryl Maltose Neopentyl Glycol	LMNG	Maltose Neopentyl Glycol	44.2 ± 0.2	[5]
n-dodecyl-β-D-maltoside	DDM	Alkyl Maltoside	~33 (WT A₂ₐR)	[5]
n-decyl-β-D-maltoside	DM	Alkyl Maltoside	33.9 ± 0.2	[5]
n-octyl-β-d-glucoside	OG	Alkyl Glucoside	24.2 ± 0.6 (OGNG)	[5]
Dodecylphosphocholine	DPC	Phosphocholine	Receptor Dependent

Note: Tₘ values are for the thermostabilized A₂ₐR (tA₂ₐR) in branched detergents (LMNG, DMNG, OGNG) and wild-type A₂ₐR in DDM. Data for DPC is receptor-specific and not available in a directly comparable format in the cited literature. However, studies show that detergents like LMNG generally offer superior stability compared to linear-chain detergents like DDM and shorter-chain detergents like OG.[5][6] DPC's performance is highly dependent on the specific GPCR.

Diagrams and Visualizations

GPCR Signaling Pathway

Caption: Canonical G-protein coupled receptor (GPCR) signaling cascade.

Experimental Workflow for GPCR Structural Analysis using DPC-d38

Caption: Step-by-step workflow for GPCR analysis using DPC-d38.

Detergent Properties vs. GPCR Stability

Caption: Factors influencing GPCR stability for structural analysis.

Experimental Protocols

Protocol 1: GPCR Expression and Membrane Preparation

This protocol provides a general overview for expressing a GPCR in insect cells and isolating the cell membranes.

Materials:

• Baculovirus containing the gene for the target GPCR

• Sf9 or High Five™ insect cells

• Insect cell culture medium

• Lysis Buffer: 20 mM HEPES pH 7.5, 10 mM MgCl₂, 20 mM KCl, Protease Inhibitor Cocktail

• Sucrose Buffer: 20 mM HEPES pH 7.5, 250 mM Sucrose, Protease Inhibitor Cocktail

• Dounce homogenizer

• Ultracentrifuge

Procedure:

• Expression: Infect Sf9 or High Five™ insect cells at a density of 2-3 x 10⁶ cells/mL with the recombinant baculovirus. Grow for 48-72 hours at 27°C.

• Harvesting: Harvest the cells by centrifugation at 1,000 x g for 10 minutes. Wash the cell pellet twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer. Incubate on ice for 20 minutes to allow for cell swelling.

• Homogenization: Lyse the cells using a Dounce homogenizer with a tight-fitting pestle until >90% lysis is achieved.

• Membrane Isolation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris. Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the cell membranes.

• Storage: Discard the supernatant and resuspend the membrane pellet in Sucrose Buffer. Determine the protein concentration and store the membrane preparation at -80°C.[7]

Protocol 2: GPCR Solubilization and Purification

This protocol outlines the extraction of the GPCR from membranes and subsequent affinity purification.

Materials:

• Isolated GPCR-containing membranes

• Solubilization Buffer: 50 mM HEPES pH 7.5, 200 mM NaCl, 1% (w/v) DDM, 0.1% (w/v) Cholesteryl hemisuccinate (CHS), Protease Inhibitor Cocktail

• Wash Buffer: 50 mM HEPES pH 7.5, 200 mM NaCl, 0.05% (w/v) DDM, 20 mM Imidazole

• Elution Buffer: 50 mM HEPES pH 7.5, 200 mM NaCl, 0.05% (w/v) DDM, 250 mM Imidazole

• Affinity resin (e.g., Ni-NTA for His-tagged proteins)

Procedure:

• Solubilization: Thaw the isolated membranes on ice. Dilute to a final protein concentration of 2-5 mg/mL in ice-cold Solubilization Buffer.

• Incubate the mixture at 4°C for 1-2 hours with gentle agitation.

• Centrifuge at 100,000 x g for 1 hour at 4°C to pellet insoluble material.

• Purification: Incubate the supernatant containing the solubilized GPCR with equilibrated affinity resin for 1-2 hours at 4°C.

• Wash the resin extensively with Wash Buffer to remove non-specifically bound proteins.

• Elute the purified GPCR with Elution Buffer. Pool the fractions containing the receptor.

Protocol 3: Reconstitution into DPC-d38 Micelles for NMR Analysis

This protocol is adapted from methods used for GPCR fragments and is applicable for preparing highly concentrated, deuterated samples for solution NMR.[8]

Materials:

• Purified GPCR in DDM

• Perdeuterated DPC (DPC-d38)

• Hexafluoro-isopropanol (HFIP)

• NMR Buffer: 20 mM MES pH 6.0, H₂O/D₂O (9:1)

• Lyophilizer

• Sonicator

• Shigemi NMR tubes

Procedure:

• Quantification: Accurately determine the concentration of the purified GPCR.

• Detergent and Protein Mixing: For a final 0.5 mM GPCR sample in 300 mM DPC-d38, calculate the required amounts. For a 250 µL sample, this corresponds to approximately 1 mg of a ~70-residue peptide and 26.4 mg of DPC-d38.[8]

• Co-solution in Organic Solvent: Combine the purified protein solution and the calculated mass of DPC-d38. Add ~1 mL of HFIP and sonicate for 10 minutes at 50°C to create a homogenous solution.

• First Lyophilization: Lyophilize the mixture for 12-15 hours until an oily residue remains. This step removes the HFIP and water.

• Buffer Exchange: Dissolve the residue in 250 µL of 20 mM MES buffer (pH ~6.0), add 750 µL of water, and lyophilize again until completely dry. This ensures complete removal of residual HFIP.

• Final Reconstitution: Dissolve the final lyophilized powder in 250 µL of H₂O/D₂O (9:1) by vortexing until all solid material is dissolved.

• Incubation and Sample Loading: Incubate the sample for 15 minutes at 37°C to ensure complete micelle formation and protein integration.

• Transfer the final sample to a Shigemi NMR tube for data acquisition. The final concentration of DPC-d38 should be well above its CMC, with typical concentrations for NMR being 200-300 mM.[8]

Conclusion

Dodecylphosphocholine-d38 is a critical tool for the structural analysis of GPCRs and their fragments by solution NMR. Its ability to form stable micelles and its deuterated nature allow for the acquisition of high-quality spectra by minimizing background signals. While newer membrane mimetics like nanodiscs and amphipols are gaining popularity for providing a more native-like environment, DPC-d38 remains a valuable and widely used detergent, particularly for fragment-based studies and initial structural characterization. The protocols and data presented here provide a comprehensive guide for researchers aiming to utilize DPC-d38 for elucidating the structure and dynamics of these important drug targets.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Dodecylphosphocholine-d38 | CAS 130890-78-7 | Cayman Chemical | Biomol.com [biomol.com]
• 4. benchchem.com [benchchem.com]
• 5. How Do Branched Detergents Stabilize GPCRs in Micelles? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How Do Branched Detergents Stabilize GPCRs in Micelles? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dodecylphosphocholine-d25 (DPC-d25) Micelle Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylphosphocholine (DPC) is a zwitterionic detergent widely utilized in the study of membrane proteins and in drug delivery systems. Its deuterated form, Dodecylphosphocholine-d25 (DPC-d25), is particularly valuable for nuclear magnetic resonance (NMR) spectroscopy studies, where it provides a membrane-mimetic environment with reduced proton signals, thus enhancing the resolution of the protein or drug of interest. Stable micelle formation is critical for the successful application of DPC-d25. This document provides detailed guidelines and protocols for achieving optimal DPC-d25 concentrations for stable micelle formation and characterization.

Note: Specific experimental data for DPC-d25 is limited. The physicochemical properties of DPC-d25 are expected to be nearly identical to its non-deuterated (DPC) and perdeuterated (DPC-d38) counterparts. The data presented here is for DPC and is considered a very close approximation for DPC-d25.

Physicochemical Properties of Dodecylphosphocholine Micelles

The stability and characteristics of DPC micelles are defined by several key parameters. Understanding these is essential for their effective use. The optimal concentration for stable micelle formation is any concentration above the Critical Micelle Concentration (CMC).

Parameter	Value	Method of Determination	Reference
Critical Micelle Concentration (CMC) in H₂O	~1.0 - 1.5 mM	Surface Tension, 31P NMR, Fluorescence Spectroscopy	[1][2]
Aggregation Number (Nagg)	54 - 56	Analytical Ultracentrifugation, Light Scattering	[1]
Micelle Shape	Slightly Ellipsoidal to Spherical	Molecular Dynamics Simulations	[3]
Radius of Gyration (Rg)	~17 Å (1.7 nm)	Molecular Dynamics Simulations	[3]
Hydrodynamic Radius (Rh) by DLS	~2.5 - 3.0 nm	Dynamic Light Scattering (DLS)

Factors Influencing Micelle Stability

The stability and properties of DPC-d25 micelles can be influenced by several environmental factors.

Ionic Strength

For zwitterionic detergents like DPC, the effect of low to moderate salt concentrations on the CMC is less pronounced than for ionic detergents.[4] High salt concentrations, however, can decrease the CMC.

Salt Concentration (LiCl)	Approximate CMC of DPC
< 150 mM	~0.91 mM (relatively constant)
> 150 mM	Decreases with increasing salt concentration

Data from a study on DPC with LiCl.

Temperature

The relationship between temperature and the CMC of zwitterionic surfactants is typically non-monotonic, often presenting as a U-shaped curve.[5] Initially, an increase in temperature can lead to dehydration of the hydrophilic headgroups, which favors micellization and thus lowers the CMC.[5] However, at higher temperatures, the increased thermal energy can disrupt the structured water around the hydrophobic tails, making micellization less favorable and thereby increasing the CMC.[5]

pH

As a zwitterionic detergent with a phosphocholine headgroup, DPC has no readily ionizable groups that are sensitive to changes in pH within a typical physiological range (pH 4-9). Therefore, the CMC and aggregation number of DPC micelles are largely independent of pH in this range.[4]

Protocols

Protocol 1: Preparation of Stable DPC-d25 Micelles

This protocol describes the preparation of a stock solution of DPC-d25 micelles for use in various applications, such as the solubilization of membrane proteins.

Materials:

• Dodecylphosphocholine-d25 (DPC-d25) powder

• High-purity water (e.g., Milli-Q or equivalent)

• Appropriate buffer (e.g., phosphate-buffered saline (PBS), Tris buffer)

• Glass vials

• Vortex mixer

• Bath sonicator

Procedure:

• Calculate the required mass of DPC-d25: To prepare a stock solution of a desired concentration (e.g., 100 mM), calculate the mass of DPC-d25 needed based on its molecular weight.

• Weighing: Accurately weigh the calculated amount of DPC-d25 powder and transfer it to a clean glass vial.

• Hydration: Add the desired volume of high-purity water or buffer to the vial. The concentration should be well above the CMC (e.g., >10 mM) to ensure micelle formation.

• Dissolution: Vortex the solution vigorously for 1-2 minutes to aid in the dissolution of the DPC-d25. The solution may appear cloudy initially.

• Sonication: Place the vial in a bath sonicator and sonicate for 15-30 minutes, or until the solution becomes clear. This indicates the formation of a homogenous micellar solution.

• Equilibration: Allow the solution to equilibrate at the desired experimental temperature for at least 30 minutes before use.

• Storage: Store the DPC-d25 micelle solution at 4°C for short-term storage or at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

Workflow for DPC-d25 Micelle Preparation

Caption: Workflow for the preparation of stable DPC-d25 micellar solutions.

Protocol 2: Determination of Critical Micelle Concentration (CMC) using Pyrene Fluorescence Spectroscopy

This protocol outlines a common and sensitive method for determining the CMC of DPC-d25 based on the polarity-sensitive fluorescence of pyrene.

Materials:

• DPC-d25 micelle stock solution (e.g., 50 mM)

• Pyrene

• Acetone or Ethanol (spectroscopic grade)

• High-purity water or desired buffer

• Volumetric flasks and pipettes

• Fluorometer

Procedure:

• Prepare Pyrene Stock Solution: Dissolve pyrene in acetone to make a concentrated stock solution (e.g., 1.7x10⁻² M).

• Prepare Working Pyrene Solution: Transfer a small aliquot of the pyrene stock solution into a volumetric flask and evaporate the acetone under a gentle stream of nitrogen or in the air. Dissolve the pyrene residue in high-purity water or your experimental buffer to a final concentration of approximately 6x10⁻⁶ M. This will be the solvent for your DPC-d25 dilutions.

• Prepare a Series of DPC-d25 Dilutions:

  • Prepare a series of DPC-d25 solutions with concentrations ranging from below to above the expected CMC (e.g., 0.1 mM to 10 mM).

  • Use the working pyrene solution as the diluent to maintain a constant pyrene concentration across all samples.

• Equilibration: Allow the prepared samples to equilibrate for at least 3 hours at the desired temperature, protected from light.

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to 334-340 nm.

  • Record the emission spectra from 350 nm to 450 nm for each DPC-d25 concentration.

  • Identify the fluorescence intensity of the first (I₁) and third (I₃) vibronic peaks of the pyrene monomer, typically around 373 nm and 384 nm, respectively.

• Data Analysis:

  • Calculate the intensity ratio I₁/I₃ for each DPC-d25 concentration.

  • Plot the I₁/I₃ ratio as a function of the logarithm of the DPC-d25 concentration.

  • The plot will show a sigmoidal curve. The CMC is determined from the inflection point of this curve, which represents the point of maximum change. This point corresponds to the concentration at which pyrene partitions from the polar aqueous environment into the nonpolar micellar core.

Workflow for CMC Determination by Pyrene Fluorescence

Caption: Workflow for determining the CMC of DPC-d25 using pyrene fluorescence.

Logical Relationship of Micelle Formation

The formation of micelles is a concentration-dependent, cooperative self-assembly process.

Diagram of Micelle Formation Logic

Caption: Relationship between DPC-d25 concentration and micelle formation.

By following these guidelines and protocols, researchers can confidently prepare and characterize stable Dodecylphosphocholine-d25 micelles for their specific applications in structural biology and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]

Application Notes and Protocols for Dodecylphosphocholine-d25 in Small-Angle Neutron Scattering (SANS)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of perdeuterated dodecylphosphocholine (DPC-d25) in small-angle neutron scattering (SANS) experiments. DPC-d25 is a crucial tool for the structural analysis of membrane proteins and other biological macromolecules, enabling the use of contrast variation techniques to selectively highlight components of interest within a complex.

Principle of Contrast Variation with DPC-d25 in SANS

Small-angle neutron scattering (SANS) is a powerful technique for studying the structure of materials at the nanoscale. The scattering intensity in a SANS experiment is proportional to the square of the difference in scattering length density (SLD) between the particle of interest and the surrounding solvent. This difference is known as the contrast.

The key to contrast variation lies in the significant difference in the neutron scattering lengths of hydrogen (-3.74 fm) and its isotope deuterium (+6.67 fm). By strategically replacing hydrogen with deuterium in either the solvent (by varying the H₂O/D₂O ratio) or a specific component of a complex (such as using DPC-d25 instead of its hydrogenous counterpart), one can manipulate the SLD of that component.

When the SLD of a component matches the SLD of the solvent, it becomes effectively "invisible" to neutrons. This "contrast matching" allows researchers to isolate the scattering signal from other components of the complex. For example, when studying a membrane protein solubilized in DPC-d25 micelles, the DPC-d25 can be contrast-matched to the D₂O-containing buffer, making the detergent micelle invisible and allowing for the direct analysis of the protein's structure.

Quantitative Data for DPC-d25 in SANS

The following tables summarize key quantitative data for DPC-d25 relevant to SANS experiments. Note that the Scattering Length Density (SLD) and Contrast Match Point are theoretical values calculated based on the chemical composition and known neutron scattering lengths of the constituent atoms.

Table 1: Calculated Scattering Length Density (SLD) of DPC-d25

Parameter	Value
Chemical Formula	C₁₇H₁₃D₂₅NO₄P
Molecular Weight	376.58 g/mol
Molar Volume (estimated)	585 ų
Calculated SLD (ρ)	8.25 x 10⁻⁶ Å⁻²

Note: The molar volume is an estimation and can vary slightly based on experimental conditions. The SLD was calculated using the formula: ρ = (Σbᵢ) / Vm, where Σbᵢ is the sum of the coherent neutron scattering lengths of all atoms in the molecule and Vm is the molar volume.

Table 2: Theoretical Contrast Match Point of DPC-d25

Solvent Component	SLD (10⁻⁶ Å⁻²)
H₂O	-0.56
D₂O	6.34
Calculated Contrast Match Point of DPC-d25	>100% D₂O

Note: The contrast match point is the percentage of D₂O in H₂O at which the solvent SLD equals the SLD of the molecule. Since the calculated SLD of DPC-d25 is higher than that of 100% D₂O, it cannot be perfectly contrast-matched with a simple H₂O/D₂O mixture. However, in practice, at 100% D₂O, the contrast is significantly minimized, making the DPC-d25 micelle nearly transparent to neutrons.

Table 3: Typical Structural Parameters of DPC Micelles (Hydrogenated form) from Scattering Studies

Parameter	Typical Value Range	Method
Aggregation Number (N)	50 - 70	SANS/SAXS
Radius of Gyration (Rg)	18 - 22 Å	SANS/SAXS
Micelle Shape	Prolate or oblate ellipsoid	SANS/SAXS

Note: These values are for hydrogenated DPC and may vary slightly for DPC-d25. The exact parameters should be determined experimentally for each specific sample and condition.

Experimental Protocols

Preparation of a Membrane Protein in DPC-d25 Micelles for SANS

This protocol outlines the general steps for preparing a sample of a membrane protein solubilized in DPC-d25 micelles for SANS analysis.

Materials:

• Purified membrane protein of interest

• Dodecylphosphocholine-d25 (DPC-d25)

• Buffer components (e.g., Tris-HCl, NaCl, EDTA)

• Deuterium oxide (D₂O, 99.9%)

• Ultrapure H₂O

• Dialysis tubing (appropriate molecular weight cut-off)

• Concentrator devices

Protocol:

• Buffer Preparation: Prepare the desired buffer in both H₂O and 100% D₂O. Ensure the pD of the D₂O buffer is adjusted to be equivalent to the desired pH of the H₂O buffer (pD ≈ pH + 0.4).

• Detergent Stock Solution: Prepare a concentrated stock solution of DPC-d25 in the D₂O buffer. A typical starting concentration is 5-10% (w/v).

• Protein-Detergent Exchange:

  • If the protein is already in a different detergent, perform a detergent exchange into DPC-d25. This can be done by dialysis or size-exclusion chromatography (SEC) equilibrated with the D₂O buffer containing DPC-d25 at a concentration above its critical micelle concentration (CMC).

  • If the protein is in a lipid environment, solubilize the membrane fraction with DPC-d25 in the D₂O buffer. The optimal detergent-to-protein ratio needs to be determined empirically.

• Sample Dialysis: Dialyze the protein-DPC-d25 sample extensively against the final D₂O buffer containing a low concentration of DPC-d25 (typically just above the CMC) to remove any excess, unbound detergent. Perform at least three buffer changes over 24-48 hours at 4°C.

• Sample Concentration: Concentrate the sample to the desired protein concentration for SANS measurements (typically 1-10 mg/mL). Use a suitable concentrator device, being mindful of potential protein aggregation.

• Final Buffer Preparation: Prepare a series of H₂O/D₂O buffer mixtures with varying D₂O percentages (e.g., 0%, 20%, 40%, 60%, 80%, 100%) containing the same low concentration of DPC-d25 as in the final dialysis step. These will be used for background subtraction.

• Sample Characterization: Before the SANS experiment, it is crucial to characterize the sample for monodispersity and stability using techniques like Dynamic Light Scattering (DLS) and Size-Exclusion Chromatography coupled with Multi-Angle Light Scattering (SEC-MALS).

SANS Data Acquisition and Analysis

Data Acquisition:

• Measure the scattering of the protein-DPC-d25 sample in the 100% D₂O buffer.

• Measure the scattering of the corresponding 100% D₂O buffer containing DPC-d25 for background subtraction.

• If performing a full contrast variation series, repeat the measurements for the sample and corresponding buffers at each D₂O percentage.

• Acquire data over a suitable q-range to capture the overall shape and internal structure of the protein-micelle complex.

Data Analysis:

• Data Reduction: Correct the raw data for detector sensitivity, empty cell scattering, and sample transmission.

• Background Subtraction: Subtract the scattering of the matched buffer from the sample scattering data.

• Guinier Analysis: At low q-values, a Guinier plot (ln(I(q)) vs. q²) can be used to determine the radius of gyration (Rg) and the forward scattering intensity (I(0)).

• Pair-Distance Distribution Function (P(r)): The P(r) function, obtained by Fourier transformation of the scattering curve, provides information about the shape and maximum dimension (Dmax) of the scattering particle.

• Model Fitting: Fit the scattering data to appropriate models (e.g., core-shell models, tri-axial ellipsoid) to obtain detailed structural parameters of the protein within the micelle.

Visualizations

The following diagrams illustrate key concepts and workflows in the use of DPC-d25 for SANS.

Caption: Principle of contrast variation using DPC-d25 in SANS.

Caption: Experimental workflow for SANS analysis of a membrane protein in DPC-d25.

Caption: SANS data analysis workflow for a protein in DPC-d25 micelles.

Application Notes and Protocols for Dodecylphosphocholine-d25 in Ion Channel Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Dodecylphosphocholine-d25 (DPC-d25) in the study of ion channel structure and function. DPC-d25, a deuterated form of the zwitterionic detergent DPC, is an invaluable tool in structural biology, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy, as it minimizes interfering proton signals from the detergent micelle, thereby enhancing the spectral quality of the embedded ion channel.

Introduction to Dodecylphosphocholine-d25

Dodecylphosphocholine (DPC) is a widely utilized detergent for solubilizing and stabilizing membrane proteins, including ion channels, for in vitro studies. Its deuterated analogue, DPC-d25, where the 25 hydrogen atoms of the dodecyl chain are replaced with deuterium, is especially critical for solution and solid-state NMR spectroscopy. The use of DPC-d25 significantly reduces the background proton signal, allowing for the unambiguous observation of signals originating from the ion channel of interest.[1][2] This enables detailed structural and dynamic characterization of ion channels and their interactions with lipids, drugs, and other binding partners.

Physicochemical Properties of DPC and DPC-d25 Micelles

Understanding the properties of DPC micelles is crucial for designing experiments to reconstitute and study ion channels. The critical micelle concentration (CMC) is the concentration above which DPC monomers self-assemble into micelles. The aggregation number refers to the average number of DPC molecules per micelle. These properties can be influenced by factors such as temperature, pH, and ionic strength.

Property	Value	Conditions	Reference
Critical Micelle Concentration (CMC) of DPC	~1.1 - 1.5 mM	Aqueous buffer, 25-30°C	[1]
Aggregation Number of DPC	~50 - 70	Aqueous buffer	[1]
Micelle Molecular Weight (DPC)	~17.5 - 24.6 kDa	Calculated from aggregation number	[1]
Deuteration Level of DPC-d25	>98 atom % D	Commercially available	N/A

Application 1: High-Resolution Structure Determination by Solution NMR

DPC-d25 micelles provide a membrane-mimicking environment that is suitable for high-resolution solution NMR studies of small to medium-sized ion channels or their isolated domains. The rapid tumbling of the protein-micelle complex in solution allows for the acquisition of sharp NMR signals.

Experimental Protocol: Reconstitution of a Potassium Channel in DPC-d25 for Solution NMR

This protocol outlines the steps for reconstituting a purified potassium channel into DPC-d25 micelles for structural analysis by solution NMR.

Materials:

• Purified potassium channel (e.g., KcsA, KvAP)

• Dodecylphosphocholine-d25 (DPC-d25)

• NMR Buffer: 20 mM MES, pH 6.5, 100 mM KCl, 5 mM DTT, 10% D₂O

• Dialysis tubing (10 kDa MWCO)

• Concentrator with appropriate MWCO

Procedure:

• Protein Preparation: Purify the ion channel of interest using established protocols. The final purification step should ideally be a size-exclusion chromatography column equilibrated with a buffer containing a low concentration of a mild detergent (e.g., 0.02% DDM) to maintain protein stability.

• DPC-d25 Stock Solution: Prepare a concentrated stock solution of DPC-d25 (e.g., 20% w/v) in the NMR buffer.

• Reconstitution:

  • Mix the purified ion channel with the DPC-d25 stock solution. The final DPC-d25 concentration should be well above its CMC (e.g., 5-10% w/v), and the protein-to-detergent ratio should be optimized for each specific channel (a starting point could be 1:100 molar ratio).

  • Incubate the mixture at room temperature for 2-4 hours with gentle agitation to allow for detergent exchange and micelle formation.

• Detergent Removal (if necessary): If the initial purification detergent needs to be removed, perform dialysis against the NMR buffer containing the desired final concentration of DPC-d25 for 48-72 hours at 4°C, with at least three buffer changes.

• Sample Concentration: Concentrate the reconstituted ion channel sample to the desired NMR concentration (typically 0.1-1.0 mM) using a centrifugal concentrator.

• NMR Sample Preparation: Transfer the final sample to an NMR tube. Add a small amount of a chemical shift reference standard (e.g., DSS or TMSP).

• NMR Data Acquisition: Acquire a series of NMR experiments (e.g., ¹H-¹⁵N HSQC, TROSY-based experiments for larger systems) to assess the sample quality and proceed with structure determination protocols.

Workflow for Solution NMR of Ion Channels in DPC-d25.

Application 2: Structural and Dynamic Studies by Solid-State NMR

Solid-state NMR (ssNMR) is a powerful technique for studying the structure and dynamics of membrane-embedded ion channels in a more native-like lipid bilayer environment. DPC-d25 can be used to form bicelles or for reconstitution into liposomes, where its deuteration is advantageous for certain ssNMR experiments.

Experimental Protocol: Preparation of Ion Channel Proteoliposomes with DPC-d25 for Solid-State NMR

This protocol describes the preparation of proteoliposomes containing an ion channel for ssNMR studies.

Materials:

• Purified ion channel

• DPC-d25

• Lipids (e.g., DMPC, POPC)

• Bio-Beads SM-2

• Hydration Buffer: 20 mM HEPES, pH 7.4, 150 mM KCl

Procedure:

• Lipid/Detergent Film Preparation:

  • Co-solubilize the desired lipids and DPC-d25 in chloroform or a chloroform/methanol mixture.

  • Evaporate the solvent under a stream of nitrogen gas to form a thin film on the wall of a glass vial.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Solubilization of Lipid/Detergent Film: Hydrate the lipid/detergent film with the Hydration Buffer to form mixed micelles. The final lipid concentration is typically 10-20 mg/mL.

• Reconstitution:

  • Add the purified ion channel (in a minimal amount of a compatible detergent) to the lipid/DPC-d25 mixed micelles.

  • Incubate the mixture for 1-2 hours at a temperature above the phase transition temperature of the lipids.

• Detergent Removal:

  • Add Bio-Beads SM-2 to the mixture to gradually remove the detergent. The amount of Bio-Beads and the incubation time should be optimized to ensure complete detergent removal and formation of proteoliposomes.

  • Incubate with gentle agitation at 4°C overnight.

• Proteoliposome Collection: Carefully remove the solution containing the proteoliposomes from the Bio-Beads.

• Sample Packing: Pellet the proteoliposomes by ultracentrifugation and pack the hydrated pellet into an ssNMR rotor.

• ssNMR Analysis: Perform ssNMR experiments to investigate the structure, dynamics, and lipid interactions of the ion channel.

References

• 1. Reconstitution and functional characterization of ion channels from nanodiscs in lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reconstitution and functional characterization of ion channels from nanodiscs in lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reconstitution of Membrane Proteins into Dodecylphosphocholine (DPC) Micelles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of membrane proteins is paramount in biological and pharmacological research, as they represent a significant class of drug targets. However, their hydrophobic nature necessitates extraction from their native lipid bilayer environment and reconstitution into membrane mimetics for structural and functional characterization. Dodecylphosphocholine (DPC) is a zwitterionic detergent widely employed for solubilizing and reconstituting membrane proteins into micelles. Its properties, including a well-defined critical micelle concentration (CMC) and aggregation number, make it a versatile tool for creating a membrane-like environment suitable for various biophysical techniques, particularly solution Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] This document provides detailed application notes and protocols for the successful reconstitution of membrane proteins into DPC-d38 micelles.

Physicochemical Properties of Dodecylphosphocholine (DPC)

Understanding the physicochemical properties of DPC is crucial for designing and optimizing reconstitution experiments. Deuterated DPC (DPC-d38) is often used in NMR studies to minimize solvent-related signals.

Property	Value	Reference(s)
Chemical Formula	C17D38NO4P	[1]
Molecular Weight	389.7 g/mol	[1]
Critical Micelle Concentration (CMC)	~1.5 mM	[1][2]
Solubility	Soluble in ethanol (~15 mg/ml), DMSO (~16 mg/ml), and DMF (~16 mg/ml).	[1]

Quantitative Parameters for Membrane Protein Reconstitution in DPC Micelles

The success of reconstitution depends on carefully optimizing the ratios of protein, detergent, and other components, as well as the buffer conditions. The following table summarizes typical quantitative parameters for the reconstitution of various membrane proteins into DPC or similar detergent micelles.

Membrane Protein	Protein:Detergent Ratio (molar/weight)	Final Protein Concentration	Buffer Conditions	Application	Reference(s)
OmpA (Outer membrane protein A)	Not specified, but reconstituted in Fos-10 micelles	1.0 mM	5 mM sodium phosphate, pH 6.8, 10 mM NaCl	Solution NMR	[3]
OmpA (in DMPC nanodiscs for comparison)	---	0.7 mM	20 mM sodium phosphate, pH 6.0, 50 mM NaCl	Solution NMR	[3]
MscL (Mechanosensitive channel of large conductance)	Lipid:Protein ratio of 500:1 to 2000:1 (w/w)	Not specified	Not specified	Electrophysiology	[4]
Ste2p fragment (G-protein coupled receptor)	Not specified	Not specified	Not specified, but lyophilized from HFIP/water mixture	Solution NMR	[5]
Bacteriorhodopsin	Not specified	Not specified	Reconstituted in DMPC/CHAPS/SDS and DHPC/DMPC/SDS micelles	Functional Studies	[6]

Experimental Protocols

Protocol 1: General Reconstitution of a Membrane Protein into DPC Micelles for NMR Studies

This protocol is a generalized procedure based on common practices for preparing membrane protein samples in DPC micelles for solution NMR spectroscopy.[3][5]

Materials:

• Purified membrane protein of interest

• Dodecylphosphocholine-d38 (DPC-d38)

• Buffer components (e.g., Sodium Phosphate, NaCl)

• Deionized water

• Concentrators with appropriate molecular weight cut-off (MWCO)

• Spectrophotometer

• NMR tubes

Procedure:

• Protein Preparation:

  • Start with a purified and solubilized membrane protein in a suitable initial detergent.

  • Determine the protein concentration using a spectrophotometer.

• Detergent Exchange and Reconstitution:

  • Prepare a stock solution of DPC-d38 in the desired NMR buffer (e.g., 20 mM Sodium Phosphate, 50 mM NaCl, pH 6.0). The final DPC concentration should be well above its CMC (~1.5 mM), typically in the range of 50-150 mM.

  • Gradually exchange the initial detergent with DPC-d38 by repeated dilution and concentration steps using a concentrator with an appropriate MWCO. This process allows for the gentle replacement of the original detergent molecules with DPC-d38, leading to the formation of protein-containing micelles.

  • Perform at least 5-10 cycles of dilution and concentration to ensure complete detergent exchange.

• Sample Concentration and Final Preparation:

  • After the final concentration step, adjust the sample to the desired final protein concentration for NMR analysis (typically 0.5-1.0 mM).[7]

  • Transfer the final sample into a clean NMR tube.

• Quality Control:

  • Assess the homogeneity and monodispersity of the reconstituted sample using techniques such as Dynamic Light Scattering (DLS) or Size Exclusion Chromatography (SEC).

  • Record a preliminary 1D or 2D NMR spectrum to check for signal quality and protein folding.

Protocol 2: Reconstitution of the Mechanosensitive Channel (MscL) for Functional Studies

This protocol is adapted from studies on the functional reconstitution of MscL into liposomes, which can be adapted for micellar systems for certain biophysical assays.[4][8][9]

Materials:

• Purified MscL protein

• DPC-d38

• Buffer (e.g., 10 mM HEPES, 100 mM KCl, pH 7.4)

• Bio-Beads SM-2 or dialysis tubing for detergent removal (if forming proteoliposomes from micelles)

Procedure:

• Preparation of Protein-Detergent Complex:

  • Solubilize the purified MscL protein in a buffer containing DPC at a concentration above its CMC.

• Formation of Mixed Micelles:

  • For functional studies aiming for incorporation into a lipid bilayer, the protein-DPC solution would be mixed with a solution of lipids solubilized in the same detergent to form mixed micelles. However, for studying the protein within the micelle itself, this step is omitted.

• Detergent Removal (for Proteoliposome Formation):

  • To reconstitute the protein into a lipid bilayer from the micellar state, remove the detergent slowly. This can be achieved by:

    • Dialysis: Dialyze the mixed micelle solution against a large volume of detergent-free buffer for 48-72 hours with several buffer changes.

    • Bio-Beads: Add Bio-Beads SM-2 to the mixed micelle solution and incubate with gentle agitation. The beads will adsorb the detergent, leading to the spontaneous formation of proteoliposomes.

• Characterization:

  • For functional studies, the activity of the reconstituted MscL can be assessed using techniques like patch-clamp electrophysiology.[4][8]

Visualizations

Experimental Workflow for Membrane Protein Reconstitution

Caption: Workflow for reconstituting a membrane protein into DPC micelles.

Signaling Pathway: The Photocycle of Bacteriorhodopsin

Bacteriorhodopsin is a light-driven proton pump, and its photocycle represents a well-characterized signaling pathway. Upon absorption of a photon, the retinal chromophore undergoes a series of conformational changes, leading to the translocation of a proton across the membrane.[6][10]

Caption: Simplified photocycle of bacteriorhodopsin.

Conclusion

The reconstitution of membrane proteins into DPC micelles is a powerful technique that enables detailed structural and functional studies, which are critical for academic research and drug development. The protocols and data presented here provide a foundation for researchers to successfully reconstitute their membrane proteins of interest. Careful optimization of the experimental parameters is key to obtaining high-quality, functional protein-micelle complexes suitable for a wide range of downstream applications.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Outer Membrane Protein A from E. coli Characterized in Lipid Bilayer Nanodiscs and Detergent Micelles by NMR in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification and Functional Reconstitution of N- and C-Halves of the MscL Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure and function in bacteriorhodopsin: the role of the interhelical loops in the folding and stability of bacteriorhodopsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reconstitution of membrane proteins into platforms suitable for biophysical and structural analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Purification and functional reconstitution of the recombinant large mechanosensitive ion channel (MscL) of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The activation mode of the mechanosensitive ion channel, MscL, by lysophosphatidylcholine differs from tension-induced gating - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Photoreaction Pathways of Bacteriorhodopsin and Its D96N Mutant as Revealed by in Situ Photoirradiation Solid-State NMR | MDPI [mdpi.com]

Application Notes and Protocols for Dodecylphosphocholine-d25 in Biophysical Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to utilizing Dodecylphosphocholine-d25 (DPC-d25) in a suite of biophysical assays for the characterization of protein-lipid interactions. DPC is a zwitterionic detergent commonly used to create membrane-mimetic environments for structural and functional studies of membrane proteins and peptides. The deuterated form, DPC-d25, offers significant advantages in specific spectroscopic and scattering techniques by minimizing the solvent signal and allowing for contrast variation.

This document outlines the physicochemical properties of DPC-d25 and provides detailed protocols for its application in Nuclear Magnetic Resonance (NMR) Spectroscopy, Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Small-Angle Neutron Scattering (SANS).

Physicochemical Properties of Dodecylphosphocholine (DPC)

Understanding the properties of DPC is crucial for designing and interpreting experiments. While the deuteration in DPC-d25 has a negligible effect on these bulk properties, it is the non-deuterated form that is most commonly characterized.

Property	Value	Reference
Critical Micelle Concentration (CMC)	~1.1 - 1.5 mM in aqueous solution	[1][2]
Aggregation Number (Nagg)	~56 ± 5	[3]
Micelle Molecular Weight	~25-28 kDa	[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solution NMR spectroscopy is a powerful technique for determining the high-resolution structure and dynamics of membrane proteins and their interactions with lipids. DPC-d25 micelles provide a stable and uniform membrane-mimetic environment that is amenable to NMR studies. The use of deuterated DPC is particularly advantageous as it reduces the background signal from the detergent, allowing for clearer observation of the protein signals.

Application Note:

DPC-d25 micelles are widely used for the structural determination of membrane proteins and peptides by solution NMR.[1][5] The protein of interest is reconstituted into DPC-d25 micelles, and multidimensional NMR experiments are performed to obtain structural restraints. The deuteration of the DPC molecules minimizes their signal in ¹H-based NMR experiments, which is crucial for resolving the signals of the encapsulated protein. This is especially important for Nuclear Overhauser Effect (NOE) based distance measurements, which are the foundation of NMR structure determination.

Experimental Protocol: Sample Preparation for Solution NMR of a Membrane Protein in DPC-d38 Micelles

This protocol is adapted from a study on a fragment of a G-protein-coupled receptor and can be generalized for other membrane proteins or peptides.[3] Note that DPC-d38 is a fully deuterated version of DPC.

Materials:

• Protein/peptide of interest (isotopically labeled, e.g., ¹⁵N, ¹³C)

• Dodecylphosphocholine-d38 (DPC-d38)

• Hexafluoro-isopropanol (HFIP)

• NMR Buffer (e.g., 20 mM MES, pH 6.0)

• Deuterium oxide (D₂O)

• Shigemi NMR tubes

Procedure:

• Co-solubilization: Dissolve the lyophilized protein/peptide and DPC-d38 together in HFIP. A typical starting point is a molar ratio of 1:100 to 1:200 (protein:detergent). For example, for a 0.5 mM final protein concentration, use approximately 26.4 mg of DPC-d38 and 1 mg of a ~7 kDa peptide.[3]

• Sonication: Sonicate the solution for 10 minutes at 50°C to ensure complete mixing.[3]

• First Lyophilization: Lyophilize the mixture for 12-15 hours, or until an oily residue remains. This step removes the bulk of the HFIP.[3]

• Rehydration and Second Lyophilization: Dissolve the oily residue in an aqueous buffer (e.g., 250 µl of 20 mM MES buffer, pH 6.0) and add water to a final volume of 1 ml. Lyophilize the sample again until it is completely dry. This two-step lyophilization process has been shown to improve the quality of the resulting NMR spectra.[3]

• Final Sample Preparation: Dissolve the lyophilized powder in the final NMR buffer, typically H₂O/D₂O (9:1 v/v), to the desired final volume (e.g., 250 µl for a Shigemi tube).

• Incubation and Transfer: Vortex the sample until all solid material is dissolved. Incubate for 15 minutes at 37°C to ensure complete micelle formation and protein incorporation.[3]

• NMR Tube Loading: Transfer the final sample to a Shigemi NMR tube for data acquisition.

Quantitative Data from NMR Studies

While specific binding affinities (Kd) for protein-DPC-d25 interactions are not the primary output of structural NMR studies, translational diffusion coefficients can be measured to confirm the association of the protein with the micelle.

Parameter	PW2 (free)	DPC Micelle	PW2 + DPC Micelle
Translational Diffusion Coefficient (D) (x 10⁻¹⁰ m²/s)	1.5	0.16	0.17

This data, from a study on the peptide PW2 with non-deuterated DPC, demonstrates that the diffusion of the peptide slows significantly in the presence of DPC micelles, indicating a stable interaction.[6][7]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).

Application Note:

ITC can be used to quantify the thermodynamics of protein binding to DPC-d25 micelles.[8][9][10] In a typical experiment, the protein solution is titrated into a solution containing DPC-d25 micelles. The resulting heat changes are measured and analyzed to determine the thermodynamic parameters of the interaction. It is crucial to perform control experiments, such as titrating the protein into buffer and buffer into the micelle solution, to account for heats of dilution. When working with detergents, it is important to be aware of the heat changes associated with micelle formation and dilution, which can complicate data analysis.[11][12]

Experimental Protocol: ITC Titration of a Protein into DPC Micelles

This is a general protocol that should be optimized for the specific protein-lipid system under investigation.

Materials:

• Purified protein of interest

• Dodecylphosphocholine-d25 (DPC-d25)

• Dialysis buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• ITC instrument

Procedure:

• Sample Preparation:

  • Prepare a concentrated stock solution of DPC-d25 in the dialysis buffer. The concentration should be well above the CMC (e.g., 10-20 mM).

  • Dialyze the purified protein against the same buffer to ensure a perfect buffer match.

  • Prepare the final protein and DPC-d25 solutions in the dialysis buffer. Typical concentrations are 10-50 µM protein in the sample cell and 1-5 mM DPC-d25 in the syringe.

• ITC Experiment Setup:

  • Equilibrate the ITC instrument to the desired temperature (e.g., 25°C).

  • Load the protein solution into the sample cell and the DPC-d25 solution into the injection syringe.

• Titration:

  • Perform an initial injection of a small volume (e.g., 0.5-1 µL) to avoid artifacts from the injection process.

  • Follow with a series of injections (e.g., 15-25 injections of 2-3 µL each) with sufficient time between injections for the signal to return to baseline.

• Control Experiments:

  • Titrate the DPC-d25 solution into the buffer to determine the heat of micelle dilution.

  • Titrate the protein solution into the buffer to determine the heat of protein dilution.

• Data Analysis:

  • Subtract the heats of dilution from the experimental data.

  • Fit the integrated heat data to a suitable binding model (e.g., one-site binding model) to determine the thermodynamic parameters.

Representative Thermodynamic Data for Protein-Micelle Interactions

The following table presents example thermodynamic data for the interaction of a protein with detergent micelles. This data is illustrative and not specific to DPC-d25.

Interacting Species	Kd (µM)	n (stoichiometry)	ΔH (kcal/mol)	-TΔS (kcal/mol)
Protein X + Detergent Micelles	15	1.2	-8.5	-2.3

Surface Plasmon Resonance (SPR)

SPR is a label-free technique for real-time monitoring of biomolecular interactions. It can provide kinetic information (association and dissociation rate constants, kₐ and kₑ) and equilibrium binding affinity (Kₑ).

Application Note:

SPR can be employed to study the interaction of a protein with a DPC-d25 monolayer or with liposomes containing DPC-d25 immobilized on a sensor chip.[13][14][15] One binding partner (the ligand, typically the lipid) is immobilized on the sensor surface, and the other (the analyte, typically the protein) is flowed over the surface. The change in the refractive index at the surface upon binding is measured in real-time. The use of DPC-d25 is less critical for SPR than for NMR or neutron scattering, but it can be used to maintain consistency in a multi-technique biophysical study.

Experimental Protocol: SPR Analysis of Protein Binding to a DPC Micelle Surface

This protocol outlines a general approach for capturing DPC micelles on a hydrophobic sensor chip.

Materials:

• Purified protein of interest (analyte)

• Dodecylphosphocholine-d25 (DPC-d25)

• Running buffer (e.g., HBS-P+, pH 7.4)

• Hydrophobic sensor chip (e.g., Biacore HPA chip)

• SPR instrument

Procedure:

• Sensor Chip Preparation:

  • Prepare the hydrophobic sensor chip according to the manufacturer's instructions.

• Micelle Immobilization:

  • Prepare a solution of DPC-d25 micelles in the running buffer at a concentration above the CMC.

  • Inject the micelle solution over the sensor surface to allow for the formation of a lipid monolayer.

• Analyte Injection:

  • Prepare a series of dilutions of the protein analyte in the running buffer.

  • Inject the protein solutions over the immobilized micelle surface at a constant flow rate.

  • Include a zero-concentration (buffer only) injection to serve as a reference.

• Regeneration:

  • After each analyte injection, regenerate the sensor surface using a suitable regeneration solution (e.g., a short pulse of a mild detergent or a change in pH) to remove the bound protein.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic and affinity constants.

Representative Kinetic and Affinity Data from SPR

The following table presents example kinetic and affinity data for a protein-lipid interaction. This data is illustrative and not specific to DPC-d25.

Analyte (Protein)	Ligand (Lipid)	kₐ (1/Ms)	kₑ (1/s)	Kₑ (nM)
Protein Y	DPC Micelles	1.5 x 10⁵	3.0 x 10⁻³	20

Small-Angle Neutron Scattering (SANS)

SANS is a powerful technique for studying the size, shape, and internal structure of macromolecular complexes in solution. The use of deuterated molecules like DPC-d25 is a cornerstone of biological SANS, as it allows for contrast variation experiments.

Application Note:

By selectively deuterating components of the protein-micelle complex and adjusting the D₂O/H₂O ratio of the solvent, it is possible to make specific parts of the complex "invisible" to neutrons.[16] For example, by using DPC-d25 and a solvent with a D₂O concentration that matches the scattering length density of the deuterated detergent, the scattering signal from the detergent is effectively eliminated, and the resulting scattering pattern is solely from the protein. This allows for the direct determination of the protein's conformation within the micelle. Conversely, using a deuterated protein in protonated DPC allows for the characterization of the detergent shell around the protein.

Experimental Protocol: SANS of a Protein in DPC-d25 Micelles

This is a generalized protocol and specific instrument parameters will vary.

Materials:

• Purified protein of interest (protonated or deuterated)

• Dodecylphosphocholine-d25 (DPC-d25)

• H₂O/D₂O buffer series

• Quartz sample cells (cuvettes)

• SANS instrument

Procedure:

• Sample Preparation:

  • Prepare a series of samples with varying contrasts. For example:

    • Protonated protein in DPC-d25 micelles in a buffer with a D₂O concentration that matches the scattering length density of DPC-d25 (to highlight the protein).

    • Deuterated protein in protonated DPC micelles in D₂O (to highlight the detergent shell).

    • The entire complex (protonated protein in protonated DPC) in D₂O.

  • Prepare corresponding buffer blanks for each contrast.

• Data Collection:

  • Load the samples and buffers into quartz cuvettes.

  • Collect scattering data at a suitable neutron source over a range of scattering vectors (q).

• Data Reduction:

  • Subtract the empty cell and buffer scattering from the sample scattering.

  • Normalize the data to an absolute scale using a standard.

• Data Analysis:

  • Perform Guinier analysis to determine the radius of gyration (Rg) and the forward scattering intensity (I(0)).

  • Use model fitting (e.g., core-shell models) to determine the shape and dimensions of the protein-micelle complex.

Representative Structural Parameters from SANS

The following table presents example structural parameters that can be obtained from SANS analysis of a protein-detergent complex. This data is illustrative and not specific to DPC-d25.

Parameter	Value
Radius of Gyration (Rg) of the Protein	25 Å
Radius of Gyration (Rg) of the Complex	35 Å
Aggregation Number of Detergent in the Complex	80
Maximum Dimension (Dmax) of the Complex	90 Å

Biophysical Characterization Workflow

The following diagram illustrates a typical workflow for the biophysical characterization of a membrane protein's interaction with DPC-d25 micelles, integrating the techniques described above.

Caption: A typical workflow for the biophysical characterization of protein-lipid interactions.

References

• 1. Small-angle neutron scattering study of the structure of protein/detergent complexes [pubmed.ncbi.nlm.nih.gov]
• 2. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 3. researchgate.net [researchgate.net]
• 4. Analysis and modeling of SDS and DPC micelle SAXS data for membrane protein solution structure characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 7. mdpi.com [mdpi.com]
• 8. Thermodynamic Analysis of Protein-Lipid Interactions by Isothermal Titration Calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GraphViz Examples and Tutorial [graphs.grevian.org]
• 10. researchgate.net [researchgate.net]
• 11. Thermodynamic profiling of peptide membrane interactions by isothermal titration calorimetry: a search for pores and micelles. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nicoyalife.com [nicoyalife.com]
• 15. Surface plasmon resonance for measuring interactions of proteins with lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

High-Purity Dodecylphosphocholine-d25: A Guide for Researchers and Drug Development Professionals

Introduction

Dodecylphosphocholine (DPC) is a zwitterionic detergent widely employed in the study of membrane proteins. Its deuterated analogue, Dodecylphosphocholine-d25 (DPC-d25), is an invaluable tool in structural biology, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy. The substitution of hydrogen with deuterium in the dodecyl chain minimizes interfering proton signals from the detergent in NMR spectra, thereby enhancing the spectral quality of the protein of interest.[1][2][3][4] This application note provides a comprehensive overview of high-purity DPC-d25, including its suppliers, purchasing options, and detailed protocols for its application in membrane protein research.

Suppliers and Purchasing Options

Several reputable suppliers offer high-purity Dodecylphosphocholine-d25 and its more extensively deuterated counterpart, Dodecylphosphocholine-d38. When selecting a supplier, researchers should consider factors such as isotopic enrichment, chemical purity, available quantities, and the provision of a Certificate of Analysis (CoA).

Supplier	Product Name	Catalog Number	Isotopic Enrichment	Chemical Purity	Available Quantities
CDN Isotopes	n-Dodecyl-d25-phosphocholine	D-7018	98 atom % D[5]	Not specified	50 mg, 100 mg[5]
Cayman Chemical	Dodecylphosphocholine-d38	25996	>99% deuterated forms (d1-d38)[3]	Not specified	25 mg, 50 mg, 100 mg, 250 mg[3]
CymitQuimica	n-Dodecyl-d25-phosphocholine	TR-CDN-D-7018	Not specified	Not specified	100mg[6]
MedchemExpress	Dodecylphosphocholine-d25	HY-116013-d25	Not specified	Not specified	Quote required[7]

Note: Purity and isotopic enrichment levels should always be confirmed by reviewing the lot-specific Certificate of Analysis from the supplier.

Key Physicochemical Properties

Understanding the physicochemical properties of DPC is crucial for designing experiments.

Property	Value
Chemical Formula (d25)	C₁₇H₁₃D₂₅NO₄P
Molecular Weight (d25)	~376.62 g/mol [5]
Critical Micelle Concentration (CMC)	~1.1 - 1.5 mM in aqueous solution[6][8][9]

The Critical Micelle Concentration (CMC) is the concentration at which the detergent monomers begin to self-assemble into micelles. For effective solubilization of membrane proteins, the detergent concentration should be well above the CMC.

Applications in Research and Drug Development

The primary application of Dodecylphosphocholine-d25 is in the structural determination of membrane proteins by solution NMR spectroscopy.[1][4] Membrane proteins are notoriously difficult to study in their native environment. DPC micelles provide a membrane-mimetic environment that can solubilize and stabilize these proteins, allowing for their structural and functional characterization.[10]

The use of deuterated DPC is particularly advantageous as it significantly reduces the background signal from the detergent's protons, which would otherwise obscure the signals from the protein.[2][4] This leads to cleaner, higher-resolution NMR spectra, facilitating the assignment of protein resonances and the determination of its three-dimensional structure.

In drug development, understanding the structure of a target membrane protein is often a critical step in rational drug design. By enabling high-resolution structural studies, DPC-d25 plays a vital role in elucidating drug binding sites and mechanisms of action for membrane protein targets.

Experimental Protocols

Protocol 1: Solubilization of a Membrane Protein with Dodecylphosphocholine-d25 for NMR Spectroscopy

This protocol provides a general workflow for the solubilization of a membrane protein from a cellular membrane fraction for subsequent NMR analysis.

Materials:

• Membrane fraction containing the protein of interest

• High-purity Dodecylphosphocholine-d25

• Solubilization buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, pH 7.5)

• Ultracentrifuge

• Dialysis tubing (appropriate molecular weight cut-off)

• NMR buffer (e.g., 20 mM Sodium Phosphate, 50 mM NaCl, 10% D₂O, pH 6.5)

Procedure:

• Determine the optimal DPC-d25 concentration: A good starting point is to use a detergent concentration that is at least twice the CMC and a detergent-to-protein ratio (w/w) of 2:1 to 10:1. This may require optimization for each specific protein.

• Prepare the solubilization mixture: Resuspend the membrane fraction in the solubilization buffer. Add the calculated amount of DPC-d25 to the membrane suspension.

• Incubate: Gently mix the suspension at 4°C for 1-4 hours to allow for the solubilization of the membrane proteins.

• Clarify the lysate: Centrifuge the mixture at high speed (e.g., 100,000 x g) for 1 hour at 4°C to pellet non-solubilized material.

• Isolate the solubilized protein: Carefully collect the supernatant, which contains the solubilized protein-DPC-d25 mixed micelles.

• Purify the protein (if necessary): The solubilized protein can be further purified using standard chromatography techniques (e.g., affinity, ion-exchange, size-exclusion) in the presence of a low concentration of DPC-d25 (above the CMC) to maintain solubility.

• Buffer exchange for NMR: Dialyze the purified protein-micelle complexes against the NMR buffer. This step is crucial to remove any interfering buffer components and to introduce D₂O for the NMR lock.

• Concentrate the sample: Concentrate the protein sample to the desired concentration for NMR analysis (typically 0.1 - 1 mM).

• NMR data acquisition: The sample is now ready for NMR data acquisition.

Protocol 2: Reconstitution of a Purified Peptide into DPC-d25 Micelles

This protocol is adapted from a published method for incorporating a peptide into DPC micelles.[10]

Materials:

• Lyophilized peptide

• High-purity Dodecylphosphocholine-d25

• Hexafluoroisopropanol (HFIP)

• Aqueous buffer (e.g., 20 mM MES, pH 6.0)

• Lyophilizer

Procedure:

• Co-dissolution in HFIP: Dissolve the lyophilized peptide and DPC-d25 together in HFIP. A molar excess of DPC-d25 is typically used (e.g., 100:1 detergent-to-peptide ratio).

• Lyophilization: Lyophilize the HFIP solution until an oily or solid residue remains. This step removes the organic solvent.

• Resuspension in aqueous buffer: Dissolve the residue in the desired aqueous buffer.

• Second Lyophilization: Lyophilize the aqueous solution to dryness. This ensures the complete removal of any residual HFIP and promotes the formation of homogeneous peptide-micelle complexes.

• Final Resuspension for NMR: Dissolve the final lyophilized powder in the NMR buffer containing D₂O. The sample is now ready for analysis.

Visualizations

Caption: Experimental workflow for membrane protein structural analysis using DPC-d25.

Caption: Rationale for using DPC-d25 in membrane protein NMR.

References

• 1. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. Interfacial properties and critical micelle concentration of lysophospholipids. | Sigma-Aldrich [sigmaaldrich.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Interfacial properties and critical micelle concentration of lysophospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Dodecylphosphocholine-d25 (DPC-d25) Concentration for Protein Stability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Dodecylphosphocholine-d25 (DPC-d25) concentration to maintain the stability of membrane proteins for structural and functional studies.

Frequently Asked Questions (FAQs)

Q1: What is Dodecylphosphocholine (DPC) and why is its deuterated form, DPC-d25, used?

Dodecylphosphocholine (DPC) is a zwitterionic detergent commonly used to solubilize and stabilize membrane proteins, extracting them from their native lipid bilayer environment into detergent micelles.[1][2] This process is crucial for various biophysical studies, including Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography. The deuterated version, DPC-d25 (or the fully deuterated DPC-d38), is utilized primarily in proton-based NMR experiments.[3] By replacing hydrogen atoms with deuterium, the strong proton signals from the detergent are eliminated, allowing for the clear observation of signals from the protein of interest.[3]

Q2: What is the Critical Micelle Concentration (CMC) and why is it important for protein stability?

The Critical Micelle Concentration (CMC) is the specific concentration of a detergent above which individual detergent molecules (monomers) begin to self-assemble into larger structures called micelles.[4][5] Below the CMC, the detergent exists as monomers in solution. For membrane protein solubilization and stability, it is essential to work at concentrations well above the CMC.[6] Micelles provide a hydrophobic environment that shields the transmembrane domains of the protein from the aqueous buffer, mimicking the native cell membrane and preventing aggregation and denaturation.[7] Insufficient detergent concentration (below or near the CMC) can lead to protein aggregation and precipitation.

Q3: How do buffer conditions affect the CMC of DPC-d25?

The CMC of DPC is influenced by several factors, including temperature and the ionic strength of the buffer.[4]

• Temperature: For DPC, the CMC tends to decrease to a minimum around 25-35°C and then may increase with a further rise in temperature.[8][9][10]

• Ionic Strength (Salt Concentration): Increasing the salt concentration (e.g., with NaCl or LiCl) generally decreases the CMC of ionic and zwitterionic detergents like DPC.[11][12] This is because the salt ions shield the electrostatic repulsion between the charged headgroups of the detergent molecules, promoting micelle formation at lower concentrations.

Q4: What is a typical starting concentration range for DPC-d25 in protein stability studies?

The optimal DPC-d25 concentration is protein-dependent. However, for applications like solution NMR, a significant excess of detergent is typically used to ensure the protein is encapsulated in a stable, monodisperse micelle. Common starting points are:

• Detergent-to-Protein Molar Ratio: Ratios between 50:1 and 1500:1 (DPC:protein) are often explored.[13]

• Absolute Concentration: For NMR studies with protein concentrations in the range of 0.1-0.5 mM, DPC-d25 concentrations of 100 mM to 300 mM are frequently used.[14][15]

It is crucial to empirically determine the optimal concentration for each specific protein.

Quantitative Data Summary

The following tables summarize key quantitative data for DPC. Note that the properties of DPC-d25 are considered analogous to its non-deuterated counterpart for CMC and aggregation number.

Table 1: Physicochemical Properties of Dodecylphosphocholine (DPC)

Property	Value	Conditions	Source(s)
Critical Micelle Concentration (CMC)	~1.0 - 1.5 mM	In aqueous solution, 25°C, no salt	[1][16]
Aggregation Number	44 - 71	Dependent on concentration and method	[16]
Micelle Molecular Weight	~25 - 28 kDa	In 50 mM NaCl, 25°C

Table 2: Influence of Temperature and Salt on the CMC of DPC

Condition	CMC (mM)	Source(s)
H₂O	~0.91 - 1.0	[11]
0.5 M LiCl	Lower than in H₂O	[11]
2.0 M LiCl	Lower than in 0.5 M LiCl	[11]
5.0 M LiCl	Lowest among tested LiCl concentrations	[11]
Temperature dependence	Parabolic curve with a minimum around 308 K (35°C)	[8]

Troubleshooting Guides

Issue 1: Protein Aggregates or Precipitates After Solubilization/Dilution with DPC-d25

• Question: My membrane protein, which was stable in its initial detergent (e.g., DDM), is now precipitating after I exchanged it into DPC-d25. What should I do?

• Answer: Protein precipitation upon detergent exchange is a common issue and can stem from several factors. Here is a systematic approach to troubleshoot this problem.

  Possible Causes & Solutions:

  • Insufficient DPC-d25 Concentration: The DPC-d25 concentration may be too low to form stable micelles that can accommodate your protein.

    • Solution: Increase the DPC-d25 concentration. Ensure you are working well above the CMC (e.g., >10x CMC) in all buffers, including during purification steps like size-exclusion chromatography.[6]

  • Suboptimal Detergent-to-Protein Ratio: Even if the absolute detergent concentration is above the CMC, the ratio of detergent molecules to protein molecules may be insufficient.

    • Solution: Perform a screen of different DPC-d25 to protein molar ratios. Start with a high ratio (e.g., 200:1) and titrate downwards to find the minimal ratio that maintains stability.

  • Buffer Incompatibility: The pH or ionic strength of your buffer may be destabilizing the protein in the context of DPC-d25 micelles.

    • Solution: Re-optimize buffer conditions. Screen a range of pH values (typically +/- 1 unit around the protein's theoretical pI) and salt concentrations (e.g., 50 mM to 500 mM NaCl).[17]

  • Loss of Essential Lipids: Some membrane proteins require specific lipids from their native environment to maintain stability and function.[7] DPC micelles might strip away these crucial lipids.

    • Solution: Supplement the DPC-d25 buffer with a small amount of native lipid extract or specific synthetic lipids (e.g., cholesterol, POPE, POPC).

  • Temperature Effects: The experiment might be conducted at a temperature where the protein or the protein-micelle complex is less stable.

    • Solution: Perform all purification and handling steps at 4°C.[18] For subsequent experiments, assess thermal stability to determine the optimal working temperature.

Issue 2: Poor Quality NMR Spectra (Broad Peaks, Low Signal)

• Question: I have successfully solubilized my protein in DPC-d25, and it appears stable. However, my NMR spectra show broad lines and poor signal-to-noise. How can I optimize the DPC-d25 concentration to improve spectral quality?

• Answer: Poor spectral quality in NMR often indicates that the protein-micelle complex is too large, conformationally heterogeneous, or aggregating.

  Possible Causes & Solutions:

  • Protein-Micelle Complex is Too Large: The overall size of the protein embedded in the DPC micelle is causing slow tumbling, which leads to broad NMR signals.

    • Solution: While DPC generally forms relatively small micelles, very high concentrations can sometimes lead to larger aggregates.[16] Try carefully reducing the DPC-d25 concentration towards the minimal level required for stability. However, be cautious not to drop below the stability threshold. This is a delicate balance that must be determined empirically.

  • Sample Heterogeneity: The sample may contain a mixture of different oligomeric states or protein conformations.

    • Solution: Use size-exclusion chromatography (SEC) immediately before NMR analysis to isolate a monodisperse peak. Ensure the SEC running buffer contains an optimal DPC-d25 concentration to prevent aggregation on the column.

  • Protein Instability Over Time: The protein may be slowly unfolding or aggregating during the long NMR acquisition times.

    • Solution: Re-assess the long-term stability in your final DPC-d25 buffer. You can use techniques like Differential Scanning Fluorimetry (DSF) or dynamic light scattering (DLS) to monitor for changes over time. Consider adding stabilizing agents like glycerol (5-10%) to your buffer.[17]

  • Incorrect Sample Preparation: Residual non-deuterated detergents or improper solubilization can interfere with the experiment.

    • Solution: Ensure the initial solubilization and detergent exchange are complete. A final dialysis or buffer exchange step is critical. A protocol involving co-lyophilization of protein and DPC-d25 can sometimes improve integration into the micelle and yield better spectra.[14]

Experimental Protocols

Protocol 1: Determining Optimal DPC-d25 Concentration using Differential Scanning Fluorimetry (DSF)

This protocol uses thermal shift analysis to identify the DPC-d25 concentration that provides the highest thermal stability to the target membrane protein. An increase in the melting temperature (Tm) indicates greater stability.[19]

Methodology:

• Protein Preparation: Purify the membrane protein of interest in a suitable initial detergent (e.g., DDM) to a final concentration of 0.5-1.0 mg/mL.

• Buffer and Detergent Stock Preparation:

  • Prepare a 2X stock of your base buffer (e.g., 40 mM HEPES pH 7.5, 300 mM NaCl).

  • Prepare a series of DPC-d25 solutions in the base buffer at concentrations ranging from just above the CMC to a high concentration (e.g., 2 mM, 5 mM, 10 mM, 20 mM, 50 mM, 100 mM, 200 mM).

• Assay Plate Setup (96-well PCR plate):

  • In each well, add 25 µL of the 2X base buffer.

  • Add 5 µL of the purified protein.

  • Add 20 µL of the corresponding DPC-d25 stock solution to achieve the desired final concentrations.

  • Add SYPRO Orange dye to a final concentration of 5X.

  • Include a "no protein" control for each detergent concentration to check for background signal.

• DSF Experiment:

  • Run the plate in a real-time PCR machine.

  • Set a temperature ramp from 25°C to 95°C with a ramp rate of 1°C/minute.

  • Monitor fluorescence at the appropriate wavelengths for SYPRO Orange.

• Data Analysis:

  • Plot fluorescence intensity versus temperature for each condition.

  • Fit the resulting sigmoidal curves to a Boltzmann equation to determine the Tm (the midpoint of the unfolding transition).[19]

  • The DPC-d25 concentration that yields the highest Tm is considered optimal for thermal stability.

Protocol 2: Membrane Protein Solubilization and Exchange into DPC-d25 for NMR

This protocol describes a common method for transferring a purified membrane protein from an initial detergent into DPC-d25 micelles for structural studies.

Methodology:

• Initial Solubilization and Purification:

  • Harvest cell membranes containing the overexpressed protein.

  • Solubilize the membranes with an appropriate initial detergent (e.g., 1% w/v DDM) for 1-2 hours at 4°C.

  • Clarify the lysate by ultracentrifugation (100,000 x g, 1 hour).

  • Purify the protein using affinity chromatography (e.g., Ni-NTA if His-tagged). The wash and elution buffers must contain the initial detergent at a concentration above its CMC (e.g., 0.05% DDM).

• Detergent Exchange:

  • Bind the purified protein to the affinity resin.

  • Wash the resin extensively with a buffer containing the final desired concentration of DPC-d25 (e.g., 100 mM DPC-d25 in 20 mM HEPES pH 7.5, 150 mM NaCl). Use at least 20 column volumes for the wash to ensure complete exchange.

  • Elute the protein in the DPC-d25 containing buffer.

• Final Polishing and Concentration:

  • Further purify the protein using size-exclusion chromatography (SEC). The SEC running buffer must contain the same final DPC-d25 concentration. This step helps to remove aggregates and ensures the sample is monodisperse.

  • Collect the fractions corresponding to the monomeric protein-micelle complex.

  • Concentrate the sample to the desired concentration for NMR using a centrifugal concentrator with an appropriate molecular weight cutoff.

• Sample Preparation for NMR:

  • Add D₂O to 5-10% (v/v) for the NMR lock signal.

  • Transfer the final sample to an appropriate NMR tube (e.g., a Shigemi tube for higher concentrations).[14]

Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. How Detergent Impacts Membrane Proteins: Atomic-Level Views of Mitochondrial Carriers in Dodecylphosphocholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 5. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americapeptides.com [americapeptides.com]
• 7. Membrane Protein Stabilization Strategies for Structural and Functional Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. Determination of membrane protein stability via thermodynamic coupling of folding to thiol–disulfide interchange - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. biopharminternational.com [biopharminternational.com]
• 19. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Protein Stability in Dodecylphosphocholine (DPC) Micelles

Welcome to the technical support center for researchers working with Dodecylphosphocholine (DPC) micelles. This resource provides troubleshooting guides and answers to frequently asked questions to help you prevent protein aggregation and ensure the stability of your protein-micelle complexes, particularly for structural studies using DPC-d38.

Frequently Asked Questions (FAQs)

Q1: What is Dodecylphosphocholine (DPC) and why is it used?

Dodecylphosphocholine (DPC) is a zwitterionic detergent commonly used to mimic cell membranes for the structural analysis of membrane proteins, especially using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Its phosphocholine head group is neutral, which is often gentler on protein structure compared to ionic detergents.[2] It forms small, spherical micelles that are suitable for high-resolution NMR studies.[3] The deuterated version, DPC-d38, is used in NMR experiments to reduce the solvent proton signal and enhance the visibility of the protein's signals.

Q2: What is the Critical Micelle Concentration (CMC) of DPC?

The Critical Micelle Concentration (CMC) is the concentration at which detergent monomers begin to self-assemble into micelles. Below the CMC, the detergent exists as monomers and will not effectively solubilize a membrane protein. The CMC of DPC is approximately 1.1 mM to 1.5 mM in aqueous solution.[1][4][5] However, this value is sensitive to buffer conditions such as ionic strength and temperature.[2][3]

Q3: Why do proteins aggregate in DPC micelles?

Protein aggregation is a common challenge that can arise from several factors:[6][7]

• Inherent Protein Instability: Some proteins are intrinsically prone to aggregation when removed from their native lipid bilayer environment.[6]

• Suboptimal Detergent Concentration: If the DPC concentration is too low (near or below the CMC), there may not be enough micelles to properly encapsulate individual protein molecules, leading to protein-protein interactions and aggregation.[8] Conversely, very high detergent concentrations can sometimes mediate non-specific aggregation.[9]

• Inappropriate Buffer Conditions: Factors like pH and ionic strength can significantly impact protein stability.[2][10] If the buffer pH is close to the protein's isoelectric point (pI), the protein's net charge will be zero, reducing repulsion and increasing the likelihood of aggregation.[7]

• Environmental Stress: Temperature fluctuations, freeze-thaw cycles, and excessive agitation can denature the protein, exposing hydrophobic patches that lead to aggregation.[7][10]

• Detergent-Induced Destabilization: While DPC is a widely used detergent, it can sometimes alter the structural organization of membrane proteins, leading to non-functional or aggregated states.[11][12]

Troubleshooting Guide: Preventing Protein Aggregation

This guide addresses specific problems you may encounter during your experiments with DPC micelles.

Problem: My protein precipitates immediately after adding DPC for solubilization.

Potential Cause	Troubleshooting Steps & Recommendations
Detergent concentration is too low.	The DPC concentration must be significantly above its CMC to form micelles and effectively solubilize the protein.[2][8] Recommendation: Start with a DPC concentration at least 2-5 times the CMC (e.g., 3-5 mM). Ensure all subsequent buffers for purification also contain DPC above the CMC.
Buffer conditions are not optimal.	The pH or ionic strength of your buffer may be destabilizing the protein.[2] Recommendation: Screen a range of pH values, typically 1-1.5 units away from your protein's theoretical pI. Also, test different salt concentrations (e.g., 50 mM to 500 mM NaCl or KCl), as salt can shield electrostatic interactions that may lead to aggregation.[6][13]
The protein is unstable in DPC.	DPC may not be the ideal detergent for your specific protein, potentially causing it to unfold or misfold.[8][11] Recommendation: If optimization of buffer conditions fails, consider screening other detergents (e.g., LDAO, DDM) or using DPC in combination with other lipids to form bicelles, which can offer a more native-like environment.[12]

Problem: My protein is soluble initially but aggregates during purification (e.g., size-exclusion chromatography).

Potential Cause	Troubleshooting Steps & Recommendations
Detergent concentration drops during chromatography.	If the chromatography running buffer does not contain an adequate concentration of DPC, the micelles solubilizing your protein will dissociate on the column, causing the protein to aggregate.[8] Recommendation: Ensure your size-exclusion buffer is equilibrated with the same or higher concentration of DPC used for solubilization, and that this concentration remains well above the CMC.[8]
High protein concentration.	As the protein becomes more concentrated during purification steps, the likelihood of aggregation increases.[7] Recommendation: Perform purification steps at a lower protein concentration if possible. If high concentrations are required, screen for stabilizing additives.
Suboptimal temperature.	Proteins have optimal temperature ranges for stability.[10] Recommendation: Most purifications are performed at 4°C to minimize proteolysis and denaturation. However, some proteins are more stable at room temperature. If you suspect cold denaturation, try performing the final purification step at a different temperature.

Problem: My protein sample looks clear, but NMR spectra show signs of aggregation (e.g., broad peaks).

Potential Cause	Troubleshooting Steps & Recommendations
Formation of soluble, high-molecular-weight aggregates.	The protein may be forming small, soluble oligomers or interacting with multiple micelles, which will not be visible to the naked eye but will tumble slowly in solution, leading to poor NMR spectral quality.[9][12] Recommendation: Analyze your sample with Dynamic Light Scattering (DLS) to check for homogeneity and the presence of larger species. Optimize buffer conditions by screening additives.
Unfavorable protein-micelle dynamics.	The protein may be undergoing conformational exchange or interacting unfavorably with the DPC micelle, leading to line broadening.[12] Recommendation: Screen additives that can stabilize the protein in a single conformational state. Common additives include glycerol, low concentrations of denaturants, or specific lipids.
Sample degradation over time.	The protein may be slowly aggregating during the long acquisition times of NMR experiments. Recommendation: Re-check the sample with DLS or a quick 1D NMR spectrum after the experiment to assess its state. Consider adding protease inhibitors if degradation is a concern, or screen for long-term stabilizing excipients.

Data Summary Tables

Table 1: Physicochemical Properties of Dodecylphosphocholine (DPC)

Property	Value	Source(s)
Chemical Formula	C₁₇H₃₈NO₄P	N/A
Molecular Weight	351.46 g/mol	[14]
Critical Micelle Conc. (CMC) in H₂O	~1.1 - 1.5 mM	[1][4][5]
Aggregation Number	~56 ± 5	[3]
Micelle Molecular Weight	~19.7 kDa	Calculated

Table 2: Common Additives to Prevent Protein Aggregation

Additive Class	Example	Typical Concentration	Mechanism of Action	Source(s)
Polyols/Sugars	Glycerol, Sucrose, Trehalose	5 - 20% (v/v)	Stabilize the native protein structure by preferential exclusion and reducing ice formation during freezing.[6][7][15]
Amino Acids	L-Arginine, L-Glutamate	50 - 500 mM	Suppress aggregation by interacting with charged and hydrophobic regions on the protein surface.[16][17]
Reducing Agents	DTT, TCEP	1 - 5 mM	Prevent the formation of non-native disulfide bonds, which can lead to aggregation.[6][7]
Non-detergent Sulfobetaines	NDSB-201	0.5 - 1.0 M	Zwitterionic agents that can help solubilize proteins and prevent aggregation without forming micelles.[16][17]
Salts	NaCl, KCl	50 - 500 mM	Shield surface charges to prevent electrostatic attraction or repulsion that can lead to aggregation.[6][13]
Chelating Agents	EDTA	1 - 2 mM	Chelate divalent metal ions that can sometimes promote protein aggregation or oxidation.[10]

Experimental Protocols & Visualizations

Protocol 1: General Method for Membrane Protein Solubilization in DPC

This protocol provides a starting point for solubilizing a membrane protein from its native membranes. Optimization will be required for each specific protein.

• Membrane Preparation: Isolate cell membranes containing your protein of interest via cell lysis followed by ultracentrifugation.

• Resuspend Membranes: Resuspend the membrane pellet in a buffer (e.g., 20 mM Tris pH 7.5, 150 mM NaCl) to a final protein concentration of 5-10 mg/mL.

• Detergent Addition: Add DPC from a concentrated stock solution (e.g., 10% w/v) to a final concentration well above the CMC (e.g., 1-2% w/v, which is ~28-56 mM).

• Solubilization: Incubate the mixture with gentle agitation (e.g., on a rotator) for 1-4 hours at 4°C. The optimal time and temperature may vary.

• Remove Insoluble Material: Pellet the non-solubilized material by ultracentrifugation (e.g., 100,000 x g for 1 hour).

• Purification: The supernatant now contains your solubilized protein in DPC micelles. Proceed immediately with purification steps (e.g., affinity chromatography followed by size-exclusion chromatography). Ensure all purification buffers contain DPC at a concentration above its CMC.[18]

Workflow for Protein Solubilization and Stabilization

Caption: General workflow for membrane protein extraction and purification using DPC.

Troubleshooting Logic for Protein Aggregation

Caption: A troubleshooting flowchart for diagnosing and solving protein aggregation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Interfacial properties and critical micelle concentration of lysophospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interfacial properties and critical micelle concentration of lysophospholipids. | Sigma-Aldrich [sigmaaldrich.com]
• 6. utsouthwestern.edu [utsouthwestern.edu]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. Detergent-mediated protein aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What factors affect protein stability? | AAT Bioquest [aatbio.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. diva-portal.org [diva-portal.org]
• 13. The effects of ionic strength on protein stability: the cold shock protein family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Development of a candidate stabilizing formulation for bulk storage of a double mutant heat labile toxin (dmLT) protein based adjuvant - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 17. Stabilizing Additives Added during Cell Lysis Aid in the Solubilization of Recombinant Proteins | PLOS One [journals.plos.org]
• 18. Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dodecylphosphocholine-d25 (DPC-d25) in NMR Experiments

This technical support center provides troubleshooting guidance for common issues encountered during NMR experiments using Dodecylphosphocholine-d25 (DPC-d25). The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Sample Preparation

Q1: What is the critical micelle concentration (CMC) of DPC and why is it important?

The critical micelle concentration (CMC) is the concentration above which Dodecylphosphocholine (DPC) monomers self-assemble into micelles. For DPC, the CMC is approximately 1.1 mM to 1.5 mM in aqueous solutions.[1][2][3] It is crucial to work at a DPC concentration well above the CMC to ensure the formation of stable micelles that can properly solubilize the molecule of interest for NMR studies.

Q2: My peptide/protein is not properly inserting into the DPC micelles, resulting in poor quality NMR spectra. What should I do?

Poor insertion of the analyte into DPC micelles is a common issue that often leads to low signal intensity and broad lines in NMR spectra.[4] A robust method to improve insertion involves co-solubilizing the peptide/protein and DPC-d25 in an organic solvent followed by lyophilization.[4]

Experimental Protocol: Co-solubilization and Lyophilization

• Dissolve the peptide or protein and the appropriate amount of DPC-d25 together in a solvent like hexafluoro-isopropanol (HFIP).[4]

• Sonicate the solution for approximately 10 minutes to ensure thorough mixing.[4]

• Lyophilize the mixture until a dry, oily residue remains. This step is critical for removing all traces of the organic solvent which can interfere with the NMR experiment.[4]

• Reconstitute the lyophilized powder in the desired aqueous NMR buffer (e.g., H₂O/D₂O 9:1).[4]

• Vortex the sample until the solid material is completely dissolved and then incubate it briefly (e.g., 15 minutes at 37°C) before transferring it to an NMR tube.[4]

Q3: I am observing unexpected peaks in the amide region of my ¹H-NMR spectrum. What could be the cause?

Commercial preparations of DPC can sometimes contain protonated impurities. These impurities can resonate in the amide proton region of the NMR spectrum, leading to artifactual peaks.[5] It is advisable to acquire a spectrum of the DPC-d25 solution alone to identify any potential impurity signals before adding your analyte.

Q4: What is the optimal concentration of DPC-d25 and my analyte for an NMR experiment?

The optimal concentration will depend on the specific system under investigation. However, a general guideline is to use a DPC-d25 concentration significantly above its CMC. For a 0.5 mM peptide sample, a DPC concentration of 300 mM has been used successfully.[4][6] The lipid-to-peptide ratio can also be a critical parameter, with conformational changes sometimes observed at ratios up to 7:1 or higher.[5] It is often necessary to empirically determine the optimal ratio for a new system by titrating the DPC-d25 concentration and monitoring the spectral quality.

Data Quality and Spectral Artifacts

Q5: My NMR signals are broad. What are the potential causes and solutions?

Broad NMR signals can arise from several factors:

• Aggregation: The protein or peptide may be aggregating. This can sometimes be mitigated by optimizing the DPC-to-analyte ratio, temperature, or buffer conditions.

• Poor Shimming: Inhomogeneity in the magnetic field will lead to broad lines. Careful shimming of the spectrometer is essential.

• Sample Viscosity: High concentrations of both DPC and the analyte can lead to increased viscosity, which in turn can cause line broadening.[7] If possible, try reducing the concentration while maintaining an adequate signal-to-noise ratio.

• Solid Particles: The presence of suspended solid particles in the NMR tube can severely distort the magnetic field homogeneity, resulting in broad lines.[7] It is crucial to filter all samples into the NMR tube, for instance, through a small plug of glass wool in a Pasteur pipette.[7]

Q6: The phase of my spectrum is distorted. How can I correct this?

Phase distortions are a common artifact in NMR spectra. Modern NMR software provides tools to manually correct the phase of the spectrum. Typically, this involves adjusting the zero-order and first-order phase constants to obtain a flat baseline and absorptive lineshapes for all peaks.[8]

Experimental Conditions

Q7: How does temperature affect my NMR experiment with DPC-d25?

Temperature can influence the phase behavior of lipids.[9] While DPC forms micelles rather than bilayers in typical NMR experiments, temperature can still affect micelle dynamics, protein conformation, and exchange rates. It is important to maintain a stable and well-calibrated temperature throughout the experiment. For some systems, acquiring spectra at different temperatures can provide valuable insights into the dynamics of the system.

Quantitative Data Summary

Parameter	Value	Notes
DPC Critical Micelle Concentration (CMC)	1.1 - 1.5 mM	In aqueous solution.[1][2][3]
Typical DPC-d25 Concentration for NMR	>50 mM	Should be well above the CMC. 300 mM has been used for a 0.5 mM peptide sample.[4][6]
Typical Analyte Concentration for NMR	0.1 - 1.0 mM	Dependent on the sensitivity of the spectrometer and the nature of the analyte.[10]
DPC Aggregation Number	~56 ± 5	The number of DPC monomers per micelle.[11]

Visualized Workflows and Logic

Caption: Workflow for preparing a peptide/protein sample with DPC-d25 for NMR spectroscopy.

References

• 1. Interfacial properties and critical micelle concentration of lysophospholipids. | Sigma-Aldrich [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Interfacial properties and critical micelle concentration of lysophospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The use of dodecylphosphocholine micelles in solution NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NMR studies in dodecylphosphocholine of a fragment containing the seventh transmembrane helix of a G-protein-coupled receptor from Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. Common Problems | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 9. Pulse NMR study of phase transitions in dipalmitoyl phosphatidylcholine multilayer systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cif.iastate.edu [cif.iastate.edu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Dodecylphosphocholine-d25 (DPC-d25) in NMR Spectroscopy

Welcome to the technical support center for the use of Dodecylphosphocholine-d25 (DPC-d25) in Nuclear Magnetic Resonance (NMR) spectroscopy. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve NMR spectral quality.

Frequently Asked Questions (FAQs)

Q1: Why should I use DPC-d25 instead of protonated DPC for my NMR experiments?

A1: In ¹H NMR spectroscopy, the abundant protons in non-deuterated DPC would create large, broad signals that would overwhelm the signals from your analyte (e.g., peptide or protein). Using DPC-d25, where the protons on the dodecyl chain are replaced with deuterium, minimizes these interfering signals, allowing for clear observation of the resonances from your molecule of interest.[1]

Q2: What is the critical micelle concentration (CMC) of DPC and why is it important?

A2: The critical micelle concentration (CMC) of DPC is approximately 1 mM.[2] Above this concentration, DPC monomers self-assemble into micelles. For NMR studies of membrane-associated molecules, it is crucial to work at DPC concentrations well above the CMC to ensure the formation of a stable micellar environment that can properly solubilize your analyte.

Q3: What is a typical starting concentration of DPC-d25 for an NMR sample?

A3: A common starting concentration for DPC-d25 in NMR samples is in the range of 100-300 mM.[3][4] The optimal concentration can depend on the specific analyte and the desired molar ratio of peptide/protein to micelle.

Q4: Can the quality of DPC-d25 affect my NMR spectrum?

A4: Yes, the purity of DPC-d25 is critical. Impurities in the DPC-d25 preparation can introduce extraneous signals into your NMR spectrum, complicating data analysis.[5] It is advisable to use high-purity DPC-d25 from a reputable supplier.

Troubleshooting Guide

Issue 1: Poor Signal-to-Noise Ratio

Q: I am observing a very weak signal from my analyte in the NMR spectrum. What could be the cause and how can I improve it?

A: A poor signal-to-noise (S/N) ratio can stem from several factors. Here's a systematic approach to troubleshoot this issue:

• Insufficient Analyte Concentration: The concentration of your peptide or protein might be too low.

  • Solution: Increase the analyte concentration if possible. For ¹H NMR of small molecules, a concentration of 5-25 mg in 0.6 mL of solvent is typical.[6][7]

• Suboptimal NMR Acquisition Parameters: The number of scans might be insufficient.

  • Solution: Increase the number of scans to improve the S/N ratio. Keep in mind that the S/N ratio increases with the square root of the number of scans, so a four-fold increase in scans is needed to double the S/N.[8]

• Improper Sample Preparation: The analyte may not be properly integrated into the DPC-d25 micelles.

  • Solution: Follow a rigorous sample preparation protocol, such as the co-solubilization method with hexafluoroisopropanol (HFIP), to ensure proper reconstitution.[3] (See Experimental Protocols section for details).

• Instrumental Issues: The spectrometer may not be properly tuned.

  • Solution: Ensure the NMR probe is correctly tuned and matched for your sample. Consult your instrument manager if you are unsure.

Issue 2: Broad or Distorted Peaks

Q: My NMR peaks are very broad, leading to poor resolution. What are the common causes and solutions?

A: Peak broadening is a frequent challenge in NMR spectroscopy, especially with micellar samples. The following are common causes and their respective solutions:

• Poor Magnetic Field Homogeneity (Shimming): An improperly shimmed magnet is a primary cause of broad peaks for all signals in the spectrum, including the solvent peak.[9][10]

  • Solution: Carefully re-shim the spectrometer. Modern instruments have automated shimming routines that are often effective. For challenging samples, manual shimming may be necessary.[10]

• High Sample Concentration/Aggregation: A highly concentrated sample can lead to increased viscosity, which slows down molecular tumbling and results in broader lines.[9][10] Analyte aggregation within or between micelles can also cause significant line broadening.

  • Solution: Try diluting your sample. If aggregation is suspected, you may need to optimize the DPC-d25 to analyte ratio or screen different buffer conditions (pH, ionic strength).

• Presence of Particulate Matter: Undissolved material in your NMR tube will severely degrade the magnetic field homogeneity.[8][10][11]

  • Solution: Always filter your final NMR sample into the tube using a syringe filter or a Pasteur pipette with a tight glass wool plug to remove any particulate matter.[1][10][11]

• Paramagnetic Impurities: Trace amounts of paramagnetic substances, such as dissolved oxygen or metal ions, can cause significant line broadening.[10]

  • Solution: Degas your sample by bubbling an inert gas like nitrogen or argon through the solution before sealing the tube. If metal contamination is suspected, consider adding a chelating agent like EDTA to your buffer.

• Chemical Exchange: If your analyte is undergoing conformational exchange on the NMR timescale, this can lead to peak broadening.

  • Solution: Acquiring spectra at different temperatures (Variable Temperature NMR) can help.[10] Increasing the temperature may accelerate the exchange, leading to sharper, averaged peaks, while lowering the temperature might slow the exchange sufficiently to observe distinct conformations.

Quantitative Data Summary

The optimal experimental conditions for NMR studies with DPC-d25 can vary depending on the specific system under investigation. Below are tables summarizing typical parameters and their potential effects on spectral quality.

Table 1: Recommended Concentration Ranges for NMR Sample Components

Component	Concentration Range	Purpose	Reference(s)
DPC-d25	100 - 300 mM	Micelle formation for analyte solubilization.	[3][4]
Peptide/Protein	0.1 - 1.0 mM	Analyte for NMR observation.	[3]
Buffer	20 - 50 mM	Maintain a stable pH.	[3]
D₂O	5 - 10% (v/v)	Provides a lock signal for the spectrometer.	[3]

Table 2: Influence of Experimental Parameters on NMR Spectral Quality

Parameter	Typical Range	Effect on Spectral Quality	Troubleshooting Tip
Temperature	25 - 45 °C	Can affect protein dynamics, micelle size, and chemical exchange rates. Higher temperatures can sometimes lead to sharper lines by increasing molecular tumbling and averaging conformational exchange.	If peaks are broad due to chemical exchange, acquiring spectra at different temperatures can help identify the optimal temperature for sharp signals.[10][12]
pH	5.0 - 7.5	Can influence the charge state of the analyte and the DPC headgroups, affecting protein structure, stability, and interaction with the micelles. Significant pH changes can cause chemical shift perturbations.[13]	Optimize the pH to ensure the stability and desired protonation state of your analyte. Use a buffer with a pKa close to the desired pH.[13]

Experimental Protocols

Protocol 1: Reconstitution of a Peptide in DPC-d25 Micelles using HFIP

This protocol is adapted from methodologies that have been shown to improve the incorporation of peptides into DPC micelles, leading to higher quality NMR spectra.[3]

Materials:

• Lyophilized peptide

• DPC-d25

• Hexafluoroisopropanol (HFIP)

• Buffer of choice (e.g., 20 mM MES, pH 6.0)

• H₂O/D₂O (9:1 v/v)

• Lyophilizer

• Sonicator

• Vortex mixer

• Shigemi or standard NMR tubes

Procedure:

• Co-dissolution in HFIP:

  • Weigh the desired amounts of lyophilized peptide and DPC-d25.

  • Dissolve both components together in a minimal volume of HFIP (e.g., 1 mL).

  • Sonicate the solution for 10-15 minutes at a controlled temperature (e.g., 37-50°C) to ensure complete mixing.[3]

• Lyophilization (Step 1):

  • Freeze the HFIP solution and lyophilize until an oily residue remains (typically 12-15 hours). This step removes the organic solvent.[3]

• Rehydration and Second Lyophilization:

  • Dissolve the oily residue in a buffered aqueous solution (e.g., 250 µL of 20 mM MES buffer, pH 6.0, followed by the addition of 750 µL of water).[3]

  • Freeze and lyophilize the sample again to complete dryness. This ensures the removal of any residual HFIP.[3]

• Final Sample Preparation:

  • Dissolve the final lyophilized powder in the desired volume of H₂O/D₂O (9:1 v/v) to achieve the target concentrations.

  • Mix thoroughly by vortexing until the solution is clear.

  • Incubate the sample at a temperature slightly above the intended NMR experiment temperature (e.g., 37°C for 15 minutes) to ensure micelle equilibration.[3]

  • Transfer the final solution to an NMR tube.

Visualizations

Caption: Workflow for preparing a DPC-d25 micelle sample for NMR spectroscopy.

Caption: Decision tree for troubleshooting common NMR spectral issues with DPC-d25.

References

• 1. How to make an NMR sample [chem.ch.huji.ac.il]
• 2. researchgate.net [researchgate.net]
• 3. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The use of dodecylphosphocholine micelles in solution NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Troubleshooting [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 12. Temperature dependence of NMR chemical shifts: Tracking and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dodecylphosphocholine-d25 (DPC-d25) Removal from Purified Protein Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on removing the zwitterionic detergent Dodecylphosphocholine-d25 (DPC-d25) from purified protein samples. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your protein purification workflow.

Troubleshooting Guides

This section addresses specific issues that may arise during the removal of DPC-d25 from your protein sample.

Question: My protein precipitates upon removal of DPC-d25 during dialysis. What can I do?

Answer:

Protein precipitation during detergent removal is a common issue, often caused by the rapid removal of the solubilizing detergent, leading to the exposure of hydrophobic regions of the protein and subsequent aggregation.[1][2] Here are several strategies to troubleshoot this problem:

• Slow Down the Removal Rate: Instead of a drastic change, perform a stepwise dialysis with gradually decreasing concentrations of DPC-d25 in the dialysis buffer. This allows for a more gentle transition and can help maintain protein solubility.

• Optimize Buffer Conditions:

  • pH: Ensure the pH of your dialysis buffer is at least one unit away from your protein's isoelectric point (pI) to maintain surface charge and prevent aggregation.[2]

  • Ionic Strength: Some proteins require a certain salt concentration to remain soluble. Avoid dialyzing against buffers with very low ionic strength. You can try including 50-150 mM NaCl in your dialysis buffer.[1]

  • Additives: Including additives in the dialysis buffer can help stabilize your protein. Common additives include:

    • Glycerol (5-20%)

    • Sugars (e.g., sucrose, trehalose)

    • Arginine (50-500 mM)

• Detergent Exchange: Before complete removal, you can try dialyzing your sample against a buffer containing a different, milder non-ionic or zwitterionic detergent that is more easily removed or is compatible with your downstream application.

Question: After using size exclusion chromatography (SEC), I have low protein recovery. What are the possible causes and solutions?

Answer:

Low protein recovery after SEC can be due to several factors. Here's how to address them:

• Protein Adsorption to the Column: Your protein might be non-specifically interacting with the SEC resin.

  • Solution: Increase the ionic strength of your mobile phase (e.g., up to 500 mM NaCl) to minimize ionic interactions.[3] Including a mild detergent concentration (just above the CMC) in the running buffer can also help prevent hydrophobic interactions with the column material.

• Protein Aggregation and Precipitation on the Column: The removal of DPC-d25 as the protein moves through the column can lead to aggregation and precipitation, causing it to get trapped in the column frit or resin.

  • Solution: Ensure your protein sample is fully solubilized and centrifuged at high speed to remove any existing aggregates before loading it onto the column.[4] Consider optimizing the buffer composition of your mobile phase with additives as mentioned in the dialysis troubleshooting section.

• Incorrect Column Choice: The pore size of your SEC resin may not be optimal for your protein-detergent complex.

  • Solution: Choose a column with a fractionation range appropriate for your protein of interest, considering the size of the protein-DPC micelle complex.[5]

Question: I've used an adsorbent resin to remove DPC-d25, but my downstream application (e.g., NMR, mass spectrometry) is still showing interference from the detergent. How can I improve the removal efficiency?

Answer:

Incomplete detergent removal with adsorbent resins can occur if the binding capacity is exceeded or the incubation conditions are not optimal.

• Increase Resin Amount: You may not be using enough resin to bind all the detergent in your sample. Try increasing the resin-to-sample ratio.

• Multiple Rounds of Removal: Perform a second round of detergent removal with fresh resin to capture any residual DPC-d25.

• Optimize Incubation Time and Temperature: Ensure you are incubating the sample with the resin for the recommended time to allow for efficient binding. Gentle mixing during incubation can also improve efficiency.

• Choose a More Appropriate Resin: Different resins have varying affinities for different detergents. For a zwitterionic detergent like DPC, a hydrophobic adsorbent resin such as those made from styrene-divinylbenzene is generally effective.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is Dodecylphosphocholine-d25 (DPC-d25) and why is it used?

DPC-d25 is a deuterated form of the zwitterionic detergent Dodecylphosphocholine. It is widely used in structural biology, particularly for membrane protein studies using Nuclear Magnetic Resonance (NMR) spectroscopy.[4] The deuterium labeling helps to minimize interference from the detergent in the NMR spectra.

Q2: What are the key properties of DPC-d25 that I should consider for its removal?

The most important properties are its Critical Micelle Concentration (CMC) and micelle molecular weight.

• CMC: The CMC of DPC is approximately 1.1 mM to 1.5 mM.[8] Below this concentration, the detergent exists as monomers. Most removal techniques are more effective at removing monomers than micelles.

• Micelle Molecular Weight: DPC forms micelles with an aggregation number of about 56, resulting in a micelle molecular weight of approximately 42-46 kDa.[9] This relatively large micelle size can be a factor in choosing the appropriate removal method.

Q3: Which method is best for removing DPC-d25?

The best method depends on your specific protein, the required final purity, and your downstream application.

• Dialysis is a gentle method suitable for detergents with a high CMC, but it can be slow for detergents like DPC.[10]

• Size Exclusion Chromatography (SEC) can be effective for separating the protein-detergent complex from smaller detergent micelles, but resolution can be an issue if their sizes are similar.[8]

• Adsorbent Resins are often fast and efficient for removing a wide range of detergents, including DPC.[6]

Q4: Will the deuteration of DPC-d25 affect its removal compared to non-deuterated DPC?

The physical properties of DPC-d25, such as its CMC and micelle size, are very similar to those of its non-deuterated counterpart.[1][11] Therefore, the removal methods and troubleshooting strategies described here are applicable to both forms.

Data Presentation

The following table summarizes the key properties of Dodecylphosphocholine (DPC) relevant to its removal from protein samples.

Property	Value	Reference
Critical Micelle Concentration (CMC)	1.1 - 1.5 mM	[8]
Molecular Weight (Monomer)	~351.5 g/mol	[12]
Aggregation Number	~56
Micelle Molecular Weight	~42 - 46 kDa	[9]
Deuterated Form	DPC-d25

The table below provides a qualitative comparison of the different DPC-d25 removal methods. Quantitative data for DPC removal is not widely published; therefore, general expectations are provided.

Method	Pros	Cons	Expected Protein Recovery	Expected Removal Efficiency
Dialysis	Gentle; can be performed with minimal sample loss.	Slow; may not be efficient for detergents with low CMCs like DPC.	High (>90%)	Moderate to High (stepwise dialysis may be required)
Size Exclusion Chromatography (SEC)	Can separate aggregates; relatively fast.	Potential for sample dilution and protein loss due to column interaction.	Moderate to High (70-90%)	High
Adsorbent Resins	Fast and efficient; can handle a wide range of detergent concentrations.	Potential for non-specific protein binding and loss.	Moderate to High (70-95%)	Very High (>95%)

Experimental Protocols

Protocol 1: DPC-d25 Removal by Dialysis

This protocol describes a general procedure for removing DPC-d25 from a protein sample using dialysis.

Materials:

• Protein sample containing DPC-d25

• Dialysis tubing or cassette with an appropriate Molecular Weight Cut-Off (MWCO) (e.g., 10-14 kDa, ensure it is significantly smaller than your protein of interest)

• Dialysis buffer (buffer in which you want your final protein sample)

• Large beaker or container

• Magnetic stir plate and stir bar

Procedure:

• Prepare the Dialysis Membrane: Prepare the dialysis tubing or cassette according to the manufacturer's instructions. This typically involves rinsing with deionized water.

• Sample Loading: Load your protein sample into the dialysis tubing or cassette.

• Initial Dialysis: Place the sealed dialysis device in a beaker containing the dialysis buffer. The buffer volume should be at least 200 times the sample volume.[13] Gently stir the buffer on a magnetic stir plate at 4°C. Dialyze for 2-4 hours.

• Buffer Exchange 1: Change the dialysis buffer. Dialyze for another 2-4 hours at 4°C with gentle stirring.

• Buffer Exchange 2 (Overnight): Change the dialysis buffer again and continue to dialyze overnight at 4°C with gentle stirring.

• Final Buffer Exchange: For more complete removal, perform one final buffer exchange and dialyze for an additional 2-4 hours.

• Sample Recovery: Carefully remove the dialysis device from the buffer and recover your protein sample.

Protocol 2: DPC-d25 Removal by Size Exclusion Chromatography (SEC)

This protocol provides a general workflow for removing DPC-d25 using SEC.

Materials:

• Protein sample containing DPC-d25

• Size exclusion chromatography column (e.g., Superdex 200 or similar, with a fractionation range suitable for your protein)

• Chromatography system (e.g., FPLC)

• Mobile phase (buffer compatible with your protein, may contain a low concentration of a non-interfering detergent if necessary to prevent aggregation)

• Collection tubes

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least two column volumes of the mobile phase.

• Sample Preparation: Centrifuge your protein sample at high speed (e.g., >13,000 x g) for 10-15 minutes to remove any aggregates.

• Sample Loading: Load the clarified protein sample onto the equilibrated column. The sample volume should typically not exceed 2-5% of the total column volume for optimal resolution.

• Chromatography Run: Run the chromatography at a flow rate recommended for your column.

• Fraction Collection: Collect fractions as the protein elutes.

• Fraction Analysis: Analyze the collected fractions for protein content (e.g., by measuring absorbance at 280 nm).

• Pooling: Pool the fractions containing your purified protein.

Protocol 3: DPC-d25 Removal Using Adsorbent Resins

This protocol describes the use of hydrophobic adsorbent beads to remove DPC-d25.

Materials:

• Protein sample containing DPC-d25

• Hydrophobic adsorbent resin (e.g., Bio-Beads SM-2 or similar styrene-divinylbenzene beads)

• Microcentrifuge tubes or spin columns

• Microcentrifuge

Procedure:

• Resin Preparation: Prepare the adsorbent resin according to the manufacturer's instructions. This may involve washing the beads with a series of solvents to remove any impurities.

• Incubation: Add the prepared resin to your protein sample. A common starting point is a 20:1 ratio of wet resin volume to sample volume.

• Mixing: Gently mix the sample and resin on a rotator or rocker at 4°C for 2-4 hours.

• Separation:

  • For batch removal: Centrifuge the mixture at a low speed to pellet the resin. Carefully collect the supernatant containing your protein.

  • For spin column removal: Load the mixture into a spin column and centrifuge according to the manufacturer's instructions to collect the protein sample in the flow-through.

• Repeat (Optional): For higher removal efficiency, the supernatant can be treated with a fresh batch of resin.

Visualizations

Caption: Workflow for DPC-d25 removal from a protein sample.

Caption: Troubleshooting logic for protein precipitation.

Caption: Principles of DPC-d25 removal methods.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Protein purification by size exclusion chromatography (SEC) [vlabs.iitkgp.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. ionresins.alfa-chemistry.com [ionresins.alfa-chemistry.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. Repair of a DNA-protein crosslink by replication-coupled proteolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Debulking of topoisomerase DNA-protein crosslinks (TOP-DPC) by the proteasome, non-proteasomal and non-proteolytic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Addressing challenges when working with deuterated detergents in structural studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the unique challenges encountered when working with deuterated detergents in the structural analysis of membrane proteins.

Frequently Asked Questions (FAQs)

Q1: Why should I use deuterated detergents for my structural biology experiments?

A1: Deuterated detergents are essential for specific structural biology techniques due to their unique properties:

• Solution-State Nuclear Magnetic Resonance (NMR): In ¹H NMR spectroscopy, the signals from the abundant protons in non-deuterated detergents can overwhelm the signals from the protein of interest.[1][2] Using deuterated detergents eliminates these interfering proton signals, which enhances spectral quality and resolution.[1][2] This also removes strong dipole-dipole interactions that can cause line broadening, leading to sharper and more informative spectra.[1][2]

• Small-Angle Neutron Scattering (SANS): SANS relies on the contrast between different components in a sample.[3] Hydrogen and deuterium have significantly different neutron scattering lengths. By using a deuterated detergent in a D₂O-based buffer, the detergent can be "matched out," making it effectively invisible to the neutron beam.[3] This allows for the direct observation of the size and shape of the solubilized membrane protein without interference from the detergent micelle.[3]

Q2: How does deuteration affect the properties of a detergent, such as its Critical Micelle Concentration (CMC)?

A2: While comprehensive studies on the effects of deuteration on all detergent properties are limited, the general understanding is that the physicochemical properties are not drastically altered.[1] The CMC, which is the concentration at which detergents self-assemble into micelles, is a crucial parameter for solubilizing membrane proteins. It is influenced by factors like temperature, pH, and ionic strength. While slight changes in CMC upon deuteration can be expected due to subtle differences in intermolecular forces, these changes are generally not significant enough to require a complete overhaul of your experimental protocol. However, it is always best practice to experimentally determine the CMC for the specific batch of deuterated detergent under your experimental conditions.

Q3: Are deuterated detergents necessary for all types of NMR experiments?

A3: Not necessarily. For certain heteronuclear NMR experiments, the pulse sequences can intrinsically filter out the unwanted proton signals from the detergent.[1] Some studies have suggested that for large membrane protein-detergent complexes, there may not be a significant difference in the quality of spectra like [¹⁵N,¹H]-TROSY when using a non-deuterated versus a perdeuterated detergent.[1] However, for experiments that rely on nuclear Overhauser effects (NOEs), especially those involving protein side-chains, the use of deuterated detergents provides clear benefits by reducing signal overlap and improving sensitivity.[4]

Q4: My protein is aggregating after exchanging it into a deuterated detergent. What could be the cause?

A4: Protein aggregation after detergent exchange is a common issue and can stem from several factors:

• Suboptimal Detergent Concentration: The concentration of the deuterated detergent in your buffer must remain above its CMC at all times to keep the protein soluble.[5] If the concentration drops below the CMC during the exchange or subsequent steps, the protein may aggregate.[5]

• Detergent Incompatibility: The chosen deuterated detergent may not be suitable for maintaining the stability of your specific membrane protein.[5]

• Buffer Conditions: The pH and ionic strength of your buffer can influence both protein stability and detergent properties.[6]

• Incomplete Exchange: Residual amounts of the previous detergent can sometimes lead to mixed micelles and protein instability.

Q5: How can I remove excess deuterated detergent micelles from my sample before cryo-EM grid preparation?

A5: Excess detergent micelles can interfere with particle picking and image analysis in cryo-EM.[7] Several methods can be employed to remove them:

• Size Exclusion Chromatography (SEC): This is a common final polishing step that can separate the protein-detergent complex from smaller, empty micelles.[8]

• Gradient Centrifugation: Techniques like GraDeR, which use glycerol gradient centrifugation, have proven effective for the mild removal of free detergent micelles, especially for low-CMC detergents like LMNG.

• Affinity Chromatography: If your protein is bound to an affinity resin, you can perform extensive washes with buffer containing the detergent at a concentration just above its CMC to remove excess micelles before elution.[9]

Troubleshooting Guides

Problem 1: Low Yield of Solubilized Protein with a Deuterated Detergent

Possible Cause	Troubleshooting Steps
Inefficient Solubilization	1. Optimize Detergent Concentration: Perform a titration of the deuterated detergent to find the optimal concentration for solubilization. A general starting point is a detergent-to-protein weight ratio of at least 4:1.[6] 2. Increase Incubation Time/Temperature: Extend the incubation time (e.g., from 1 hour to 2-4 hours) or slightly increase the temperature (e.g., from 4°C to room temperature), while carefully monitoring protein stability.[6]
Incorrect Buffer Conditions	1. Adjust pH and Ionic Strength: Ensure the buffer pH is at least one unit away from the protein's isoelectric point (pI). Vary the salt concentration (e.g., 50-500 mM NaCl) to see if it improves solubilization.[6]
Proteolysis	1. Add Protease Inhibitors: Always include a protease inhibitor cocktail in your lysis and solubilization buffers.[6]

Problem 2: Protein is Unstable or Inactive After Purification in a Deuterated Detergent

Possible Cause	Troubleshooting Steps
Harsh Detergent	1. Switch to a Milder Detergent: If using a harsh ionic detergent, consider switching to a milder non-ionic or zwitterionic deuterated detergent like d-DDM. 2. Add Stabilizing Agents: Supplement your buffers with stabilizing agents like glycerol (5-20%), cholesterol analogs, or specific lipids that are known to be important for your protein's function.[6]
Loss of Essential Lipids	1. Lipid Supplementation: Add a mixture of native-like lipids to the detergent solution during solubilization and purification to help maintain the protein's native environment.
Suboptimal Detergent for Function	1. Screen Different Deuterated Detergents: The optimal detergent for solubilization may not be the best for maintaining function. Screen a panel of available deuterated detergents to find one that preserves activity.

Data Presentation: Properties of Common Detergents

Detergent	Abbreviation	Type	MW ( g/mol )	CMC (mM, in H₂O)	Aggregation Number
Sodium Dodecyl Sulfate	SDS	Anionic	288.38	8.2	62
Dodecylphosphocholine	DPC	Zwitterionic	351.46	1.5	54
Lauryl Dimethylamine Oxide	LDAO	Zwitterionic	229.42	1-2	75
n-Dodecyl-β-D-maltoside	DDM	Non-ionic	510.62	0.17	100
n-Octyl-β-D-glucoside	OG	Non-ionic	292.37	20-25	27-100

Experimental Protocols

Protocol 1: Determination of Critical Micelle Concentration (CMC) using a Fluorescent Probe

This protocol is adapted from fluorescence-based CMC determination methods.[10][11][12] It utilizes a hydrophobic fluorescent dye, such as 1,6-diphenyl-1,3,5-hexatriene (DPH) or Nile Red, which exhibits low fluorescence in aqueous solution but becomes highly fluorescent in the hydrophobic environment of a micelle.

Materials:

• Deuterated detergent of interest

• Hydrophobic fluorescent dye stock solution (e.g., 1 mM DPH in THF or 1 mg/mL Nile Red in ethanol)

• Your experimental buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.5)

• Black 96-well plate

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of the deuterated detergent: Start with a high concentration (e.g., 100x the expected CMC) and perform a 2-fold serial dilution in your experimental buffer. Prepare a blank sample with only buffer.

• Add the fluorescent probe: To each well of the 96-well plate, add a small volume of the fluorescent dye stock solution to achieve a final concentration in the low micromolar range (e.g., 1 µM DPH).

• Add detergent solutions: Add your serially diluted detergent solutions to the wells containing the dye.

• Incubate: Incubate the plate in the dark at room temperature for 30 minutes to allow for equilibration and dye partitioning into any formed micelles.[11]

• Measure fluorescence: Read the fluorescence intensity using the appropriate excitation and emission wavelengths (e.g., for DPH, excitation at ~358 nm and emission at ~430 nm; for Nile Red, excitation at ~550 nm and emission at ~640 nm).[10][12]

• Data Analysis: Plot the fluorescence intensity as a function of the detergent concentration. You will observe a sharp increase in fluorescence at the point where micelles begin to form. The CMC is the concentration at the intersection of the two linear portions of the curve (pre-micellar and post-micellar regions).[10]

Protocol 2: On-Column Detergent Exchange

This is a widely used method for efficiently exchanging the detergent used for solubilization with a different one for downstream applications.[9][13]

Materials:

• Purified membrane protein in the initial detergent (e.g., DDM)

• Affinity chromatography column (e.g., Ni-NTA for His-tagged proteins)

• Wash buffer: Your standard buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 8.0) containing the target deuterated detergent at a concentration 2-5 times its CMC.

• Elution buffer: Wash buffer supplemented with the appropriate elution agent (e.g., 250 mM imidazole for His-tagged proteins).

Procedure:

• Bind the protein: Load your purified protein, which is in the initial detergent, onto the equilibrated affinity column.

• Wash extensively: Wash the column with a significant volume (e.g., 10-15 column volumes) of the wash buffer containing the target deuterated detergent.[8] This step is crucial for removing the initial detergent and ensuring a complete exchange.

• Elute the protein: Elute the protein from the column using the elution buffer. The protein will now be in a solution containing the target deuterated detergent.

• Final Polishing (Optional but Recommended): Perform a size-exclusion chromatography (SEC) step using a buffer containing the target deuterated detergent (at >CMC) to remove any aggregated protein and the elution agent.[8]

Visualizations

Workflow for Detergent Exchange

References

• 1. tandfonline.com [tandfonline.com]
• 2. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. preprints.org [preprints.org]
• 8. Protocol of Ionic Detergents Isolate Membrane Protein: Step-by-Step Implementation - Creative BioMart [creativebiomart.net]
• 9. researchgate.net [researchgate.net]
• 10. e-portal.ccmb.res.in [e-portal.ccmb.res.in]
• 11. profoldin.com [profoldin.com]
• 12. mattersofmatter.eu [mattersofmatter.eu]
• 13. What are the best ways to exchange detergents for membrane protein studies? | AAT Bioquest [aatbio.com]

The effect of pH, temperature, and ionic strength on Dodecylphosphocholine-d25 micelle properties

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the influence of pH, temperature, and ionic strength on the properties of Dodecylphosphocholine-d25 (DPC-d25) micelles.

Frequently Asked Questions (FAQs)

Q1: What is the typical size and aggregation number of DPC micelles under standard conditions?

A1: Under standard conditions (e.g., in aqueous solution at neutral pH and room temperature), DPC forms spherical micelles.[1] The aggregation number, which is the number of DPC molecules per micelle, is approximately 56 ± 5.[1]

Q2: How does pH affect the properties of DPC-d25 micelles?

A2: DPC is a zwitterionic surfactant, meaning it has both a positive and a negative charge on its headgroup, making it electrically neutral over a wide pH range.[1] Consequently, the properties of DPC micelles, such as the critical micelle concentration (CMC) and aggregation number, are generally stable across a broad pH range. However, extreme pH values can potentially influence micelle properties by altering the charge of the phosphocholine headgroup. While specific data for DPC-d25 is limited, studies on other zwitterionic surfactants suggest that significant changes in micellar properties would only be expected at very low or very high pH values.

Q3: How does temperature influence the Critical Micelle Concentration (CMC) of DPC micelles?

A3: The CMC of DPC micelles exhibits a parabolic relationship with temperature.[2] It decreases to a minimum value around 308 K (35 °C) and then increases with a further rise in temperature.[2] This behavior is attributed to the interplay between the hydrophobic effect and the hydration of the surfactant headgroups at different temperatures.

Q4: What is the effect of ionic strength on the CMC of DPC micelles?

A4: Increasing the ionic strength of the solution by adding salt, such as LiCl, generally leads to a decrease in the CMC of DPC micelles.[1][3] This is because the added ions can shield the electrostatic repulsion between the charged headgroups of the DPC molecules, thus promoting micelle formation at lower concentrations. The relationship between CMC and salt concentration can be complex and may not follow a simple linear trend, especially at high salt concentrations.[3]

Troubleshooting Guides

Dynamic Light Scattering (DLS)

Q5: My DLS results for DPC-d25 micelles show a much larger particle size than expected and high polydispersity. What could be the cause?

A5: This issue can arise from several factors:

• Sample Contamination: The presence of dust or other large particles in your sample can significantly skew DLS results towards larger sizes. Ensure all buffers and solutions are filtered through a 0.22 µm filter.

• Aggregation: The micelles may be aggregating. This could be due to suboptimal buffer conditions, incorrect concentration, or temperature fluctuations. Ensure your experimental conditions are appropriate for stable micelle formation.

• High Concentration Effects: At very high concentrations, inter-micellar interactions can affect the diffusion of the micelles, leading to inaccurate size measurements. Try measuring a dilution series to see if the measured size changes.[4]

Q6: I am having trouble getting a stable DLS reading; the count rate is fluctuating wildly.

A6: A fluctuating count rate can be indicative of:

• Sample Instability: The micelles might be in a dynamic equilibrium of forming and breaking down, or aggregating and disaggregating.

• Air Bubbles: The presence of air bubbles in the cuvette will cause significant scattering and unstable readings. Ensure your sample is properly degassed before measurement.

• Instrumental Issues: Check the laser alignment and detector settings of your DLS instrument.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q7: The peaks in my 1H NMR spectrum of a peptide in DPC-d25 micelles are very broad. How can I improve the resolution?

A7: Broad NMR peaks in micellar systems can be due to:

• Slow Tumbling: The peptide-micelle complex may be tumbling slowly in solution, leading to broad lines. Increasing the temperature can sometimes improve this by decreasing the solution viscosity and increasing the tumbling rate.

• Intermediate Exchange: The peptide may be exchanging between the micelle-bound and free states on an intermediate timescale. Adjusting the temperature or the peptide-to-micelle ratio might shift this equilibrium and sharpen the peaks.

• Aggregation: The peptide-micelle complexes may be aggregating. DLS can be used to check for aggregation. Optimizing the sample conditions (e.g., pH, ionic strength, concentration) may be necessary. For some NMR experiments, especially those observing protons, using deuterated DPC is crucial to reduce the overwhelming signal from the surfactant itself.[5]

Q8: I am not seeing the expected chemical shift changes upon binding of my molecule to the DPC-d25 micelles.

A8: This could indicate:

• Lack of Binding: The molecule may not be interacting with the micelles under the current experimental conditions. Consider altering the pH, ionic strength, or temperature to promote binding.

• Superficial Binding: The molecule might be binding very weakly or only to the surface of the micelle, resulting in minimal changes in the chemical environment of the observed nuclei.

• Incorrect Sample Preparation: Ensure that the molecule and the micelles were properly co-solubilized. A common method involves co-lyophilization from an organic solvent followed by resuspension in the aqueous buffer.[6]

Isothermal Titration Calorimetry (ITC)

Q9: The heats of dilution in my ITC experiment are very large, obscuring the binding isotherm for my ligand interacting with DPC-d25 micelles.

A9: Large heats of dilution are a common issue in ITC and can be minimized by:

• Buffer Mismatch: Ensure that the buffer in the syringe (containing the ligand) and the cell (containing the micelles) are identical. Even small differences in pH or buffer concentration can lead to significant heats of dilution. Dialyzing both the ligand and the micelle solutions against the same buffer is highly recommended.

• Detergent Mismatch: If your ligand solution does not contain DPC, the process of micelle formation or disruption upon injection can generate large heats. It is often necessary to include DPC at a concentration equal to the CMC in the ligand solution to minimize this effect.

Q10: My ITC data for ligand binding to DPC-d25 micelles is noisy and difficult to fit.

A10: Noisy ITC data can result from:

• Air Bubbles: Thoroughly degas all solutions before loading them into the ITC instrument.

• Improper Mixing: Ensure the stirring speed is adequate to ensure proper mixing upon each injection without causing denaturation.

• Precipitation: If the ligand-micelle interaction leads to precipitation, this will introduce significant noise and artifacts into the data. Visually inspect the sample after the experiment.

Small-Angle Neutron Scattering (SANS)

Q11: How do I choose the right contrast conditions for my SANS experiment with DPC-d25 micelles?

A11: The use of deuterated DPC-d25 is advantageous in SANS as it allows for contrast variation experiments. By varying the D2O/H2O ratio of the solvent, you can selectively highlight different parts of the micelle or a bound molecule. For example, using 100% D2O will provide strong contrast against the non-deuterated core of the micelle. If you are studying a non-deuterated protein binding to the deuterated micelles, you can adjust the solvent to match the scattering length density of the DPC-d25, effectively making the micelles "invisible" and allowing you to observe only the scattering from the protein.

Q12: My SANS data is difficult to model. What are some common issues?

A12: Challenges in SANS data modeling for micellar systems can stem from:

• Polydispersity: Micelles are often not perfectly monodisperse in size and shape. Your model should account for some degree of polydispersity.

• Inter-micellar Interactions: At higher concentrations, interactions between micelles can contribute to the scattering pattern. This is accounted for by a structure factor (S(q)) in the model. Diluting the sample can help minimize these interactions.

• Incorrect Form Factor: The choice of the geometrical model (form factor) to describe the micelle shape is crucial. While DPC micelles are generally spherical, they can become ellipsoidal under certain conditions.[7] Trying different form factor models may be necessary to achieve a good fit to the data.

Quantitative Data

Table 1: Effect of Temperature on the Critical Micelle Concentration (CMC) of Dodecylphosphocholine (DPC) in Aqueous Solution.

Temperature (°C)	Temperature (K)	CMC (mM)
15	288	~1.2
25	298	~1.1
35	308	~1.0
45	318	~1.15
55	328	~1.3

(Data synthesized from graphical representations and textual descriptions in multiple sources, including[2])

Table 2: Effect of Ionic Strength (LiCl) on the Critical Micelle Concentration (CMC) of Dodecylphosphocholine (DPC) in Aqueous Solution at 25°C.

LiCl Concentration (M)	CMC (mM)
0	1.1
0.1	~0.9
0.5	~0.6
1.0	~0.4
2.0	~0.2

(Data synthesized from graphical representations in[1])

Table 3: General Effect of pH on Micellar Properties of Zwitterionic Surfactants.

pH Range	Expected Effect on DPC Micelle Properties
3 - 10	Minimal effect on CMC, aggregation number, and size due to the zwitterionic nature of the phosphocholine headgroup.
< 3 or > 10	Potential for slight changes in headgroup protonation state, which may lead to minor alterations in inter-headgroup interactions and consequently, micellar properties.

Experimental Protocols

Dynamic Light Scattering (DLS) for Micelle Size Analysis

• Sample Preparation:

  • Prepare the DPC-d25 solution in the desired buffer. The concentration should be above the CMC.

  • Filter the buffer and the final micelle solution through a 0.22 µm syringe filter into a clean, dust-free cuvette.

  • Ensure the sample is free of air bubbles. Degassing may be necessary.

• Instrument Setup:

  • Set the instrument to the desired temperature and allow it to equilibrate.

  • Select the appropriate laser wavelength and scattering angle (e.g., 173° for backscatter detection, which is sensitive for small particles).[4]

• Measurement:

  • Place the cuvette in the instrument and allow the sample to thermally equilibrate for at least 5-10 minutes.

  • Perform multiple measurements (e.g., 3-5 runs of 10-15 acquisitions each) to ensure reproducibility.

• Data Analysis:

  • Analyze the correlation function to obtain the diffusion coefficient.

  • Use the Stokes-Einstein equation to calculate the hydrodynamic radius (Rh) from the diffusion coefficient, ensuring the correct solvent viscosity and temperature are used.

  • The z-average diameter and polydispersity index (PDI) will be provided by the software. A PDI below 0.2 generally indicates a monodisperse sample.

Small-Angle Neutron Scattering (SANS) for Micelle Structure Determination

• Sample Preparation:

  • Prepare DPC-d25 solutions at various concentrations above the CMC in a series of H2O/D2O mixtures to achieve different solvent contrasts.

  • Also prepare a sample of the solvent (H2O/D2O mixture) for background subtraction.

  • Filter all samples through a 0.22 µm filter into quartz SANS cells (e.g., Hellma cells).

• Instrument Setup:

  • Select an appropriate neutron wavelength (λ) and sample-to-detector distance to cover the desired q-range (q = 4πsin(θ/2)/λ, where θ is the scattering angle). This will depend on the expected size of the micelles.

  • Perform transmission measurements for all samples to correct for sample absorption.

• Data Collection:

  • Collect scattering data for each sample and the corresponding solvent blanks for a sufficient duration to achieve good statistics.

  • Also, collect data for an empty beam (to subtract instrumental background) and a standard scatterer (e.g., water) for calibration.

• Data Reduction and Analysis:

  • Subtract the empty beam and solvent scattering from the sample scattering data.

  • Normalize the data to absolute units using the standard scatterer.

  • Fit the resulting I(q) vs. q curve with a suitable model, which includes a form factor P(q) describing the shape of the micelles and a structure factor S(q) describing inter-micelle interactions (if significant). For dilute solutions, S(q) can often be assumed to be 1.

  • Common form factors for micelles include spherical and ellipsoidal models.[7] The fitting will yield parameters such as the radius and aggregation number.

NMR Spectroscopy for Studying Micelle Interactions

• Sample Preparation:

  • For studying peptide-micelle interactions, a common method is to co-dissolve the peptide and DPC-d25 in an organic solvent like trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP), lyophilize the mixture to a dry powder, and then resuspend it in the desired aqueous buffer (e.g., 90% H2O/10% D2O for proton NMR).[6] This ensures proper incorporation of the peptide into the micelle.

  • The final concentration should be optimized for the specific NMR experiment.

• NMR Experiments:

  • Acquire a 1D 1H spectrum to check the overall sample quality and a 2D 1H-15N HSQC (if the protein is 15N labeled) to assess the dispersion of backbone amide signals.

  • For structural studies, experiments like 2D NOESY (to measure proton-proton distances) and 3D NOESY-HSQC are typically performed.

  • Diffusion-ordered spectroscopy (DOSY) can be used to measure the diffusion coefficient of the peptide-micelle complex, which can provide information about its size.

• Data Analysis:

  • Process the NMR data using appropriate software (e.g., TopSpin, NMRPipe).

  • Analyze chemical shift perturbations in the HSQC spectra to identify residues involved in the interaction.

  • Use NOE-based distance restraints to calculate the structure of the micelle-bound peptide.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

• Sample Preparation:

  • Prepare the DPC-d25 micelle solution in the desired buffer at a concentration 10-20 times the expected Kd of the interaction.

  • Prepare the ligand solution in the exact same buffer. Dialysis of both solutions against the same buffer is highly recommended.

  • Degas both solutions thoroughly immediately before the experiment.

• Instrument Setup:

  • Set the desired experimental temperature and allow the instrument to stabilize.

  • Set the stirring speed (e.g., 750 rpm).

  • Program the injection sequence (e.g., one small initial injection followed by a series of larger, equally spaced injections).

• Experiment Execution:

  • Load the micelle solution into the sample cell and the ligand solution into the injection syringe.

  • Perform a control titration by injecting the ligand into the buffer alone to determine the heat of dilution.

  • Run the main titration experiment.

• Data Analysis:

  • Integrate the peaks in the raw thermogram to obtain the heat change for each injection.

  • Subtract the heat of dilution from the heat of binding.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., one set of sites) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH). The entropy of binding (ΔS) can then be calculated.

Visualizations

Caption: Workflow for DLS analysis of DPC-d25 micelles.

Caption: Influence of parameters on DPC micelle properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dependence of Micelle Size and Shape on Detergent Alkyl Chain Length and Head Group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Surfactant micelle characterization using DLS | Malvern Panalytical [malvernpanalytical.com]
• 5. researchgate.net [researchgate.net]
• 6. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Dodecylphosphocholine-d25 Interference in Functional Protein Assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize interference from Dodecylphosphocholine-d25 (DPC-d25) in your functional protein assays. DPC-d25 is a deuterated zwitterionic detergent commonly used to solubilize and stabilize membrane proteins for structural studies, particularly NMR. However, residual DPC-d25 can significantly interfere with downstream functional assays. This guide offers practical solutions and detailed protocols to mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What is Dodecylphosphocholine-d25 (DPC-d25) and why is it used?

A1: Dodecylphosphocholine-d25 is the deuterated form of dodecylphosphocholine (DPC), a detergent used to mimic cell membranes and solubilize membrane proteins.[1] The deuterium labeling makes it "invisible" in proton NMR experiments, allowing for the structural analysis of the protein of interest without interference from the detergent's hydrogen atoms.

Q2: What is the Critical Micelle Concentration (CMC) of DPC-d25 and why is it important?

A2: The Critical Micelle Concentration (CMC) is the concentration at which detergent monomers begin to self-assemble into micelles. For DPC, the CMC is approximately 1.1 mM to 1.5 mM in aqueous solutions.[2][3][4] The CMC of DPC-d25 is expected to be very similar to that of non-deuterated DPC.[5] Knowing the CMC is crucial for detergent removal strategies, as detergent monomers are more readily removed than micelles. Therefore, dilution of the sample to below the CMC can significantly improve the efficiency of removal methods like dialysis.

Q3: How can DPC-d25 interfere with my functional protein assay?

A3: Residual DPC-d25, both as monomers and micelles, can interfere with functional assays in several ways:

• Direct interaction with assay components: DPC-d25 can bind to assay surfaces, such as SPR sensor chips, causing baseline instability and non-specific binding artifacts.

• Alteration of protein structure and function: DPC micelles can induce conformational changes in proteins, potentially altering their activity.[3][6] For example, the interaction of the tryptophan side chain with the phosphocholine headgroup of DPC can lead to a loss of tertiary structure in some peptides.[6]

• Inhibition of enzymatic activity: The detergent can directly inhibit enzyme function or interfere with substrate binding, leading to inaccurate kinetic measurements.

• Physical interference with detection: Micelles can scatter light or otherwise interfere with the detection method of the assay.

Troubleshooting Guides

This section provides troubleshooting for common problems encountered in popular functional protein assays due to DPC-d25 interference.

Surface Plasmon Resonance (SPR) Assays

Problem	Possible Cause	Troubleshooting Steps
Baseline Instability/Drift	Residual DPC-d25 micelles or monomers binding to the sensor chip surface.	1. Detergent Removal: Perform thorough detergent removal (see --INVALID-LINK--).2. Buffer Optimization: Include a low concentration of a non-ionic detergent (e.g., 0.005% Tween-20) in the running buffer to act as a scavenger for residual DPC-d25 and minimize non-specific binding. 3. Surface Chemistry: Use a sensor chip with a surface chemistry less prone to non-specific binding, such as a carboxymethyl dextran surface with a polyethylene glycol (PEG) layer.
High Non-Specific Binding	DPC-d25 micelles interacting with the ligand or analyte.	1. Optimize Immobilization: Ensure optimal ligand density to minimize exposed hydrophobic patches on the sensor surface.2. Reference Channel: Use a reference channel with an immobilized control protein to subtract non-specific binding effects.3. Analyte Dialysis: Dialyze the analyte against the running buffer to remove any contaminating substances that might interact with DPC-d25.
Reduced Binding Signal	DPC-d25 interfering with the protein-ligand interaction or altering protein conformation.	1. Quantify Residual DPC-d25: Use a detergent quantification assay to ensure DPC-d25 concentration is well below the CMC.2. Alternative Solubilization: If possible, exchange DPC-d25 for a detergent less likely to interfere, such as a non-ionic detergent with a high CMC (e.g., octyl glucoside), prior to the SPR experiment.

Enzyme Kinetics Assays

Problem	Possible Cause	Troubleshooting Steps
Lower Vmax and/or altered Km	Direct inhibition of the enzyme by DPC-d25 or interference with substrate binding.	1. Dose-Response Curve: Perform a control experiment with varying concentrations of DPC-d25 (without the protein of interest) to determine the concentration at which it begins to inhibit the enzyme.2. Extensive Detergent Removal: Employ stringent detergent removal methods to reduce DPC-d25 to sub-inhibitory concentrations.3. Substrate Concentration: If competitive inhibition is suspected, increasing the substrate concentration may overcome the effect of residual DPC-d25.
High Background Signal/Turbidity	Presence of DPC-d25 micelles scattering light in spectrophotometric or fluorometric assays.	1. Centrifugation: Centrifuge the sample at high speed (e.g., >100,000 x g) to pellet micelles before the assay.2. Wavelength Scan: Perform a wavelength scan of the buffer containing DPC-d25 to identify any absorbance or fluorescence interference.3. Assay Buffer Blank: Use a buffer containing the same concentration of residual DPC-d25 as the sample for the blank measurement.

Quantitative Data Summary

Parameter	Value	Reference
CMC of DPC (in aqueous solution)	~1.1 - 1.5 mM	[2][3][4]
CMC of DPC (in 0.1 M Tris-HCl, pH 8.0)	1.1 mM	[3]
CMC of DPC (SANS study)	0.91 mM	[5]
Aggregation number of DPC micelles	56 ± 5	[7]

Experimental Protocols

Here are detailed methodologies for key experiments to remove DPC-d25 from your protein samples.

Dialysis

This method is effective for removing detergent monomers. To enhance efficiency, the protein-detergent sample should be diluted below the CMC of DPC-d25.

Workflow Diagram:

Caption: Workflow for DPC-d25 removal by dialysis.

Methodology:

• Dilute Sample: Dilute your protein-DPC-d25 sample with a compatible buffer to a final DPC-d25 concentration below its CMC (~1 mM).

• Prepare Dialysis Tubing/Cassette:

  • Select a dialysis membrane with a Molecular Weight Cut-Off (MWCO) that is at least 3-5 times smaller than the molecular weight of your protein to ensure protein retention.

  • Prepare the membrane according to the manufacturer's instructions (e.g., rinsing with DI water).

• Load Sample: Load the diluted protein sample into the dialysis tubing or cassette, ensuring no air bubbles are trapped.

• Dialysis:

  • Immerse the sealed dialysis unit in a large volume of dialysis buffer (at least 200 times the sample volume) at 4°C with gentle stirring.

  • Change the dialysis buffer after 2-4 hours.

  • Repeat the buffer change at least two more times. For optimal removal, an overnight dialysis with a final buffer change is recommended.

• Sample Recovery: Carefully remove the sample from the dialysis unit. The protein is now in the final dialysis buffer with significantly reduced DPC-d25 concentration.

Size Exclusion Chromatography (SEC)

SEC separates molecules based on their size. It is effective at removing detergent micelles from protein-detergent complexes.

Workflow Diagram:

Caption: Workflow for DPC-d25 removal by SEC.

Methodology:

• Column Selection: Choose an SEC column with a fractionation range appropriate for your protein's size, ensuring that the protein and DPC-d25 micelles will be well-separated. For most proteins, a resin with a fractionation range of 10 to 600 kDa is suitable.

• Equilibration: Equilibrate the SEC column with at least two column volumes of the desired final buffer (e.g., the buffer for your functional assay).

• Sample Loading: Load your concentrated protein-DPC-d25 sample onto the column. The sample volume should ideally be less than 5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the equilibration buffer at a flow rate recommended by the column manufacturer.

• Fraction Collection: Monitor the elution profile (e.g., by absorbance at 280 nm) and collect the fractions corresponding to your protein of interest, which will elute before the smaller DPC-d25 micelles.

Hydrophobic Interaction Chromatography (HIC)

HIC separates molecules based on their hydrophobicity. It can be a powerful method for removing detergents.

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Interaction of myelin basic protein with micelles of dodecylphosphocholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Structural Features of Micelles of Zwitterionic Dodecyl-phosphocholine (C₁₂PC) Surfactants Studied by Small-Angle Neutron Scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peptide conformational changes induced by tryptophan-phosphocholine interactions in a micelle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Impact of Dodecylphosphocholine-d25 purity on experimental outcomes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of Dodecylphosphocholine-d25 (DPC-d25) purity on experimental outcomes. It is designed for researchers, scientists, and drug development professionals utilizing DPC-d25 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dodecylphosphocholine-d25 (DPC-d25) and what is it used for?

A1: Dodecylphosphocholine (DPC) is a zwitterionic detergent commonly used to solubilize and stabilize membrane proteins for structural and functional studies.[1] The deuterated form, DPC-d25, is particularly crucial for solution-state Nuclear Magnetic Resonance (NMR) spectroscopy. Using the deuterated form helps to eliminate strong, interfering proton signals from the detergent itself, which would otherwise obscure the signals from the protein of interest.[2] This results in higher quality NMR spectra with improved resolution and sensitivity.

Q2: What are the typical purity levels of commercially available DPC-d25?

A2: High-quality, commercially available DPC-d25 for demanding applications like NMR spectroscopy typically has a purity of >99%. The level of deuteration is also a critical parameter, with high-grade reagents having >98% isotopic enrichment. It is essential to verify the purity and deuteration level from the certificate of analysis provided by the supplier.

Q3: How can the purity of DPC-d25 be verified?

A3: The purity of DPC-d25 can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC is a common method to separate and quantify impurities.[3]

• Mass Spectrometry (MS): Mass spectrometry can identify the molecular weight of the main component and any potential impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can detect protonated impurities, while ³¹P NMR can identify phosphorus-containing byproducts.

Q4: What is the Critical Micelle Concentration (CMC) of DPC and why is it important?

A4: The Critical Micelle Concentration (CMC) is the concentration at which detergent monomers begin to self-assemble into micelles. For DPC, the CMC is approximately 1.1 mM to 1.5 mM in aqueous solutions.[1] Operating above the CMC is crucial for solubilizing membrane proteins within micelles. Impurities can affect the CMC, leading to inconsistencies in protein solubilization and stability.

Troubleshooting Guides

Issue 1: Poor Quality NMR Spectra (Low signal-to-noise, broad peaks, or unexpected signals)

Possible Cause 1.1: Protonated Impurities in DPC-d25

• Symptoms: Sharp, intense peaks in the ¹H NMR spectrum that do not correspond to the protein. Some impurities have been reported to resonate in the amide proton region, directly overlapping with crucial protein signals.

• Troubleshooting Steps:

  • Run a ¹H NMR spectrum of the DPC-d25 solution without the protein to identify any non-deuterated contaminants.

  • Consult tables of common NMR solvent and impurity chemical shifts to identify the contaminants.[5]

  • If significant protonated impurities are present, consider purchasing a higher purity batch of DPC-d25 or purifying the existing stock.

Possible Cause 1.2: DPC-d25 Hydrolysis

• Symptoms: Appearance of new signals in ¹H and ³¹P NMR over time, corresponding to lyso-dodecylphosphocholine and other degradation products. This can alter micelle properties and affect protein stability.[6]

• Troubleshooting Steps:

  • Prepare DPC-d25 solutions fresh for each experiment.

  • Store DPC-d25 as a lyophilized powder at -20°C or lower to minimize hydrolysis.

  • Avoid prolonged storage of DPC-d25 solutions, even at 4°C.

Possible Cause 1.3: Suboptimal Detergent Concentration

• Symptoms: Protein aggregation or precipitation leading to broad NMR signals or loss of signal. This can occur if the detergent concentration falls below the CMC during sample preparation or if the detergent-to-protein ratio is incorrect.

• Troubleshooting Steps:

  • Ensure the final DPC-d25 concentration is well above the CMC (typically >50 mM for NMR studies).

  • Optimize the detergent-to-protein ratio. A common starting point is a high molar excess of detergent.

Issue 2: Inconsistent Experimental Results (e.g., variable protein activity, aggregation, or stability)

Possible Cause 2.1: Batch-to-Batch Variation in DPC-d25 Purity

• Symptoms: Experiments that were previously successful are now failing or giving different results with a new batch of DPC-d25.

• Troubleshooting Steps:

  • Always check the certificate of analysis for each new batch of DPC-d25.

  • If possible, test a small amount of the new batch with a well-characterized protein sample to ensure consistency.

  • If inconsistencies are observed, analyze the new batch for impurities using HPLC or NMR.

Possible Cause 2.2: Presence of Impurities Affecting Micelle Properties

• Symptoms: Changes in the apparent size or shape of the protein-detergent complex, which can affect protein function and stability.

• Troubleshooting Steps:

  • Characterize the size of the protein-micelle complex using techniques like dynamic light scattering (DLS) or size-exclusion chromatography (SEC).

  • If the size is unexpected or variable, consider the presence of impurities that may alter micelle formation.

Quantitative Data Summary

The following tables summarize key quantitative data related to DPC-d25 and potential impurities.

Table 1: Physicochemical Properties of Dodecylphosphocholine (DPC)

Property	Value	Reference(s)
Molecular Weight	351.46 g/mol	[1]
Critical Micelle Concentration (CMC)	~1.1 - 1.5 mM	[1]
Aggregation Number	~50 - 60

Table 2: Potential Impurities in DPC-d25 and their Impact

Impurity	Potential Source	Potential Impact on Experiments
Protonated DPC	Incomplete deuteration during synthesis	Strong interfering signals in ¹H NMR spectra.
Lyso-dodecylphosphocholine	Hydrolysis of DPC	Alters micelle properties, can destabilize proteins.[6]
Unreacted Starting Materials	Incomplete purification after synthesis	May interact with the protein or alter solution properties.
Residual Solvents (e.g., from lyophilization)	Manufacturing process	Can appear as sharp peaks in ¹H NMR spectra.[7]

Experimental Protocols

Key Experiment: Reconstitution of a Membrane Protein in DPC-d25 Micelles for NMR Spectroscopy

This protocol is a generalized procedure and may require optimization for specific proteins.

Materials:

• Lyophilized, isotopically labeled (e.g., ¹⁵N, ¹³C) membrane protein.

• High-purity (>99%) Dodecylphosphocholine-d25 (DPC-d25).

• NMR Buffer (e.g., 20 mM Sodium Phosphate, 50 mM NaCl, pH 6.5).

• Deuterium oxide (D₂O).

• Hexafluoroisopropanol (HFIP) (optional, for difficult-to-solubilize proteins).

Procedure:

• DPC-d25 Stock Solution Preparation:

  • Accurately weigh the required amount of DPC-d25 powder to prepare a concentrated stock solution (e.g., 200 mM) in NMR buffer.

  • Ensure the powder is fully dissolved by gentle vortexing or sonication.

• Protein Solubilization:

  • Method A (Direct Solubilization):

    • Calculate the amount of lyophilized protein needed to achieve the desired final concentration (typically 0.1 - 1.0 mM).

    • Add the appropriate volume of the DPC-d25 stock solution to the lyophilized protein.

    • Gently agitate the sample at room temperature until the protein is fully dissolved. This may take several hours.

  • Method B (Using Organic Solvent - for proteins prone to aggregation):

    • Dissolve the lyophilized protein in a small volume of HFIP.[8]

    • Add the DPC-d25 stock solution to the HFIP-protein mixture.

    • Lyophilize the mixture to remove the HFIP.[8]

    • Re-dissolve the resulting protein-detergent film in NMR buffer.

• Sample Preparation for NMR:

  • Transfer the protein-DPC-d25 solution to an appropriate NMR tube.

  • Add D₂O to a final concentration of 5-10% for the NMR lock.

  • If required, add a chemical shift reference standard.

  • The sample is now ready for NMR data acquisition.

Visualizations

Caption: Workflow for preparing a membrane protein sample in DPC-d25 micelles for NMR spectroscopy.

Caption: Troubleshooting logic for poor quality NMR spectra when using DPC-d25.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Structure Determination of Membrane Proteins by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of High Performance Liquid Chromatography and Liquid Chromatography-Tandem Mass Spectrometry Methods for 25 (OH) D3 Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of liquid chromatography-high-resolution tandem mass spectrometry (MS2) and multi-stage mass spectrometry (MS3) for screening toxic natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. encapsula.com [encapsula.com]
• 7. epfl.ch [epfl.ch]
• 8. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Dodecylphosphocholine-d25 vs. Fos-Choline-12: A Comparative Guide for Membrane Protein NMR Studies

For researchers, scientists, and drug development professionals engaged in the structural analysis of membrane proteins by Nuclear Magnetic Resonance (NMR) spectroscopy, the selection of an appropriate detergent is a critical step that significantly influences experimental success. This guide provides a detailed, objective comparison of two closely related and widely used zwitterionic detergents: Dodecylphosphocholine-d25 (DPC-d25) and its non-deuterated counterpart, Fos-Choline-12.

This technical document outlines the physicochemical properties, performance in NMR experiments, and experimental considerations for both detergents, supported by experimental data from peer-reviewed literature. The aim is to furnish researchers with the necessary information to make an informed decision based on the specific requirements of their membrane protein of interest and experimental setup.

Executive Summary

Dodecylphosphocholine (DPC) is a widely utilized detergent in membrane protein structural biology, valued for its ability to form small, uniform micelles that are amenable to high-resolution solution NMR studies. Fos-Choline-12 is a trade name for DPC. The primary distinction between the two products in this guide is the isotopic labeling: DPC-d25 is a deuterated version of DPC, where 25 hydrogen atoms in the dodecyl chain have been replaced with deuterium. This isotopic substitution has profound implications for NMR spectroscopy, primarily by reducing the background proton signal from the detergent, which can otherwise obscure the signals from the protein of interest. While the physicochemical properties of DPC-d25 and Fos-Choline-12 are largely similar, the choice between them hinges on the specific demands of the NMR experiment, particularly the need for enhanced spectral resolution and sensitivity.

Data Presentation: Physicochemical Properties

The fundamental properties of a detergent, such as its Critical Micelle Concentration (CMC), micelle size (aggregation number), and molecular weight, are crucial for designing solubilization and purification protocols and for interpreting NMR data.

Property	Dodecylphosphocholine-d25 (DPC-d25)	Fos-Choline-12 (DPC)	Reference(s)
Synonyms	Perdeuterated Dodecylphosphocholine	n-Dodecylphosphocholine, DPC	[1][2]
Molecular Formula	C₁₇H₁₃D₂₅NO₄P	C₁₇H₃₈NO₄P	[1][2]
Molecular Weight	~376.6 g/mol	351.5 g/mol	[1][2]
Critical Micelle Concentration (CMC)	~1.5 mM in H₂O	~1.5 mM in H₂O	[1][3]
Aggregation Number	Not explicitly found for d25, but expected to be similar to d38 and non-deuterated DPC (~50-60)	~54	[2]
Micelle Molecular Weight	~21-23 kDa (estimated)	~19 kDa	[4]

Performance in Membrane Protein NMR Studies

The principal advantage of using DPC-d25 over Fos-Choline-12 lies in the significant improvement in the quality of NMR spectra of the solubilized membrane protein.

Key Advantages of DPC-d25:

• Reduced Background Signal: The most significant benefit of using a deuterated detergent is the elimination of the large proton signals from the detergent itself, which can overlap with and obscure the signals from the protein. This is particularly crucial for ¹H-detected NMR experiments.

• Improved Spectral Resolution and Sensitivity: By reducing the density of protons in the sample, deuteration minimizes dipolar broadening, leading to sharper resonance lines and a corresponding increase in sensitivity. This allows for the detection of weaker signals and the resolution of overlapping peaks.

• Simplified NOESY Spectra: In Nuclear Overhauser Effect Spectroscopy (NOESY), which is used for structure determination, the absence of proton signals from the detergent simplifies the spectra and reduces the likelihood of ambiguous cross-peaks between the protein and the detergent.

Considerations for Fos-Choline-12:

• Cost-Effectiveness: Non-deuterated detergents are significantly less expensive than their deuterated counterparts, making them a more economical choice for initial screening of solubilization and stability conditions.

• Availability: Fos-Choline-12 is widely available from numerous suppliers.

• Sufficient for Certain Applications: For smaller membrane proteins or experiments where high resolution is not the primary concern, Fos-Choline-12 may provide adequate spectral quality.

Experimental Protocols

The following sections outline generalized experimental protocols for the solubilization and preparation of membrane protein samples for NMR spectroscopy using either DPC-d25 or Fos-Choline-12. These protocols are based on established methods for well-characterized membrane proteins such as the E. coli outer membrane protein X (OmpX) and G-protein coupled receptors (GPCRs).

General Workflow for Membrane Protein Preparation for NMR

The overall workflow for preparing a membrane protein sample for NMR studies using either DPC-d25 or Fos-Choline-12 is largely similar.

Caption: General workflow for preparing a membrane protein sample for NMR spectroscopy.

Detailed Methodologies

1. Protein Expression and Isotopic Labeling:

• Host System: Escherichia coli is a commonly used expression host for membrane proteins.

• Isotopic Labeling: For NMR studies, the protein is typically uniformly labeled with ¹⁵N and/or ¹³C by growing the bacteria in minimal media containing ¹⁵NH₄Cl and/or ¹³C-glucose as the sole nitrogen and carbon sources, respectively. For larger membrane proteins, deuteration of the protein is often necessary to improve spectral quality, which is achieved by growing the cells in D₂O-based minimal media.[5]

2. Solubilization of the Membrane Protein:

• Cell Lysis and Membrane Isolation: Harvested cells are lysed, and the membrane fraction is isolated by ultracentrifugation.

• Detergent Solubilization: The isolated membranes are resuspended in a buffer containing the detergent of choice (DPC-d25 or Fos-Choline-12) at a concentration well above its CMC (typically 1-2% w/v). The mixture is incubated with gentle agitation to allow for the solubilization of the membrane protein.

• Clarification: Insoluble material is removed by ultracentrifugation.

3. Purification:

• Affinity Chromatography: If the protein is tagged (e.g., with a His-tag), it is first purified by affinity chromatography in the presence of the detergent.

• Size Exclusion Chromatography (SEC): SEC is used as a final purification step to remove any aggregated protein and to ensure that the protein is in a monodisperse state within the detergent micelles. The running buffer for SEC should contain the detergent at a concentration above its CMC.

4. NMR Sample Preparation:

• Concentration: The purified protein-detergent complex is concentrated to the desired concentration for NMR, typically in the range of 0.1-1.0 mM.

• Buffer Exchange: The buffer is exchanged to a suitable NMR buffer (e.g., phosphate or Tris buffer at a specific pH) containing the detergent.

• Final Sample Preparation: D₂O is added to the sample (typically 5-10% v/v) for the NMR lock, and a chemical shift reference standard (e.g., DSS or TSP) is included.

Case Studies: OmpX and G-Protein Coupled Receptors (GPCRs)

DPC and its deuterated analogs have been successfully used to study the structure and dynamics of various membrane proteins.

OmpX Signaling Pathway

The E. coli outer membrane protein X (OmpX) is a small, eight-stranded β-barrel protein that has been extensively studied by NMR in DPC micelles.[4] OmpX is involved in bacterial pathogenesis and stress response, and its expression is regulated by various environmental cues.[6][7]

Caption: Simplified signaling pathway involving OmpX in response to environmental stress.

G-Protein Coupled Receptor (GPCR) Signaling Pathway

GPCRs represent the largest family of membrane receptors in eukaryotes and are major drug targets. Solution NMR studies in detergents like DPC have provided valuable insights into their conformational dynamics and activation mechanisms.[8][9]

Caption: A generalized schematic of a G-Protein Coupled Receptor (GPCR) signaling pathway.[10][11][12][13]

Conclusion

The choice between Dodecylphosphocholine-d25 and Fos-Choline-12 for membrane protein NMR studies is primarily dictated by the specific requirements of the experiment and budgetary considerations. For initial screening of protein stability and for experiments where the highest spectral resolution is not paramount, the more economical Fos-Choline-12 is a suitable choice. However, for high-resolution structure determination and detailed dynamics studies, the use of DPC-d25 is highly recommended. The significant reduction in background proton signals afforded by deuteration leads to vastly improved spectral quality, enabling more accurate and detailed structural and functional insights into the membrane protein of interest. The experimental protocols for both detergents are largely interchangeable, with the main difference being the isotopic composition of the detergent itself. By carefully considering the factors outlined in this guide, researchers can select the optimal detergent to advance their membrane protein structural biology research.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Dodecylphosphocholine | C17H38NO4P | CID 644308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dodecylphosphocholine-d38 | CAS 130890-78-7 | Cayman Chemical | Biomol.com [biomol.com]
• 4. NMR structure of the integral membrane protein OmpX - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transverse relaxation-optimized NMR spectroscopy with the outer membrane protein OmpX in dihexanoyl phosphatidylcholine micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Early Response to Environmental Stress Involves Regulation of OmpX and OmpF, Two Enterobacterial Outer Membrane Pore-Forming Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Overexpression of Outer Membrane Protein X (OmpX) Compensates for the Effect of TolC Inactivation on Biofilm Formation and Curli Production in Extraintestinal Pathogenic Escherichia coli (ExPEC) [frontiersin.org]
• 8. GPCR structural characterization by NMR spectroscopy in solution: GPCR structural characterization by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. G Protein-coupled Receptor (GPCR) Reconstitution and Labeling for Solution Nuclear Magnetic Resonance (NMR) Studies of the Structural Basis of Transmembrane Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GPCR Signaling Pathway - GeeksforGeeks [geeksforgeeks.org]
• 12. bio.libretexts.org [bio.libretexts.org]
• 13. G-Protein-Coupled Receptors Signaling to MAPK/Erk | Cell Signaling Technology [cellsignal.com]

A Researcher's Guide to Dodecylphosphocholine-d25 and Other Deuterated Detergents for Membrane Protein Structural Biology

For researchers, scientists, and drug development professionals navigating the complex landscape of membrane protein structural biology, the choice of detergent is a critical determinant of success. This is particularly true for techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Small-Angle Neutron Scattering (SANS), where the use of deuterated detergents is often indispensable. This guide provides a comparative analysis of Dodecylphosphocholine-d25 (and its commonly used, more fully deuterated counterpart, DPC-d38) and other deuterated detergents, offering a comprehensive overview of their properties, performance in experimental settings, and detailed protocols for their application.

The primary role of detergents in membrane protein research is to extract these proteins from their native lipid bilayer environment and maintain their structure and function in a soluble form.[1][2] Deuterated detergents offer a significant advantage, especially in NMR spectroscopy, by eliminating strong proton signals from the detergent itself that would otherwise obscure the signals from the protein of interest. This leads to significantly improved spectral resolution and sensitivity.[1][2][3] In SANS, deuterated detergents are crucial for a technique known as "contrast matching," where the scattering intensity of the detergent micelle is matched to that of the solvent, effectively making the detergent invisible to neutrons and allowing for the focused study of the solubilized membrane protein.[4][5]

Comparative Analysis of Physicochemical Properties

The selection of an appropriate detergent is often guided by its physicochemical properties, such as the critical micelle concentration (CMC) and aggregation number. The CMC is the concentration at which detergent monomers begin to form micelles, and it is a crucial parameter for designing solubilization and purification experiments. The aggregation number, which is the average number of detergent monomers in a micelle, influences the size of the protein-detergent complex, a critical factor for NMR studies.

While data for the non-deuterated versions of these detergents are widely available, the properties of their deuterated counterparts can sometimes differ. The following table summarizes the available physicochemical properties of DPC-d38 and other commonly used deuterated detergents. It is important to note that some of these values, particularly the aggregation numbers for deuterated species, may not be extensively reported and can be influenced by experimental conditions such as temperature, pH, and buffer composition.

Detergent	Abbreviation	Molecular Weight ( g/mol )	CMC (mM)	Aggregation Number	Type
Dodecylphosphocholine-d38	DPC-d38	389.7	~1.5[6][7]	~54 (for non-deuterated)	Zwitterionic
n-Dodecyl-β-D-maltoside-d25	DDM-d25	535.9	~0.17 (for non-deuterated)	78-149 (for non-deuterated)	Non-ionic
Lauryl Dimethyl Amine Oxide-d25	LDAO-d25	254.5	1-2 (for non-deuterated)	~95 (for non-deuterated)	Zwitterionic
Sodium Dodecyl Sulfate-d25	SDS-d25	291.5	~8.2 (for non-deuterated)	~62 (for non-deuterated)	Anionic
n-Octyl-β-D-glucoside-d17	β-OG-d17	309.5	20-25 (for non-deuterated)	27-100 (for non-deuterated)	Non-ionic

Experimental Performance: A Comparative Look

The ultimate test of a detergent's suitability lies in its performance in solubilizing and stabilizing the target membrane protein for structural analysis. The quality of the resulting data, be it an NMR spectrum or a SANS curve, is the most critical evaluation metric.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In solution NMR, the size of the protein-detergent complex is a key factor influencing the quality of the spectra. Smaller, faster-tumbling micelles generally lead to sharper NMR signals. DPC is widely used in NMR studies of membrane proteins precisely because it tends to form relatively small micelles.

A study on the E. coli outer membrane protein OmpX provides a compelling visual comparison of the performance of different detergents in NMR spectroscopy. The 2D [¹⁵N,¹H]-TROSY correlation NMR spectra of OmpX reconstituted in various phosphocholine-based detergents clearly demonstrate the impact of the detergent on spectral quality. While the linked study does not directly compare DPC-d25 with other commercially available deuterated detergents, it highlights the sensitivity of NMR spectra to the detergent environment. High-quality spectra, characterized by well-dispersed and sharp peaks, are indicative of a stable, well-folded protein in a suitable micellar environment.

Small-Angle Neutron Scattering (SANS)

For SANS studies, the ability to contrast-match the detergent is paramount. This technique relies on the different neutron scattering lengths of hydrogen and deuterium. By using a mixture of deuterated and non-deuterated detergents, or by using a specific deuterated detergent in a D₂O/H₂O buffer, the scattering from the detergent micelle can be made to match that of the solvent, effectively rendering it "invisible." This allows for the direct observation of the scattering signal from the membrane protein of interest.

The choice of deuterated detergent for SANS will depend on the specific scattering length density of the protein and the desired contrast-matching conditions. The availability of detergents with deuteration on different parts of the molecule (e.g., headgroup vs. acyl chain) provides flexibility in designing SANS experiments.

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the use of deuterated detergents in membrane protein structural biology.

Protocol 1: Detergent Screening for Membrane Protein Solubilization and Stability for NMR Studies

This protocol outlines a general procedure for screening different deuterated detergents to identify the optimal candidate for solubilizing and stabilizing a target membrane protein for NMR analysis.

1. Membrane Preparation:

• Express the target membrane protein in a suitable expression system (e.g., E. coli).

• Harvest the cells and prepare isolated cell membranes containing the overexpressed protein.

2. Solubilization Screening:

• Resuspend the membranes in a buffer containing a range of concentrations for each deuterated detergent to be tested (e.g., DPC-d38, DDM-d25, LDAO-d25). A common starting point is to use detergent concentrations well above their CMC.

• Incubate the mixtures with gentle agitation for a defined period (e.g., 1-4 hours) at a controlled temperature (e.g., 4°C or room temperature).

• Centrifuge the samples at high speed (e.g., >100,000 x g) to pellet the unsolubilized membrane fragments.

• Analyze the supernatant for the presence of the solubilized target protein using SDS-PAGE and Western blotting or a GFP-fluorescence-based assay if the protein is tagged.

3. Stability Assessment using NMR:

• For the detergents that show good solubilization efficiency, prepare small-scale NMR samples of the purified protein.

• Acquire a 2D [¹⁵N,¹H]-HSQC or TROSY spectrum for each sample.

• Evaluate the spectra based on the number of observed peaks, their dispersion, and their line widths. A well-dispersed spectrum with sharp peaks is indicative of a stable, well-folded protein.

4. Optimization:

• For the most promising detergent(s), further optimize the solubilization and purification conditions, including detergent concentration, buffer composition (pH, ionic strength), and temperature.

Protocol 2: Membrane Protein Reconstitution for Structural Studies

This protocol describes a general workflow for the expression, purification, and reconstitution of a membrane protein into detergent micelles for structural analysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

A Comparative Guide to Validating Protein Structure and Function in DPC-d25 Micelles

For researchers in structural biology and drug development, the accurate determination of a membrane protein's structure and function is paramount. The choice of a membrane-mimetic environment is a critical factor that can significantly influence experimental outcomes. Dodecylphosphocholine (DPC) micelles, particularly the deuterated d25 variant for nuclear magnetic resonance (NMR) studies, are a widely used tool for solubilizing and stabilizing membrane proteins. This guide provides a comprehensive comparison of methods to validate protein structure and function within DPC-d25 micelles, alongside alternative systems, supported by experimental data and detailed protocols.

Structural Validation: Unveiling the Fold

The primary goal of structural validation is to confirm that the protein adopts a native-like conformation within the DPC-d25 micelle. Two powerful techniques for this are Nuclear Magnetic Resonance (NMR) spectroscopy and Circular Dichroism (CD) spectroscopy.

Solution NMR is a powerful technique for determining the high-resolution three-dimensional structure of membrane proteins in micellar environments. The use of deuterated DPC-d25 is crucial to minimize interference from detergent proton signals.

Comparison of DPC-d25 Micelles with Alternative Systems for NMR

Parameter	DPC-d25 Micelles	Lipid Nanodiscs	Bicelles (isotropic)
Typical Protein Concentration	0.1 - 1.0 mM[1]	~0.3 mM[2]	0.1 - 0.5 mM
Typical Mimetic Concentration	50 - 300 mM[1]	Lipid:MSP ratio dependent	q-ratio dependent
Maximum Protein Size	Up to ~40 kDa for detailed structural studies[3]	Larger complexes possible, but tumbling rate can be a limitation[4]	Intermediate, dependent on bicelle size
Typical Structural Resolution	1.5 - 3.5 Å	Can achieve high resolution, comparable to micelles[4]	High resolution achievable
Sample Stability	Days to a week; can be improved with thermostable mutants[3]	Generally higher stability than micelles[2]	Can be less stable than nanodiscs over long acquisitions
Environment	Artificial detergent environment	More native-like lipid bilayer[4][5]	Planar lipid bilayer region

Experimental Protocol: 2D ¹H-¹⁵N HSQC for Structural Integrity

• Sample Preparation:

  • Express and purify the target membrane protein with uniform ¹⁵N labeling.

  • Solubilize the purified protein in a buffer (e.g., 20 mM Tris, 150 mM NaCl, pH 7.5) containing DPC-d25 at a concentration well above its critical micelle concentration (CMC) of ~1.5 mM. A common starting point is 100-150 mM DPC-d25.

  • Concentrate the protein to 0.1-0.5 mM.

  • Add 5-10% D₂O for the NMR lock.

• NMR Data Acquisition:

  • Acquire a 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) or Transverse Relaxation Optimized Spectroscopy (TROSY)-HSQC spectrum on a high-field NMR spectrometer (≥600 MHz) equipped with a cryoprobe.

  • Typical acquisition parameters include a spectral width of ~16 ppm in the ¹H dimension and ~35 ppm in the ¹⁵N dimension.

• Data Analysis:

  • A well-dispersed spectrum with a single peak for each backbone amide indicates a folded and monomeric protein.

  • Significant peak broadening or the presence of multiple peaks for a single residue may suggest aggregation or conformational heterogeneity.

  • The number of observed peaks should correspond to the number of non-proline residues in the protein sequence.

CD spectroscopy is a rapid and sensitive method to assess the secondary structure content of a protein. It is particularly useful for comparing the effects of different detergents on protein folding.

Comparative Analysis of Detergent Effects on Secondary Structure

The following table presents hypothetical data for a model membrane protein to illustrate how different detergents can influence its secondary structure as determined by CD spectroscopy.

Detergent	Class	α-Helix (%)	β-Sheet (%)	Turn (%)	Unordered (%)
DPC	Zwitterionic	40	25	15	20
SDS	Anionic	35	20	15	30
LDAO	Zwitterionic	42	24	14	20
DDM	Non-ionic	45	28	12	15
In Nanodisc (POPC)	Lipid Bilayer	50	30	10	10

Note: This data is illustrative. Actual percentages will vary depending on the protein.

Experimental Protocol: Secondary Structure Analysis by CD

• Sample Preparation:

  • Prepare the purified membrane protein in a low-salt buffer transparent in the far-UV region (e.g., 10 mM sodium phosphate, pH 7.4).

  • Solubilize the protein with DPC-d25 at a concentration above its CMC.

  • Determine the precise protein concentration using an accurate method like amino acid analysis.

  • The final protein concentration for CD should be in the range of 0.1-0.2 mg/mL.

• CD Data Acquisition:

  • Use a quartz cuvette with a short path length (e.g., 0.1 cm).

  • Record the CD spectrum from 190 to 260 nm at a controlled temperature (e.g., 25°C).

  • Acquire a baseline spectrum of the buffer containing the same concentration of DPC-d25 and subtract it from the protein spectrum.

• Data Analysis:

  • Convert the raw data (ellipticity in millidegrees) to mean residue ellipticity [θ].

  • Use deconvolution algorithms (e.g., CDSSTR, CONTIN) to estimate the percentage of α-helix, β-sheet, turn, and random coil structures[6].

Functional Validation: Ensuring Biological Activity

Confirming that a membrane protein reconstituted in DPC-d25 micelles retains its biological function is crucial. This often involves ligand binding assays or activity assays.

For receptors like G protein-coupled receptors (GPCRs), functional validation can be achieved by measuring ligand binding affinity (Kd) or the concentration required to elicit a half-maximal response (EC50).

Comparison of Functional Parameters in DPC-d25 Micelles vs. Nanodiscs

Parameter	DPC-d25 Micelles	Lipid Nanodiscs
Ligand Binding Affinity (Kd)	Can be measured, but may differ from native membranes.	Generally closer to values obtained in native membranes.
EC50/IC50 Values	Often shifted compared to cellular assays.	More closely mimic cellular response.
G Protein Coupling	Can be challenging to reconstitute the full signaling complex.	More amenable to studying interactions with downstream signaling partners.
Enzymatic Activity (for enzymes)	Activity may be modulated by the detergent environment.	The lipid environment is generally more conducive to native-like activity.

Experimental Protocol: GPCR Activation Assay (GTPγS Binding)

This protocol outlines a common method to measure the activation of a GPCR reconstituted in DPC-d25 micelles.

• Reconstitution:

  • Purify the GPCR and the heterotrimeric G protein (Gαβγ).

  • Co-reconstitute the GPCR and G protein into DPC-d25 micelles by mixing the purified components with the detergent.

• Assay Performance:

  • Incubate the reconstituted proteomicelles with varying concentrations of an agonist.

  • Add [³⁵S]GTPγS, a non-hydrolyzable GTP analog.

  • In the presence of an agonist, the activated GPCR will catalyze the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

  • Separate the protein-bound [³⁵S]GTPγS from the free nucleotide using a filter-binding assay.

• Data Analysis:

  • Quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.

  • Plot the amount of bound radioactivity as a function of agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

Visualizing the Workflow and Pathways

To provide a clearer understanding of the processes involved, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and a canonical signaling pathway.

Experimental workflow for protein validation.

References

• 1. Nanodiscs and Solution NMR: preparation, application and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized Phospholipid Bilayer Nanodiscs Facilitate High-Resolution Structure Determination of Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid nanoparticle technologies for the study of G protein-coupled receptors in lipid environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. File:Circular dichroism and structures calculation-protein in detergents.svg - Wikimedia Commons [commons.wikimedia.org]

Protein Stability in DPC vs. DPC-d38: A Comparative Analysis for Structural and Functional Studies

A detailed comparison of protein stability in deuterated versus non-deuterated Dodecylphosphocholine reveals subtle but critical differences for researchers in structural biology and drug development. While both detergents are instrumental in solubilizing membrane proteins for techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, the choice between the two can impact experimental outcomes.

Dodecylphosphocholine (DPC) is a widely used zwitterionic detergent for the solubilization and stabilization of membrane proteins for in vitro studies. Its deuterated counterpart, typically Dodecylphosphocholine-d38 (DPC-d38), is frequently employed in solution-state NMR to minimize interfering proton signals from the detergent and reduce line broadening, ultimately enhancing spectral quality.[1][2][3][4][5] However, the impact of deuteration on the physical properties of the detergent and, consequently, on protein stability is a crucial consideration that has not been extensively quantified in comparative studies.

This guide provides an objective comparison based on available information, focusing on the practical implications for protein stability and experimental design.

Key Physicochemical Properties

Property	Dodecylphosphocholine (DPC)	Dodecylphosphocholine-d38 (DPC-d38)	Reference
Molecular Formula	C17H38NO4P	C17D38NO4P	[6]
Formula Weight	351.46 g/mol	389.7 g/mol	[6]
Critical Micelle Concentration (CMC)	~1.5 mM	Not explicitly stated, but expected to be similar	[6]

Impact on Protein Structure and Stability

Currently, direct comparative studies quantifying differences in protein thermodynamic stability (e.g., melting temperature, ΔG of unfolding) between DPC and DPC-d25 or DPC-d38 are lacking in the scientific literature. However, the primary role of deuterated DPC is to serve as a "silent" solvent for proton NMR experiments, suggesting that its interaction with the protein and its effect on protein structure and stability are generally assumed to be comparable to non-deuterated DPC.[1][2][3][4][5]

The stability of a protein in a detergent micelle is a complex interplay of hydrophobic and electrostatic interactions. While deuteration is not expected to significantly alter the overall hydrophobic character of the dodecyl chain, minor differences in van der Waals interactions and solvent organization could theoretically lead to subtle changes in protein stability.

Experimental Considerations and Protocols

The choice between deuterated and non-deuterated DPC is primarily dictated by the experimental technique.

Solution-State NMR Spectroscopy

For high-resolution structural studies of membrane proteins by solution-state NMR, the use of deuterated DPC is almost mandatory.

Experimental Workflow for NMR Sample Preparation:

Workflow for NMR sample preparation of a membrane protein in DPC-d38 micelles.

A common protocol for reconstituting membrane proteins into DPC micelles for NMR involves dissolving the purified protein in an organic solvent like hexafluoroisopropanol (HFIP), followed by co-lyophilization with the detergent.[7] This ensures proper integration of the protein into the micelles.[7] The final sample is then dissolved in the appropriate NMR buffer.[7]

Other Biophysical Techniques

For techniques where detergent proton signals are not a concern, such as Circular Dichroism (CD) spectroscopy for secondary structure analysis or thermal shift assays for stability measurements, non-deuterated DPC is typically used due to its lower cost.

Logical Flow for Selecting DPC vs. DPC-d38:

Decision-making process for choosing between deuterated and non-deuterated DPC.

Conclusion

The primary difference between Dodecylphosphocholine-d25 (or -d38) and non-deuterated DPC lies in their application rather than a documented significant impact on protein stability. Deuterated DPC is essential for high-quality solution-state NMR studies of membrane proteins, while non-deuterated DPC is a cost-effective and suitable choice for a wide range of other biophysical and functional assays. Researchers should select the appropriate detergent based on the specific requirements of their experimental technique, with the understanding that both forms are generally effective in providing a membrane-mimetic environment for solubilized proteins. Further direct comparative studies on protein stability in both detergent types would be beneficial to the field.

References

• 1. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deuterated Detergents for Structure-Function Analysis of Membrane Proteins in Solution Using Nuclear Magnetic Resonance (NMR) Spectroscopy and Small-Angle Neutron Scattering (SANS) | Scholars Middle East Publishers [saudijournals.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Dodecylphosphocholine-d25 vs. LDAO: A Comparative Guide for Efficient Membrane Protein Extraction

For Researchers, Scientists, and Drug Development Professionals

The successful extraction of membrane proteins from their native lipid bilayer is a critical first step for functional and structural studies. The choice of detergent is paramount, as it must effectively solubilize the protein while maintaining its structural integrity and activity. This guide provides an objective comparison of two commonly used zwitterionic detergents, Dodecylphosphocholine-d25 (DPC-d25) and Lauryldimethylamine N-oxide (LDAO), for the extraction of membrane proteins.

Executive Summary

Both Dodecylphosphocholine (DPC) and LDAO are effective detergents for membrane protein solubilization. DPC, and its analogs like Fos-Choline-12 (FC-12), often exhibit higher extraction efficiency and can be gentler, leading to better monodispersity of the solubilized protein. LDAO is a more cost-effective and widely used detergent that has proven successful for the crystallization of numerous membrane proteins, likely due to the formation of smaller, more compact micelles. The choice between DPC-d25 and LDAO will depend on the specific characteristics of the target protein, the downstream application (e.g., structural studies vs. functional assays), and budgetary considerations. DPC-d25, the deuterated version of DPC, is particularly advantageous for NMR-based structural studies.

Performance Comparison: DPC-d25 vs. LDAO

The following tables summarize the key physicochemical properties and a direct comparison of the extraction performance of DPC (using its non-deuterated analog, Fos-Choline-12, as a proxy) and LDAO.

Table 1: Physicochemical Properties of DPC and LDAO

Property	Dodecylphosphocholine (DPC)	Lauryldimethylamine N-oxide (LDAO)
Chemical Formula	C₁₇H₃₈NO₄P	C₁₄H₃₁NO
Molecular Weight ( g/mol )	351.47 (for non-deuterated)	229.42
Critical Micelle Concentration (CMC)	~1.0-1.5 mM	~1-2 mM[1]
Aggregation Number	~54	~75-97
Micelle Molecular Weight (kDa)	~19	~17-22
Detergent Class	Zwitterionic (Phosphocholine head group)	Zwitterionic (Amine oxide head group)

Table 2: Membrane Protein Extraction Efficiency and Quality (Fos-Choline-12 vs. LDAO)

Parameter	Fos-Choline-12 (FC-12)	LDAO
Median Solubilization Efficiency	75%	57%
Monodispersity (Median Peak Height Ratio)	5.6	0.9

Data derived from a study on 17 different membrane protein-GFP fusions. The solubilization efficiency was measured as the percentage of the protein extracted from the membrane. The monodispersity was assessed by calculating the ratio of the main protein peak height to the aggregation peak height in fluorescence-detection size-exclusion chromatography (FSEC), with a higher ratio indicating a more homogenous sample.

Experimental Methodologies

The following protocols provide a general framework for membrane protein extraction using DPC-d25 or LDAO for comparative analysis.

I. Small-Scale Detergent Screening for Optimal Solubilization

This protocol is designed to efficiently screen for the optimal detergent and concentration for your specific membrane protein of interest.

Materials:

• Isolated cell membranes containing the target protein

• Solubilization Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol)

• Detergent stock solutions (e.g., 10% (w/v) DPC-d25 and 10% (w/v) LDAO in water)

• Protease inhibitors

• Microcentrifuge tubes

• Ultracentrifuge

Procedure:

• Membrane Preparation: Resuspend the isolated cell membranes in the Solubilization Buffer to a final protein concentration of 5-10 mg/mL.

• Detergent Addition: Aliquot the membrane suspension into microcentrifuge tubes. Add the detergent stock solution to achieve a range of final concentrations (e.g., 0.5%, 1.0%, 1.5%, 2.0% w/v).

• Solubilization: Incubate the samples at 4°C for 1-2 hours with gentle agitation.

• Clarification: Centrifuge the samples at 100,000 x g for 30-60 minutes at 4°C to pellet the non-solubilized membrane fraction.

• Analysis: Carefully collect the supernatant containing the solubilized membrane proteins. Analyze the solubilization efficiency by SDS-PAGE and Western blot, or by measuring the fluorescence of a GFP-tagged protein.

II. Analysis of Solubilized Protein Quality by Fluorescence-Detection Size-Exclusion Chromatography (FSEC)

FSEC is a powerful technique to assess the monodispersity and integrity of a solubilized membrane protein.[2][3][4] This protocol assumes the use of a GFP-tagged protein.

Materials:

• Clarified supernatant from the solubilization step

• Size-Exclusion Chromatography (SEC) system equipped with a fluorescence detector

• SEC column suitable for the expected size of the protein-detergent complex

• SEC Running Buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, and the working concentration of the respective detergent, e.g., 0.05% DPC-d25 or 0.1% LDAO)

Procedure:

• System Equilibration: Equilibrate the SEC column with at least two column volumes of the SEC Running Buffer.

• Sample Injection: Inject an appropriate volume of the clarified supernatant onto the column.

• Data Collection: Monitor the elution profile using the fluorescence detector.

• Analysis: A monodisperse, well-folded protein will typically show a single, symmetrical peak. The presence of a peak at the void volume indicates aggregation, and a peak corresponding to free GFP suggests protein degradation.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows described above.

Caption: A general workflow for membrane protein extraction and analysis.

References

• 1. Detergents and alternatives in cryo-EM studies of membrane proteins: Detergents and alternatives in cryo-EM studies of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescence-Detection Size-Exclusion Chromatography: A Technique to Identify the Integrity of Fluorescent Membrane Proteins upon Detergent Solubilization [jove.com]
• 3. Fluorescence-Detection Size-Exclusion Chromatography-Based Thermostability Assay for Membrane Proteins | Springer Nature Experiments [experiments.springernature.com]
• 4. Fluorescence-detection size-exclusion chromatography for precrystallization screening of integral membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation Techniques for NMR Data of Dodecylphosphocholine-d25 Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various cross-validation techniques applied to Nuclear Magnetic Resonance (NMR) data, with a specific focus on samples embedded in Dodecylphosphocholine-d25 (DPC-d25) micelles. The selection of an appropriate cross-validation strategy is paramount for building robust and predictive models from NMR data, ensuring the reliability of structural and dynamic insights crucial for drug discovery and development. This document outlines the theoretical basis of common cross-validation methods, presents a quantitative comparison of their performance, and provides detailed experimental protocols for acquiring high-quality NMR data of peptides and proteins in a DPC-d25 micellar environment.

Introduction to Cross-Validation in NMR Spectroscopy

Cross-validation is a statistical method used to assess the performance and generalizability of a predictive model. In the context of NMR-based structural biology, it is essential for preventing the overfitting of data, where a model describes the random error or noise in the data rather than the underlying relationship. By partitioning the experimental data into training and testing sets, cross-validation provides a more realistic estimate of how the model will perform on new, unseen data. Key metrics used to evaluate model performance during cross-validation include the R-factor and the Q-factor, which quantify the agreement between experimental and back-calculated data.

Comparison of Cross-Validation Techniques

The choice of cross-validation technique can significantly impact the assessment of an NMR-derived structural model. Below is a comparison of four common methods, outlining their principles, strengths, and weaknesses, particularly in the context of NMR data from DPC-d25 embedded samples.

Cross-Validation Technique	Principle	Advantages for NMR in DPC-d25	Disadvantages for NMR in DPC-d25	Typical Application in NMR
Leave-One-Out (LOO)	Each data point is individually used as the test set, with the remaining data used for training. The process is repeated for all data points.	- Provides a nearly unbiased estimate of the prediction error. - Deterministic, yielding the same result every time.	- High computational cost, especially for large datasets (e.g., numerous NOE restraints). - High variance in the performance estimate, as the training sets are highly similar.	Validating models with a limited number of restraints.
k-Fold Cross-Validation	The dataset is randomly partitioned into 'k' equal-sized subsets. One subset is used for testing, and the remaining k-1 subsets are used for training. This is repeated k times.	- Reduces computational cost compared to LOO. - Provides a good balance between bias and variance in the error estimate.	- The performance estimate can vary depending on the random partitioning of the data.	General-purpose validation of NMR-derived structures.
Venetian Blinds	Data points are systematically assigned to folds. For example, every k-th data point is assigned to the k-th fold.	- Ensures a more even distribution of data points across folds, which can be beneficial for sequentially collected NMR data.	- Can introduce bias if there is a systematic trend in the data that aligns with the selection pattern.	Useful for time-series NMR data or where systematic data collection patterns exist.
Contiguous Blocks	The data is divided into contiguous blocks, and each block is held out as a test set in turn.	- Mimics a scenario where a continuous segment of data is missing. - Can be relevant for assessing the impact of missing assignments or spectral regions.	- Can lead to higher bias if the blocks are too large, as the training set size is significantly reduced.	Assessing the robustness of a model to the absence of data from specific molecular regions or experimental time points.

Quantitative Performance Metrics

The following table presents hypothetical yet representative quantitative data to illustrate the performance of different cross-validation techniques on a model of a 25-residue peptide in DPC-d25 micelles, based on NOESY-derived distance restraints.

Cross-Validation Method	Number of Folds (k)	R-factor (working set)	R-factor (free set)	Q-factor	Computational Time (arbitrary units)
Leave-One-Out	N (number of restraints)	0.21	0.28	0.35	100
10-Fold	10	0.22	0.26	0.33	10
5-Fold	5	0.23	0.25	0.32	5
Venetian Blinds	10	0.22	0.27	0.34	10
Contiguous Blocks	5	0.25	0.32	0.39	5

Note: Lower R-factor and Q-factor values generally indicate a better agreement between the model and the experimental data. The "free set" R-factor is a critical indicator of the model's predictive power on unseen data.

Experimental Protocols

Sample Preparation of a Peptide in Dodecylphosphocholine-d25 (DPC-d25) Micelles

This protocol is designed for the preparation of a 0.5 mM sample of a 15N-labeled peptide in 100 mM DPC-d25 micelles.

Materials:

• 15N-labeled peptide (lyophilized powder)

• Dodecylphosphocholine-d25 (DPC-d25)

• 2,2,2-Trifluoroethanol (TFE)

• Sodium phosphate monobasic and dibasic

• Sodium chloride (NaCl)

• Deuterium oxide (D2O, 99.9%)

• Ultrapure water

• 5 mm NMR tubes

Procedure:

• Prepare NMR Buffer: Prepare a 20 mM sodium phosphate buffer with 50 mM NaCl, pH 6.5.

• Co-solubilization:

  • Weigh an appropriate amount of the 15N-labeled peptide and DPC-d25 to achieve the final desired concentrations.

  • Dissolve both the peptide and DPC-d25 in a minimal volume of TFE in a clean glass vial. Gently vortex to ensure complete dissolution.

• Lyophilization (Step 1): Freeze the TFE solution using liquid nitrogen and lyophilize overnight to remove the TFE. A thin, clear film should be visible at the bottom of the vial.

• Reconstitution in Water: Resuspend the lyophilized film in ultrapure water. The solution may appear slightly cloudy.

• Lyophilization (Step 2): Freeze the aqueous solution and lyophilize overnight to obtain a fluffy white powder. This step is crucial for removing any residual TFE and ensuring proper micelle formation.

• Final Sample Preparation:

  • Dissolve the final lyophilized powder in the NMR buffer to the desired volume (e.g., 500 µL).

  • Add D2O to a final concentration of 10% (v/v) for the spectrometer lock.

  • Gently vortex the sample to ensure homogeneity.

  • Transfer the final solution to a clean 5 mm NMR tube.

2D ¹H-¹⁵N HSQC and 2D ¹H-¹H NOESY Experiments

These experiments are fundamental for resonance assignment and obtaining distance restraints for structure calculation.

Spectrometer: 600 MHz (or higher) NMR spectrometer equipped with a cryoprobe. Temperature: 298 K

2D ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To obtain a fingerprint of the protein, with one peak for each backbone and sidechain amide proton.

• Pulse Program: Standard gradient-enhanced HSQC pulse sequence (e.g., hsqcfpf3gppiwg on Bruker instruments).

• Acquisition Parameters:

  • Spectral width: ~12 ppm in the ¹H dimension, ~35 ppm in the ¹⁵N dimension.

  • Number of complex points: 2048 in the direct dimension (¹H), 256 in the indirect dimension (¹⁵N).

  • Number of scans: 16-64 (depending on sample concentration).

  • Recycle delay: 1.0 - 1.5 seconds.

2D ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy):

• Purpose: To identify protons that are close in space (< 5 Å), providing the distance restraints for structure calculation.

• Pulse Program: Standard NOESY pulse sequence with water suppression (e.g., noesygppiwg on Bruker instruments).

• Acquisition Parameters:

  • Spectral width: ~12 ppm in both ¹H dimensions.

  • Number of complex points: 2048 in the direct dimension, 512 in the indirect dimension.

  • NOESY mixing time: 100-200 ms (an optimal value should be determined experimentally).

  • Number of scans: 32-128.

  • Recycle delay: 1.5 - 2.0 seconds.

Visualization of Cross-Validation Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the k-fold and leave-one-out cross-validation processes.

Caption: Workflow for k-Fold Cross-Validation.

Caption: Workflow for Leave-One-Out Cross-Validation.

Conclusion

The selection of a cross-validation technique for NMR data of samples in DPC-d25 micelles requires careful consideration of the dataset's characteristics and the computational resources available. While Leave-One-Out cross-validation offers a nearly unbiased error estimate, its computational cost can be prohibitive for large datasets. k-Fold cross-validation provides a practical and balanced alternative. Venetian blinds and contiguous block methods can be particularly useful in specific scenarios involving ordered or sequential data. Ultimately, the consistent application of a well-chosen cross-validation strategy, coupled with rigorous experimental protocols, is essential for generating high-quality, reliable, and predictive structural models of biomolecules in membrane-mimetic environments.

Dodecylphosphocholine-d25: A Superior Choice for Structural Analysis of Membrane Proteins

For researchers, scientists, and drug development professionals engaged in the structural and functional analysis of membrane proteins, the choice of detergent is a critical factor influencing experimental success. Among the array of phosphocholine-based detergents, Dodecylphosphocholine-d25 (DPC-d25) emerges as a superior option, particularly for studies employing Nuclear Magnetic Resonance (NMR) spectroscopy. This advantage stems primarily from the replacement of hydrogen atoms with deuterium in its dodecyl chain, which significantly enhances spectral quality and provides a clearer view of the protein of interest.

This guide provides an objective comparison of DPC-d25 with other phosphocholine-based detergents, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate detergent for your research needs.

Key Advantages of Dodecylphosphocholine-d25 in NMR Spectroscopy

The primary advantage of DPC-d25 over its non-deuterated counterpart, DPC, and other phosphocholine-based detergents lies in the strategic replacement of protons with deuterium. This isotopic substitution has profound benefits for NMR studies:

• Elimination of Interfering Detergent Signals: In ¹H NMR, the abundant protons in a non-deuterated detergent create large, broad signals that can obscure the signals from the much lower concentration of the membrane protein. The use of DPC-d25 effectively eliminates these interfering proton signals from the detergent itself, resulting in significantly cleaner spectra where the protein signals are clearly resolved.[1]

• Reduced Linewidths and Improved Spectral Resolution: Deuteration of the detergent reduces strong dipole-dipole interactions and eliminates potential proton relaxation pathways that contribute to the broadening of NMR signals.[1] This leads to sharper, better-resolved peaks in the NMR spectrum, allowing for more accurate analysis of protein structure and dynamics.

• Enhanced Sensitivity for Advanced NMR Experiments: The improved spectral quality and reduced signal overlap afforded by DPC-d25 are particularly crucial for advanced, multi-dimensional NMR experiments like Nuclear Overhauser Effect Spectroscopy (NOESY). These experiments are essential for determining the three-dimensional structure of proteins, and the use of deuterated detergents can be essential for obtaining high-quality data.[1]

Comparative Data: Physicochemical Properties

The choice of detergent is also governed by its physicochemical properties, which influence its interaction with the membrane protein and the overall stability of the protein-detergent complex. Below is a comparison of key properties of DPC and other relevant phosphocholine-based detergents.

Detergent	Chemical Structure	Critical Micelle Concentration (CMC) (mM)	Aggregation Number
Dodecylphosphocholine (DPC)	C₁₂H₂₅(OCH₂CH₂)N(CH₃)₂CH₂CH₂OPO₃⁻	~1.1	~54
Dodecylphosphocholine-d25 (DPC-d25)	C₁₂D₂₅(OCH₂CH₂)N(CH₃)₂CH₂CH₂OPO₃⁻	Similar to DPC	Similar to DPC
LysoFos-Choline 14	C₁₄H₂₉(OCH₂CH₂)N(CH₃)₂CH₂CH₂OPO₃⁻	Not readily available	Not readily available

Note: The CMC and aggregation number for DPC-d25 are expected to be very similar to those of non-deuterated DPC, as deuteration has a minimal effect on these bulk physicochemical properties.

Protein Stability in Phosphocholine-Based Detergents

While phosphocholine-based detergents are widely used due to their zwitterionic nature, which can mimic the head groups of phospholipids in native membranes, they can also have a destabilizing effect on some membrane proteins. Some studies have indicated that fos-choline detergents may lead to protein destabilization and unfolding.[2][3] However, the stability of a membrane protein in a detergent is highly protein-dependent and must be empirically determined.

A common method to assess protein stability in different detergents is through thermal denaturation assays, such as Differential Scanning Fluorimetry (DSF). This technique measures the melting temperature (Tm) of a protein, which is an indicator of its thermal stability. A higher Tm generally indicates greater stability. While a direct comparative study of the same protein in DPC-d25 and other phosphocholine detergents is not available, the general protocol for such an experiment is well-established.

Experimental Protocols

I. Membrane Protein Solubilization

Objective: To extract a membrane protein of interest from the cell membrane and form a stable protein-detergent complex.

Materials:

• Isolated cell membranes containing the target membrane protein.

• Dodecylphosphocholine-d25 (or other phosphocholine-based detergent).

• Solubilization Buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol).

• Protease inhibitors.

• Ultracentrifuge.

Procedure:

• Resuspend the isolated cell membranes in the Solubilization Buffer to a final protein concentration of 5-10 mg/mL.

• Add the detergent from a concentrated stock solution to the membrane suspension. The optimal detergent-to-protein ratio needs to be determined empirically, but a starting point is often a final detergent concentration of 1-2% (w/v).

• Incubate the mixture with gentle agitation for 1-2 hours at 4°C.

• Centrifuge the mixture at high speed (e.g., 100,000 x g) for 1 hour at 4°C to pellet the non-solubilized material.

• Carefully collect the supernatant, which contains the solubilized membrane protein in detergent micelles.

• The solubilization efficiency can be assessed by analyzing the supernatant and pellet fractions by SDS-PAGE and Western blotting for the target protein.

dot

Caption: Workflow for membrane protein solubilization using detergents.

II. Thermal Stability Assay using Differential Scanning Fluorimetry (DSF)

Objective: To determine the thermal stability (Tm) of a membrane protein in different detergents.

Materials:

• Purified membrane protein solubilized in the detergent of interest (e.g., DPC-d25, DPC, LysoFos-Choline).

• SYPRO Orange dye (or a similar fluorescent dye that binds to unfolded proteins).

• Real-time PCR instrument capable of monitoring fluorescence changes with temperature.

Procedure:

• Prepare a reaction mixture containing the purified protein-detergent complex at a final concentration of 0.1-0.2 mg/mL and a final concentration of SYPRO Orange (typically 5x).

• Aliquot the reaction mixture into a 96-well PCR plate.

• Place the plate in the real-time PCR instrument.

• Set up a temperature ramp from 25°C to 95°C with a heating rate of 1°C/minute.

• Monitor the fluorescence of the SYPRO Orange dye as the temperature increases.

• The melting temperature (Tm) is determined from the midpoint of the unfolding transition in the fluorescence curve.

dot

Caption: Workflow for determining protein thermal stability via DSF.

III. 2D ¹H-¹⁵N HSQC NMR Spectroscopy

Objective: To obtain a high-resolution 2D NMR spectrum of a ¹⁵N-labeled membrane protein to assess its folded state and spectral quality in DPC-d25.

Materials:

• Purified, ¹⁵N-labeled membrane protein solubilized in DPC-d25 micelles.

• NMR buffer (e.g., 20 mM phosphate buffer, pH 6.5, 50 mM NaCl, 10% D₂O).

• NMR spectrometer equipped with a cryoprobe.

Procedure:

• Prepare the NMR sample by exchanging the purified protein-detergent complex into the NMR buffer. A typical protein concentration for NMR is 0.1-0.5 mM.[4] The DPC-d25 concentration should be well above its CMC.

• Transfer the sample to a high-quality NMR tube.

• Acquire a 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum on the NMR spectrometer.[5]

• The quality of the spectrum is assessed by the number of observed cross-peaks (which should correspond to the number of non-proline residues in the protein), the dispersion of the peaks (a well-dispersed spectrum is indicative of a well-folded protein), and the sharpness of the peaks.

dot

Caption: Workflow for 2D ¹H-¹⁵N HSQC NMR of a membrane protein.

Conclusion

Dodecylphosphocholine-d25 offers significant and well-established advantages for the structural analysis of membrane proteins by NMR spectroscopy. The elimination of interfering proton signals leads to cleaner, higher-resolution spectra, which is a prerequisite for detailed structural and dynamic studies. While the stability of a given membrane protein in any detergent must be empirically determined, the superior spectral quality afforded by DPC-d25 makes it the detergent of choice for high-resolution NMR studies. The provided experimental protocols offer a starting point for researchers to solubilize, assess the stability of, and analyze their membrane protein of interest in this and other phosphocholine-based detergents.

References

• 1. saudijournals.com [saudijournals.com]
• 2. High-throughput stability screening for detergent-solubilized membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nmr-bio.com [nmr-bio.com]
• 5. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biological Relevance of Protein Structures Determined in DPC-d25: A Comparative Guide

For: Researchers, Scientists, and Drug Development Professionals

The determination of high-resolution structures of membrane proteins is a cornerstone of modern drug discovery and biomedical research. These proteins, which constitute over 60% of pharmaceutical targets, present significant technical challenges for structural biologists.[1] A common method involves extracting the protein from its native lipid bilayer and solubilizing it in a membrane-mimicking environment. Dodecylphosphocholine (DPC), particularly its deuterated form DPC-d25 for Nuclear Magnetic Resonance (NMR) spectroscopy, has been a popular choice due to its ability to form small, stable micelles that yield high-quality NMR spectra.[2][3]

However, the critical question remains: How biologically relevant are the protein structures determined in this artificial detergent environment? This guide provides an objective comparison between DPC-d25 and other membrane-mimetic systems, supported by experimental data, to help researchers assess the physiological relevance of their findings and choose the appropriate environment for their studies.

Comparative Analysis of Membrane Mimetics

The choice of a membrane mimetic is a trade-off between achieving high-resolution structural data and preserving the native structure, dynamics, and function of the protein. While DPC is an excellent tool for structural determination, evidence suggests that more native-like environments, such as lipid bicelles and nanodiscs, better preserve the functional dynamics of membrane proteins.[4]

Structural Integrity:

Generally, the overall fold of a membrane protein is often preserved in DPC micelles. For example, a comparative study on a transmembrane fragment (TM4) showed only a minor structural deviation (RMSD of 0.79 Å) between the structure determined in anionic SDS micelles and zwitterionic DPC micelles.[5] Similarly, the outer membrane protein OmpX was found to form a stable β-barrel in DPC micelles, DHPC/DMPC bicelles, and DMPC nanodiscs.[4] However, the precise orientation and insertion depth of the protein can differ more significantly when comparing a micelle environment to a lipid bilayer.[6]

Protein Dynamics and Function:

This is where the most significant differences emerge. The functional activity of many membrane proteins is compromised in detergent micelles but can be restored in a more native lipid environment.[4] This loss of function is increasingly linked to the suppression of essential protein dynamics.

A key study using NMR relaxation to compare the dynamics of OmpX revealed that motions on the pico- to nanosecond and micro- to millisecond timescales differ substantially between DPC and lipid environments like bicelles and nanodiscs.[4] Specifically, the dynamic variability of the β-strands, which is crucial for function, was pronounced in the lipid environment but appeared to be suppressed in DPC micelles.[4] This suggests that while DPC can stabilize a single conformation suitable for structure determination, it may "freeze" the protein in a state that does not represent its full functional-dynamic ensemble. This is further supported by studies on the β2 adrenergic receptor, which showed that the exchange rate between its active and inactive conformations was markedly different in lipid nanodiscs compared to detergent micelles.[4]

Data Presentation: Quantitative Comparison

The following tables summarize the properties of common membrane mimetics and compare their impact on key biophysical parameters.

Table 1: Properties of Common Membrane Mimetics

Mimetic System	Type	Typical Composition	Key Characteristics	Common Use
DPC-d25 Micelles	Zwitterionic Detergent	Dodecylphosphocholine	Small, uniform micelles (~15-20 kDa); Fast tumbling leads to high-resolution NMR spectra.[2]	Solution NMR
SDS Micelles	Anionic Detergent	Sodium Dodecyl Sulfate	Harsher, denaturing detergent; Used as a mimetic for prokaryotic membranes.[5][7]	Initial solubilization, some structural studies
DDM Micelles	Non-ionic Detergent	n-Dodecyl-β-D-Maltopyranoside	Mild detergent with a low CMC; Forms larger micelles (~40-50 kDa).[8]	Protein extraction, crystallization, Cryo-EM
Bicelles	Lipid-Detergent Mix	DMPC (long-chain) / DHPC (short-chain)	Discoidal structures with a central lipid bilayer region; More native-like than micelles.[4][9]	Solution & Solid-State NMR
Nanodiscs	Lipid-Protein Complex	DMPC, POPC / Membrane Scaffold Protein	A patch of lipid bilayer (~10 nm) encircled by a protein belt; Provides a defined, native-like environment.[4][10]	NMR, Cryo-EM, functional assays
Amphipols	Amphipathic Polymer	A8-35, PMAL-C8	Polymers that wrap around the transmembrane domain of a protein, replacing the need for detergent.[7]	Cryo-EM, functional studies

Table 2: Performance Comparison of Membrane Mimetics

Parameter	DPC-d25 Micelles	Bicelles (e.g., DMPC/DHPC)	Nanodiscs (e.g., DMPC)	Biological Relevance
Structural Fold Preservation	Generally Good[4]	High	High	All can preserve the basic fold, but orientation may vary.
Protein Dynamics	Suppressed; Reduced pico- to millisecond motions[4]	Higher conformational variability than micelles[4]	Pronounced dynamic variability, closer to native state[4]	Lipid environments better mimic native protein flexibility.
Functional Activity	Often compromised or lost[4]	Often restored	Often restored	Functionality is highly dependent on a native-like lipid environment.
NMR Spectral Quality	Often high resolution and sensitivity[2]	Good, but can have larger particle sizes affecting spectral quality	Good, well-dispersed spectra, but larger size can be a challenge[11]	DPC often provides the best spectra, but at the cost of biological dynamics.
Chemical Shift Perturbation	-	Significant shifts observed when moving from DPC[4]	Significant shifts observed when moving from DPC[4][11]	Differences in chemical shifts confirm a different local environment compared to DPC.

Mandatory Visualizations

Diagrams of Workflows and Relationships

Caption: Experimental workflow for membrane protein structure determination.

Caption: Decision logic for choosing a suitable membrane mimetic.

Experimental Protocols

The following are generalized protocols based on methodologies cited in the literature. Researchers should optimize these for their specific protein of interest.

Protocol 1: NMR Sample Preparation in DPC-d25 Micelles

This protocol is adapted from methodologies used for transmembrane peptide structural studies.[5]

• Protein Expression and Purification: Express and purify the membrane protein of interest using standard protocols (e.g., affinity and size-exclusion chromatography) in a mild detergent like DDM to maintain stability.

• Lyophilization: Lyophilize the purified protein to remove water and the initial purification detergent.

• Solubilization in DPC-d25:

  • Prepare an NMR buffer (e.g., 20 mM phosphate buffer, pH 6.5, 50 mM NaCl).

  • Dissolve lyophilized protein directly into the NMR buffer containing a final concentration of 100-150 mM DPC-d25. The detergent concentration must be well above its critical micelle concentration (CMC) of ~1.5 mM.[12]

  • The final protein concentration should typically be in the range of 0.5-1.5 mM.

• Sample Preparation for NMR:

  • Transfer the protein-micelle solution to a suitable NMR tube (e.g., Shigemi).

  • Add 5-10% D₂O to the sample to provide a lock signal for the NMR spectrometer.

  • A reducing agent, such as DTT, may be added to prevent oxidation.

• Quality Control: Acquire a 2D ¹H-¹⁵N HSQC or TROSY-HSQC spectrum to assess the sample's homogeneity and spectral quality. A well-folded, stable protein in a suitable micelle environment will show a spectrum with well-dispersed, uniform peaks.[2]

Protocol 2: Reconstitution of a Membrane Protein into Nanodiscs

This protocol is a generalized workflow based on common reconstitution methods.[11]

• Component Preparation:

  • Membrane Scaffold Protein (MSP): Express and purify the desired MSP variant (e.g., MSP1D1, MSP1E3D1).

  • Lipids: Prepare lipids (e.g., DMPC or POPC) by dissolving them in chloroform, drying them under nitrogen gas to form a thin film, and desiccating them under vacuum. Resuspend the lipid film in a buffer containing a detergent like sodium cholate to form lipid-detergent micelles.

  • Target Protein: The purified membrane protein should be in a compatible detergent (e.g., DDM, DPC).

• Reconstitution Mixture:

  • Combine the target protein, the lipid-cholate mixture, and the MSP in a specific molar ratio. The optimal ratio (e.g., MSP:Protein:Lipid) must be determined empirically for each protein.

  • Incubate the mixture on ice or at 4°C for 1-2 hours to allow the components to equilibrate.

• Detergent Removal and Nanodisc Assembly:

  • Remove the detergent (cholate and the protein's initial detergent) to initiate nanodisc self-assembly. This is typically done by adding detergent-adsorbing beads (e.g., Bio-Beads) and incubating overnight at 4°C with gentle mixing.

• Purification of Assembled Nanodiscs:

  • Remove the Bio-Beads.

  • Purify the fully assembled, protein-containing nanodiscs from empty nanodiscs and aggregated material using size-exclusion chromatography (SEC).

• Verification: Analyze the SEC fractions using SDS-PAGE to confirm the co-elution of the target protein and MSP. The resulting sample can then be concentrated and used for structural or functional analysis.

Conclusion

DPC-d25 remains a powerful and effective tool for determining the high-resolution structures of membrane proteins by solution NMR. It excels at producing the small, rapidly tumbling particles necessary for high-quality spectra. However, researchers and drug development professionals must recognize the potential limitations regarding biological relevance. The data clearly indicate that the detergent micelle environment can suppress the natural conformational dynamics that are often essential for protein function.

For studies where understanding the mechanism of action, allosteric regulation, or protein-lipid interactions is paramount, alternative, more native-like systems such as bicelles and nanodiscs are superior choices. While they may present greater challenges in sample preparation and optimization for structural studies, the resulting data are more likely to reflect the true physiological state of the protein. The ultimate choice of membrane mimetic should therefore be a deliberate one, guided by the specific biological question being addressed.

References

• 1. Protein Structure Prediction and Design in a Biologically Realistic Implicit Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ks.uiuc.edu [ks.uiuc.edu]
• 4. Micelles, Bicelles, and Nanodiscs: Comparing the Impact of Membrane Mimetics on Membrane Protein Backbone Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Analysis and Dynamic Processes of the Transmembrane Segment Inside Different Micellar Environments—Implications for the TM4 Fragment of the Bilitranslocase Protein [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Detergents and alternatives in cryo-EM studies of membrane proteins: Detergents and alternatives in cryo-EM studies of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. biorxiv.org [biorxiv.org]
• 10. discuss.cryosparc.com [discuss.cryosparc.com]
• 11. Influence of Detergent and Lipid Composition on Reconstituted Membrane Proteins for Structural Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mixing and Matching Detergents for Membrane Protein NMR Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: Dodecylphosphocholine-d25 Micelles vs. SMALPs for Membrane Protein Research

For Researchers, Scientists, and Drug Development Professionals

The study of membrane proteins, crucial targets for drug development, is fundamentally dependent on the ability to extract them from their native lipid bilayer and stabilize them in a soluble form for downstream analysis. The choice of membrane mimetic is a critical step that can significantly impact the structural integrity and functional viability of the protein of interest. This guide provides an objective comparison of two distinct and widely used membrane mimetics: Dodecylphosphocholine-d25 (DPC-d25) micelles and Styrene Maleic Acid Lipid Particles (SMALPs). We will delve into their performance, supported by experimental data, and provide detailed methodologies for their application.

Introduction to DPC-d25 Micelles and SMALPs

Dodecylphosphocholine (DPC) is a zwitterionic detergent commonly used in the structural biology of membrane proteins, particularly for solution Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3][4][5] The deuterated form, DPC-d25, is often employed to reduce the background signal from the detergent in proton NMR experiments. DPC molecules self-assemble into small, spherical micelles in aqueous solution, providing a hydrophobic core that sequesters the transmembrane domains of the protein from the aqueous solvent.[1][3][4][5]

Styrene Maleic Acid (SMA) copolymers offer a detergent-free method for solubilizing membrane proteins.[6][7][8] These amphipathic polymers can directly excise a patch of the native cell membrane, encapsulating the membrane protein along with its surrounding lipid environment.[6][7][8] The resulting nanoparticles are termed Styrene Maleic Acid Lipid Particles or "SMALPs".[6][7][8] This approach has gained significant traction as it better preserves the native lipid-protein interactions, which are often crucial for protein function and stability.[6][7][8][9]

Performance Comparison: DPC-d25 Micelles vs. SMALPs

The choice between DPC-d25 micelles and SMALPs hinges on the specific requirements of the downstream application, be it structural determination, functional assays, or ligand binding studies. The following table summarizes key quantitative data comparing the two systems.

Parameter	Dodecylphosphocholine-d25 (DPC-d25) Micelles	Styrene Maleic Acid Lipid Particles (SMALPs)	Key Advantages
Nature of Environment	Artificial detergent micelle	Native lipid bilayer disc	SMALPs provide a more native-like environment.[6][8][9]
Protein Stability	Can be denaturing for some proteins.[10] Often lower thermostability compared to native-like environments.[8]	Generally higher protein stability and thermostability due to the presence of native lipids.[8][11]	SMALPs offer enhanced stability for many membrane proteins.[8][12][11]
Protein Function/Activity	Activity can be compromised due to the removal of native lipids and the harsh nature of detergents.[10]	Often preserves or even enhances protein activity compared to detergent-solubilized protein.[6][8]	SMALPs are superior for functional studies requiring a native lipid context.[6][8]
Particle Size	~5 nm diameter	~10-11 nm diameter[12]	DPC micelles are smaller, which can be advantageous for some NMR studies.
Preparation Method	Detergent-based extraction and reconstitution.[3][13]	Detergent-free extraction directly from the membrane.[6][14][15]	SMALPs offer a simpler, detergent-free extraction process.[6][14][15]
Compatibility with Divalent Cations	Generally compatible	Sensitive to divalent cations (e.g., Mg²⁺, Ca²⁺) which can cause precipitation.[7][8][11]	DPC micelles are more robust in the presence of divalent cations.
pH Sensitivity	Broad pH range	Insoluble below pH ~6.5.[12]	DPC micelles are less sensitive to pH changes.
Primary Application	Solution NMR spectroscopy.[1][2][3][4][5]	Cryo-Electron Microscopy (Cryo-EM), functional assays, structural studies.[6][9][16][17]	Each system is well-suited for different primary applications.

Experimental Protocols

Protocol 1: Reconstitution of a Membrane Protein in DPC-d25 Micelles for NMR Spectroscopy

This protocol outlines the general steps for solubilizing and reconstituting a membrane protein into DPC-d25 micelles.

Materials:

• Purified membrane protein in a mild detergent (e.g., LDAO, DDM).

• DPC-d25 powder.

• NMR buffer (e.g., 20 mM Sodium Phosphate, 50 mM NaCl, pH 7.0).

• Dialysis tubing (e.g., 10 kDa MWCO).

• Spectrophotometer.

• Ultracentrifuge.

Methodology:

• Protein Preparation: Start with the purified membrane protein solubilized in a mild detergent. The protein should be concentrated to a suitable level (e.g., 0.5-1.0 mM).

• Detergent Exchange: Prepare a solution of DPC-d25 in the NMR buffer at a concentration well above its critical micelle concentration (CMC) of ~1.1 mM. A common working concentration is 100-150 mM.[5]

• Mixing: Mix the protein solution with the DPC-d25 solution. The final DPC-d25 concentration should be maintained well above the CMC. The ratio of DPC-d25 to the initial detergent should be high to facilitate exchange.

• Dialysis: Transfer the protein-detergent mixture to a dialysis cassette and dialyze against a large volume of NMR buffer containing the desired final concentration of DPC-d25. Perform several buffer changes over 24-48 hours to ensure complete removal of the initial detergent.

• Concentration and Characterization: After dialysis, concentrate the protein-DPC-d25 sample to the desired concentration for NMR experiments. Verify the protein's structural integrity using techniques like Circular Dichroism (CD) spectroscopy.

Protocol 2: Extraction and Purification of a Membrane Protein using SMALPs

This protocol describes the detergent-free extraction of a membrane protein directly from the cell membrane using SMA copolymer.

Materials:

• Cell paste or membrane fraction containing the overexpressed membrane protein.

• SMA copolymer (e.g., SMA 2000) solution (typically 2.5% w/v in a suitable buffer).

• Extraction buffer (e.g., Tris-buffered saline, pH 8.0).

• Affinity chromatography resin (e.g., Ni-NTA for His-tagged proteins).

• Wash and elution buffers for affinity chromatography.

• Ultracentrifuge.

Methodology:

• Membrane Preparation: Resuspend the cell paste or isolated membranes in the extraction buffer.

• SMALP Formation: Add the SMA copolymer solution to the membrane suspension. A common ratio is 2.5% (w/v) SMA to 30 mg/ml wet pellet weight of membranes.[18] Incubate at room temperature or 37°C for 1-2 hours with gentle agitation to allow for the formation of SMALPs.[14]

• Clarification: Centrifuge the mixture at high speed (e.g., 100,000 x g) for 30-60 minutes to pellet any unsolubilized material.[14] The supernatant contains the solubilized SMALPs.

• Affinity Purification: Apply the supernatant to the equilibrated affinity chromatography resin. Wash the resin with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the SMALP-encapsulated protein using an appropriate elution buffer (e.g., containing imidazole for His-tagged proteins).

• Characterization: Analyze the purified SMALPs by SDS-PAGE and negative stain electron microscopy to confirm the presence and homogeneity of the protein-loaded particles.

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for preparing membrane proteins in DPC-d25 micelles and SMALPs.

Caption: Workflow for membrane protein reconstitution in DPC-d25 micelles.

Caption: Workflow for membrane protein extraction and purification using SMALPs.

Concluding Remarks

The choice between DPC-d25 micelles and SMALPs is not a matter of one being universally superior to the other, but rather a decision based on the specific research question and the nature of the membrane protein under investigation.

Choose DPC-d25 micelles when:

• The primary goal is high-resolution solution NMR of a small to medium-sized membrane protein.

• The protein is known to be stable in this detergent.

• The experimental conditions require the presence of divalent cations or a pH below 6.5.

Choose SMALPs when:

• Preserving the native lipid environment and maximizing functional activity are paramount.[6][8]

• The intended downstream applications include cryo-EM, single-molecule studies, or functional assays that are sensitive to the lipid environment.[6][9][16][17]

• A detergent-free approach is desired to avoid potential artifacts introduced by detergents.

Recent advancements in membrane protein research have increasingly favored methods that maintain a more native-like environment. In this context, SMALPs represent a significant step forward, enabling the study of membrane proteins in a state that more closely resembles their physiological context. However, the well-established utility of DPC-d25 micelles in solution NMR ensures their continued relevance in the structural biologist's toolkit. Careful consideration of the advantages and limitations of each system, as outlined in this guide, will empower researchers to make informed decisions and advance our understanding of this critical class of proteins.

References

• 1. Dodecylphosphocholine micelles as a membrane-like environment: new results from NMR relaxation and paramagnetic relaxation enhancement analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Specific Lipid Binding of Membrane Proteins in Detergent Micelles Characterized by NMR and Molecular Dynamics [agris.fao.org]
• 3. NMR solution structure determination of membrane proteins reconstituted in detergent micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NMR Studies in Dodecylphosphocholine of a Fragment Containing the Seventh Transmembrane Helix of a G-Protein-Coupled Receptor from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The use of SMALPs as a novel membrane protein scaffold for structure study by negative stain electron microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publications.aston.ac.uk [publications.aston.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. Detergent-Free Isolation of Membrane Proteins and Strategies to Study Them in a Near-Native Membrane Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 12. Membrane protein nanoparticles: the shape of things to come - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enrichment of Membrane Proteins for Downstream Analysis Using Styrene Maleic Acid Lipid Particles (SMALPs) Extraction [bio-protocol.org]
• 15. Enrichment of Membrane Proteins for Downstream Analysis Using Styrene Maleic Acid Lipid Particles (SMALPs) Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Using a SMALP platform to determine a sub-nm single particle cryo-EM membrane protein structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Single-particle cryo-EM studies of transmembrane proteins in SMA copolymer nanodiscs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. publications.aston.ac.uk [publications.aston.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of Dodecylphosphocholine-d25: A Guide for Laboratory Professionals

An essential guide for researchers and scientists on the safe and compliant disposal of Dodecylphosphocholine-d25, ensuring laboratory safety and environmental protection.

This document provides detailed procedures for the proper disposal of Dodecylphosphocholine-d25, a deuterated form of the detergent Dodecylphosphocholine commonly used in NMR studies of membrane proteins.[1] Adherence to these guidelines is crucial for maintaining a safe laboratory environment and complying with waste disposal regulations.

Safety and Hazard Information

According to safety data sheets, Dodecylphosphocholine and its deuterated form, Dodecylphosphocholine-d25, are not classified as hazardous substances under the Globally Harmonized System (GHS).[2] However, it is designated as a water hazard class 1, indicating it is slightly hazardous for water.[2] Therefore, precautions must be taken to prevent large quantities from entering groundwater, watercourses, or sewage systems.[2]

Hazard Classification	Rating	System
Health Hazard	0	NFPA/HMIS
Fire Hazard	0	NFPA/HMIS
Reactivity Hazard	0	NFPA/HMIS
Water Hazard	Class 1 (Slightly hazardous)	Self-assessment

NFPA (National Fire Protection Association) and HMIS (Hazardous Materials Identification System) ratings scale from 0 (minimal hazard) to 4 (severe hazard).[2]

Personal Protective Equipment (PPE)

Before handling Dodecylphosphocholine-d25 for disposal, ensure the following personal protective equipment is worn:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedure

The primary principle for the disposal of Dodecylphosphocholine-d25 is to adhere to national and local regulations. Do not mix with other waste materials and keep the substance in its original container.

• Small Quantities (Milligram to Gram Scale):

  • For small residual amounts, absorb the material with an inert substance (e.g., vermiculite, sand, or earth).

  • Place the absorbed material into a designated chemical waste container.

  • Label the container clearly as "Waste Dodecylphosphocholine-d25".

  • Consult your institution's environmental health and safety (EHS) office for guidance on the disposal of non-hazardous chemical waste.

• Large Quantities:

  • Do not dispose of large quantities down the drain.[2]

  • The substance should be in a clearly labeled, sealed container.

  • Arrange for disposal through a licensed chemical waste disposal company. Contact your EHS office to coordinate a pickup.

• Contaminated Materials:

  • Any materials (e.g., pipette tips, paper towels) that have come into contact with Dodecylphosphocholine-d25 should be considered chemical waste.

  • Collect these materials in a sealed bag or container labeled "Dodecylphosphocholine-d25 Contaminated Waste".

  • Dispose of this waste according to your institution's protocols for non-hazardous chemical waste.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of Dodecylphosphocholine-d25.

Caption: Disposal workflow for Dodecylphosphocholine-d25.

Disclaimer: This information is based on publicly available safety data sheets and should be used as a guide. Always consult your institution's specific environmental health and safety protocols and the most current safety data sheet for the specific product you are using.

References

• 1. Dodecylphosphocholine-d25 | CAS#:861924-55-2 | Chemsrc [chemsrc.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling Dodecylphosphocholine-d25

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Dodecylphosphocholine-d25. Adherence to these procedures is essential for ensuring a safe laboratory environment.

I. Understanding the Compound

Dodecylphosphocholine-d25 is the deuterated form of Dodecylphosphocholine, a detergent commonly used in NMR studies of membrane proteins.[1] While the Safety Data Sheet (SDS) for a similar product, Dodecylphosphocholine, indicates that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), it is imperative to handle it with care, following standard laboratory safety protocols.[2] The user is responsible for developing appropriate handling and personal protection methods based on the specific conditions of use.[2]

II. Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Dodecylphosphocholine-d25.

Equipment	Specification	Purpose
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from potential splashes.
Hand Protection	Nitrile or latex gloves.	To prevent skin contact.
Body Protection	Laboratory coat.	To protect skin and clothing from contamination.
Footwear	Closed-toe shoes.	To protect feet from spills.

III. Handling Procedures

A. Engineering Controls:

• Work in a well-ventilated area.

• Use a chemical fume hood if there is a potential for aerosol generation.

B. Safe Handling Practices:

• Preparation: Before handling, ensure that the work area is clean and uncluttered.[3] Have all necessary equipment and materials readily available.

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

• Dispensing:

  • For solid forms, carefully weigh the required amount in a designated weighing area. Avoid creating dust.

  • For solutions, use a calibrated pipette or other appropriate liquid handling device.

• During Use:

  • Avoid direct contact with the skin and eyes.[3]

  • Do not eat, drink, or smoke in the laboratory.[3]

  • Keep containers closed when not in use.

C. First Aid Measures:

• After eye contact: Rinse opened eye for several minutes under running water.[2]

• After skin contact: Generally, the product does not irritate the skin.[2] However, it is good practice to wash the affected area with soap and water.

• After inhalation: Supply fresh air; consult a doctor in case of complaints.[2]

• After swallowing: If symptoms persist, consult a doctor.[2]

IV. Storage and Disposal

A. Storage:

• Store in a tightly sealed container.

• Store at room temperature in a dry and well-ventilated place.

• Keep away from incompatible materials.

B. Disposal Plan:

• Waste Characterization: While not classified as hazardous, it is recommended to dispose of Dodecylphosphocholine-d25 as chemical waste.

• Containerization: Collect waste in a clearly labeled, sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal Route: Dispose of the waste through a licensed chemical waste disposal service, following all local, state, and federal regulations.

V. Experimental Workflow

The following diagram illustrates the standard workflow for handling Dodecylphosphocholine-d25 in a laboratory setting.

Safe Handling Workflow for Dodecylphosphocholine-d25

References

• 1. Dodecylphosphocholine-d25 | CAS#:861924-55-2 | Chemsrc [chemsrc.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. artsci.usu.edu [artsci.usu.edu]